Stearyl palmitoleate

• CAS: 108321-24-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Discovery and Natural Sources of Stearyl Palmitoleate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl palmitoleate (B1233929) (C34H66O2) is a wax ester, an ester of stearyl alcohol (a C18 saturated fatty alcohol) and palmitoleic acid (a C16 monounsaturated fatty acid). As a member of the wax ester class, it is a neutral lipid with significant hydrophobicity. While not as extensively studied as its constituent fatty acid, palmitoleic acid, stearyl palmitoleate is found in select natural sources and is of interest for its potential physicochemical and biological properties. This technical guide provides a comprehensive overview of the discovery, natural sources, biosynthesis, and analytical methodologies for stearyl palmitoleate.

Discovery and Historical Context

The specific discovery of stearyl palmitoleate is not marked by a singular event or attributed to a specific individual. Instead, its identification is intertwined with the broader history of lipid chemistry, which began with early observations in the 17th and 18th centuries and saw significant advancements in the 19th and 20th centuries with the characterization of fatty acids and the classification of lipids.[1][2][3] The term "lipid" was formally introduced in 1923.[4]

The identification of individual wax esters like stearyl palmitoleate became possible with the advent of advanced analytical techniques in the 20th century, particularly chromatography and mass spectrometry. These methods allowed for the separation and structural elucidation of complex lipid mixtures, leading to the characterization of numerous individual molecular species from natural sources. Therefore, the "discovery" of stearyl palmitoleate can be considered a result of the systematic analytical efforts to characterize the composition of natural waxes.

Natural Sources of Stearyl Palmitoleate

Stearyl palmitoleate is found in natural sources rich in wax esters. The most notable of these are vernix caseosa and spermaceti.

Vernix Caseosa

Vernix caseosa is a waxy, white substance that coats the skin of newborn human infants.[5] It is composed of approximately 80% water, 10% proteins, and 10% lipids.[6][7] The lipid fraction is a complex mixture that includes triglycerides, free fatty acids, cholesterol, and a significant proportion of wax esters.[6][8] These wax esters are produced by the fetal sebaceous glands.[1][3] While the exact percentage of stearyl palmitoleate in vernix caseosa is not definitively quantified in the literature, the presence of its precursors, palmitoleic acid and stearyl alcohol (as part of other wax esters), is well-documented.[1] The overall wax ester content in the lipid fraction of vernix caseosa is significant, contributing to its protective function on the fetal skin.[9]

Spermaceti

Spermaceti is a waxy substance found in the head cavity of the sperm whale (Physeter macrocephalus).[2][10] It is primarily composed of wax esters, with cetyl palmitate being the main constituent.[2][10][11] While cetyl palmitate (the ester of cetyl alcohol and palmitic acid) is the most abundant, spermaceti also contains a mixture of other wax esters.[2][11] The fatty acid and fatty alcohol composition of these minor wax esters can vary, and it is plausible that stearyl palmitoleate is present in trace amounts, although specific quantitative data is scarce due to the historical focus on the bulk component, cetyl palmitate. The overall wax ester content in spermaceti can be as high as 71-94% in adult males.[4][10]

Other Potential Sources

While less documented, stearyl palmitoleate may be present in other natural sources that synthesize wax esters. These could include the skin lipids of certain animals, some marine organisms, and the cuticular waxes of some plants. However, detailed compositional analyses of the wax ester fractions from these sources are required to confirm the presence and quantity of stearyl palmitoleate. Jojoba oil, for instance, is rich in wax esters, but they are primarily composed of longer-chain fatty acids and alcohols.[12][13] Fish oils are generally rich in triglycerides rather than wax esters.[14][15]

Quantitative Data

Specific quantitative data for stearyl palmitoleate in natural sources is limited in the available literature. The focus of most analyses has been on the overall lipid class composition or the fatty acid/fatty alcohol profile after hydrolysis of the wax esters.

Natural Source	Lipid Class	Component of Interest	Reported Abundance	Citation(s)
Vernix Caseosa	Lipids	Wax Esters	~10% of total vernix	[6][7]
Palmitoleic Acid	Present in wax esters	[1]
Stearyl Alcohol	Present in wax esters
Spermaceti	Lipids	Wax Esters	71-94% in adult males	[4][10]
Cetyl Palmitate	Major component	[2][10][11]
Stearyl Palmitoleate	Potentially present as a minor component

Note: The abundance of stearyl palmitoleate itself is not explicitly quantified in the cited literature. The table reflects the presence of its constituent parts or the general class of compounds.

Biosynthesis of Stearyl Palmitoleate

The biosynthesis of stearyl palmitoleate follows the general pathway for wax ester synthesis in mammalian cells, which involves two key enzymatic steps.

Step 1: Formation of Stearyl Alcohol

Stearyl alcohol is synthesized from stearoyl-CoA, a C18 saturated fatty acyl-CoA, through a reduction reaction catalyzed by a fatty acyl-CoA reductase (FAR).[16][17] This enzyme utilizes NADPH as a reductant to convert the fatty acyl-CoA to the corresponding fatty alcohol.[17]

Step 2: Esterification to form Stearyl Palmitoleate

The newly synthesized stearyl alcohol is then esterified with palmitoleoyl-CoA, the activated form of palmitoleic acid, in a reaction catalyzed by a wax synthase (WS), also known as an acyl-CoA:fatty alcohol acyltransferase.[15][16] This results in the formation of the wax ester, stearyl palmitoleate.

The precursor, palmitoleic acid, is synthesized from palmitic acid through the action of stearoyl-CoA desaturase-1 (SCD1).

Below is a diagram illustrating the biosynthetic pathway of stearyl palmitoleate.

Caption: Biosynthetic pathway of stearyl palmitoleate.

Experimental Protocols

The analysis of stearyl palmitoleate from natural sources involves extraction, isolation, and characterization.

Lipid Extraction

Objective: To extract the total lipid fraction from the source material.

Protocol:

• Sample Preparation: The natural source material (e.g., vernix caseosa) is collected and lyophilized to remove water.

• Solvent Extraction: The dried sample is extracted using a modified Folch or Bligh-Dyer method. A common solvent system is a mixture of chloroform (B151607) and methanol (B129727) (2:1, v/v).

• Phase Separation: The mixture is homogenized and then centrifuged to separate the lipid-containing organic phase from the aqueous and solid phases.

• Solvent Evaporation: The organic phase containing the total lipids is collected, and the solvent is evaporated under a stream of nitrogen to yield the total lipid extract.

Isolation of Wax Esters

Objective: To separate the wax ester fraction from other lipid classes.

Protocol:

• Solid-Phase Extraction (SPE): The total lipid extract is redissolved in a non-polar solvent (e.g., hexane) and applied to a silica (B1680970) gel SPE cartridge.

• Elution: Non-polar lipids, including wax esters, are eluted with a non-polar solvent like hexane (B92381) or a mixture of hexane and diethyl ether (e.g., 95:5 v/v). More polar lipids are retained on the column.

• Thin-Layer Chromatography (TLC): For further purification, the collected fraction can be subjected to preparative TLC on silica gel plates. The plate is developed in a solvent system such as hexane:diethyl ether:acetic acid (90:10:1, v/v/v). The band corresponding to wax esters is identified by comparison with a standard and scraped from the plate. The wax esters are then eluted from the silica with a solvent like chloroform.

Characterization and Quantification

Objective: To identify and quantify stearyl palmitoleate within the wax ester fraction.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: The isolated wax ester fraction is dissolved in a suitable solvent (e.g., hexane). An internal standard (e.g., a wax ester not expected to be in the sample) can be added for quantification.

• GC Separation: The sample is injected into a gas chromatograph equipped with a high-temperature capillary column (e.g., a dimethylpolysiloxane-based stationary phase). A temperature program is used to separate the wax esters based on their volatility and polarity. A typical program might start at a lower temperature and ramp up to over 300°C.

• MS Detection: The eluting compounds are introduced into a mass spectrometer. Electron ionization (EI) is commonly used. The mass spectrometer is operated in full scan mode to obtain mass spectra for identification or in selected ion monitoring (SIM) mode for targeted quantification.

• Identification: Stearyl palmitoleate is identified by its retention time and its mass spectrum, which will show a characteristic molecular ion peak (m/z 506.9) and fragmentation pattern.

• Quantification: The amount of stearyl palmitoleate is determined by comparing its peak area to that of the internal standard and a calibration curve prepared with a pure standard of stearyl palmitoleate.

Protocol: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

• Sample Preparation: The wax ester fraction is dissolved in a solvent compatible with the HPLC mobile phase (e.g., a mixture of isopropanol (B130326) and hexane).

• HPLC Separation: The sample is injected into an HPLC system equipped with a reversed-phase column (e.g., C18). A gradient elution with a mobile phase consisting of solvents like acetonitrile, isopropanol, and water is used to separate the wax esters.

• MS Detection: The eluting compounds are introduced into a mass spectrometer, typically using atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI).

• Identification and Quantification: Similar to GC-MS, identification is based on retention time and mass spectral data. Quantification is achieved using an internal standard and a calibration curve.

Below is a diagram illustrating a general experimental workflow for the analysis of stearyl palmitoleate.

Caption: Experimental workflow for stearyl palmitoleate analysis.

Conclusion

Stearyl palmitoleate is a wax ester found in specific natural sources, most notably vernix caseosa. While its discovery was not a singular event, its characterization is a product of the advancements in lipid analysis. The biosynthesis of stearyl palmitoleate follows the general pathway of wax ester formation. Detailed quantitative data on its abundance in various natural sources remains an area for further research. The experimental protocols outlined in this guide provide a framework for the extraction, isolation, and characterization of stearyl palmitoleate, which will be valuable for researchers and professionals in drug development and related fields interested in the potential applications of this unique lipid molecule.

References

• 1. Variability in the fatty acid composition of wax esters from vernix caseosa and its possible relation to sebaceous gland activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. highlandcandlecompany.com [highlandcandlecompany.com]
• 3. 3 Physiology of Neonatal Skin | Plastic Surgery Key [plasticsurgerykey.com]
• 4. Sperm oil - Wikipedia [en.wikipedia.org]
• 5. Vernix caseosa - Wikipedia [en.wikipedia.org]
• 6. UNRAVELING THE MYSTERY OF VERNIX CASEOSA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Newborn Boys and Girls Differ in the Lipid Composition of Vernix Caseosa - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dspace.cuni.cz [dspace.cuni.cz]
• 9. Newborn Boys and Girls Differ in the Lipid Composition of Vernix Caseosa | PLOS One [journals.plos.org]
• 10. Spermaceti - Wikipedia [en.wikipedia.org]
• 11. grokipedia.com [grokipedia.com]
• 12. The Plant Fatty Acyl Reductases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. akademie-zwm.ch [akademie-zwm.ch]
• 14. researchgate.net [researchgate.net]
• 15. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Reactome | Wax biosynthesis [reactome.org]
• 17. Mammalian Wax Biosynthesis: I. IDENTIFICATION OF TWO FATTY ACYL-COENZYME A REDUCTASES WITH DIFFERENT SUBSTRATE SPECIFICITIES AND TISSUE DISTRIBUTIONS - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Role of Stearyl Palmitoleate and Other Wax Esters: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the biological role of wax esters in organisms, with a specific focus on stearyl palmitoleate (B1233929) as a representative molecule. While direct research on the specific biological activities of stearyl palmitoleate is limited, this document extrapolates its likely functions based on the well-established roles of its constituent parts—stearyl alcohol and palmitoleic acid—and the broader class of wax esters. This guide covers the biosynthesis and degradation of wax esters, their critical functions in skin barrier integrity and other physiological processes, and detailed methodologies for their analysis. Quantitative data on lipid composition and enzyme specificity are presented, alongside diagrams of key metabolic pathways to serve as a comprehensive resource for researchers in lipid biology and drug development.

Introduction to Stearyl Palmitoleate and Wax Esters

Stearyl palmitoleate is a wax ester, a type of neutral lipid formed from the esterification of stearyl alcohol (a C18:0 fatty alcohol) and palmitoleic acid (a C16:1 monounsaturated fatty acid). Wax esters are chemically characterized by their ester bond between a long-chain fatty acid and a long-chain fatty alcohol.[1] They are widely distributed in nature, serving diverse functions from energy storage in marine organisms to providing protective coatings on plant leaves and insect cuticles.[2][3]

In mammals, wax esters are significant components of skin surface lipids, particularly in sebum produced by sebaceous glands.[4] These lipids are crucial for maintaining the skin's barrier function, preventing water loss, and protecting against environmental stressors.[5][6] While the collective functions of wax esters are well-documented, the specific biological roles of individual wax ester molecules like stearyl palmitoleate are less well understood and are often inferred from the properties of their constituent fatty acids and fatty alcohols.

Palmitoleic acid, a precursor to stearyl palmitoleate, has been identified as a "lipokine," a lipid hormone that can influence systemic metabolic processes. It is known to have anti-inflammatory properties and can impact insulin (B600854) sensitivity. Stearyl alcohol, the other precursor, is a common fatty alcohol found in various biological systems. The combination of these two molecules into stearyl palmitoleate results in a highly hydrophobic and stable compound, well-suited for its role in surface lipids.

Biosynthesis of Wax Esters

The biosynthesis of wax esters, including stearyl palmitoleate, is a two-step enzymatic process that primarily occurs in the endoplasmic reticulum of sebaceous gland cells in mammals.[7]

• Fatty Acyl-CoA Reduction: The process begins with the reduction of a fatty acyl-CoA to a fatty alcohol. This reaction is catalyzed by fatty acyl-CoA reductases (FARs). In mammals, two main isozymes, FAR1 and FAR2, have been identified. FAR1 shows a preference for both saturated and unsaturated C16 and C18 fatty acyl-CoAs, while FAR2 preferentially reduces saturated C16 and C18 fatty acyl-CoAs.[8] The formation of stearyl alcohol (C18:0) would thus be catalyzed by these enzymes from stearoyl-CoA.

• Esterification: The newly synthesized fatty alcohol is then esterified with a fatty acyl-CoA molecule to form a wax ester. This reaction is catalyzed by a class of enzymes known as wax synthases. In mammals, these are primarily Acyl-CoA Wax Alcohol Acyltransferases (AWATs). Two main isoforms, AWAT1 and AWAT2, have been characterized.[9][10] These enzymes exhibit broad substrate specificity. For instance, AWAT2 has a preference for medium-chain acyl-CoAs (C12 to C16) and fatty alcohols shorter than C20.[10] Additionally, Diacylglycerol Acyltransferase 1 (DGAT1), an enzyme involved in triglyceride synthesis, has also been shown to have wax synthase activity.[11]

The synthesis of stearyl palmitoleate would therefore involve the esterification of stearyl alcohol with palmitoleoyl-CoA, a reaction that could be catalyzed by AWATs or DGAT1.

Figure 1: General Biosynthetic Pathway of Wax Esters.

Biological Functions of Wax Esters

The primary biological role of wax esters in mammals is associated with the functions of sebum and other skin lipids. Due to the lack of specific studies on stearyl palmitoleate, its functions are presumed to be similar to other wax esters found in sebum.

Skin Barrier Function and Hydration

Wax esters are a major component of the lipid barrier on the skin's surface, which plays a critical role in preventing transepidermal water loss (TEWL).[11] This hydrophobic layer helps to keep the skin hydrated and maintain its softness and plasticity.[6][12] The occlusive nature of wax esters forms a protective film that seals in moisture.[11]

Protection against Environmental Stressors

The lipid barrier, rich in wax esters, also protects the skin from environmental insults such as UV radiation, pollutants, and physical damage.[6] This protective function is crucial for maintaining overall skin health.

Antimicrobial Properties

Some studies have indicated that certain wax esters possess antimicrobial properties, helping to protect the skin from pathogenic microorganisms.[13][14] For instance, oleyl palmitate and oleyl oleate (B1233923) have demonstrated bactericidal effects against Gram-positive bacteria.[13][14] While the specific antimicrobial activity of stearyl palmitoleate has not been reported, it is plausible that it contributes to the overall antimicrobial shield of the skin.

Degradation of Wax Esters

The breakdown of wax esters is catalyzed by lipases, which hydrolyze the ester bond to release a fatty acid and a fatty alcohol. In the context of skin, these lipases can be of endogenous origin or from commensal microorganisms. Enzymes such as hormone-sensitive lipase (B570770) (HSL) and carboxylesterases, which are known to hydrolyze triglycerides, have also shown activity towards wax esters.[9] The released fatty acids and fatty alcohols can be further metabolized or re-incorporated into other lipids.

Figure 2: General Degradative Pathway of Wax Esters.

Quantitative Data

Table 1: General Composition of Human Sebum

Lipid Class	Average Percentage (%)
Triglycerides and Free Fatty Acids	57.5
Wax Esters	26.0
Squalene	12.0
Cholesterol and Cholesterol Esters	4.5

Source:[4]

Table 2: Substrate Specificity of Key Enzymes in Wax Ester Metabolism

Enzyme	Preferred Substrates (Acyl-CoA)	Preferred Substrates (Alcohol)	Organism/Tissue
FAR1	Saturated & Unsaturated C16, C18	N/A	Mouse
FAR2	Saturated C16, C18	N/A	Mouse
AWAT1	(O-acyl)-ω-hydroxy fatty acids	Long-chain fatty alcohols	Mouse Meibomian Gland
AWAT2	Medium-chain (C12-C16)	< C20 fatty alcohols	Mouse, Human
DGAT1	Broad range	Broad range (including fatty alcohols)	Mammals

Sources:[8][9][11]

Experimental Protocols

The analysis of stearyl palmitoleate and other wax esters from biological samples involves several key steps: lipid extraction, separation, and identification/quantification.

Lipid Extraction from Skin Biopsy

Objective: To extract total lipids from a skin sample.

Materials:

• Skin biopsy sample

• Chloroform

• Methanol

• Phosphate-buffered saline (PBS)

• Homogenizer

• Centrifuge

• Glass vials

Protocol:

• Obtain a skin biopsy and store it at -80°C until use.

• Homogenize the tissue sample in PBS.

• Perform a lipid extraction using a modified Bligh-Dyer method. Add a 2:1 mixture of chloroform:methanol to the homogenate.

• Vortex the mixture thoroughly to ensure complete lipid extraction.

• Centrifuge the sample to separate the organic and aqueous phases.

• Carefully collect the lower organic phase containing the lipids into a clean glass vial.

• Evaporate the solvent under a stream of nitrogen to obtain the total lipid extract.

• Resuspend the lipid extract in a small volume of chloroform:methanol (2:1) for further analysis.

Separation by Thin-Layer Chromatography (TLC)

Objective: To separate different lipid classes, including wax esters.

Materials:

• Total lipid extract

• Silica (B1680970) gel TLC plates

• Developing solvent (e.g., petroleum ether:diethyl ether:acetic acid, 80:20:1 v/v/v)

• TLC developing chamber

• Visualization reagent (e.g., iodine vapor or primuline (B81338) spray)

• UV lamp (if using fluorescent stains)

Protocol:

• Activate the silica gel TLC plate by heating at 110°C for 30 minutes.

• Spot the lipid extract onto the origin line of the TLC plate using a capillary tube.

• Allow the spot to dry completely.

• Place the TLC plate in a developing chamber pre-saturated with the developing solvent.

• Allow the solvent front to migrate up the plate until it is near the top.

• Remove the plate from the chamber and allow it to air dry.

• Visualize the separated lipid spots using iodine vapor or by spraying with a fluorescent dye and viewing under UV light. Wax esters will migrate to a position characteristic of their nonpolar nature.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify individual wax esters.

Materials:

• Separated wax ester fraction from TLC or total lipid extract

• GC-MS system with a high-temperature column

• Internal standard (e.g., a wax ester not present in the sample)

• Derivatization agent (optional, for analysis of constituent fatty acids and alcohols after hydrolysis)

Protocol:

• Prepare the sample for injection. If analyzing intact wax esters, dissolve the sample in an appropriate solvent. If analyzing the fatty acid and alcohol composition, first hydrolyze the wax esters (e.g., using methanolic HCl) and then derivatize the resulting fatty acids and alcohols to their methyl ester and trimethylsilyl (B98337) ether forms, respectively.

• Inject the sample into the GC-MS.

• Use a temperature program suitable for the high molecular weight of wax esters (e.g., ramping up to 350°C).[7]

• The mass spectrometer will fragment the eluting compounds, producing a characteristic mass spectrum for each.

• Identify stearyl palmitoleate by its retention time and comparison of its mass spectrum to a known standard or spectral library. The molecular ion and characteristic fragment ions corresponding to the stearyl alcohol and palmitoleic acid moieties will be key identifiers.

• Quantify the amount of stearyl palmitoleate by comparing its peak area to that of the internal standard.

References

• 1. nottingham.ac.uk [nottingham.ac.uk]
• 2. Wax ester - Wikipedia [en.wikipedia.org]
• 3. Lipid - Waxes, Fatty Acids, Esters | Britannica [britannica.com]
• 4. Sebaceous gland lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Wax Ester Synthesis (AWAT1) Analysis - Creative Biolabs [creative-biolabs.com]
• 6. LIQUID WAX ESTER - Ataman Kimya [atamanchemicals.com]
• 7. High-temperature gas chromatography-mass spectrometry for skin surface lipids profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mammalian Wax Biosynthesis: I. IDENTIFICATION OF TWO FATTY ACYL-COENZYME A REDUCTASES WITH DIFFERENT SUBSTRATE SPECIFICITIES AND TISSUE DISTRIBUTIONS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Diverse meibum lipids produced by Awat1 and Awat2 are important for stabilizing tear film and protecting the ocular surface - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nva.sikt.no [nva.sikt.no]
• 11. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 12. researchgate.net [researchgate.net]
• 13. ir.uitm.edu.my [ir.uitm.edu.my]
• 14. Antibacterial and physicochemical properties of palm and olive-based wax esters / Mohammad Fawwaz Mazlan ... [et al.] - UiTM Institutional Repository [ir.uitm.edu.my]

introduction to wax ester metabolism

An In-depth Technical Guide to Wax Ester Metabolism

Introduction to Wax Esters

Wax esters (WEs) are a class of neutral lipids composed of a long-chain fatty acid esterified to a long-chain fatty alcohol.[1][2] These molecules are chemically defined by the ester bond formed between the carboxyl group of the fatty acid and the hydroxyl group of the fatty alcohol.[3] WEs are widely distributed throughout the biological world, from bacteria and phytoplankton to plants and mammals.[4][5] Their strongly hydrophobic nature renders them completely water-insoluble and typically solid at biological temperatures, allowing them to serve a variety of critical functions.[6]

These functions include acting as a primary metabolic energy reserve, particularly in marine organisms that may face prolonged periods of starvation.[6][7][8] In plants and insects, they form protective, water-repellent coatings on surfaces like leaves and cuticles to prevent desiccation.[3][5][6] In marine animals such as copepods, whales, and certain fish, WEs also play a crucial role in buoyancy control.[2][6][9] Commercially, wax esters are valuable compounds used in a wide range of industrial applications, including lubricants, cosmetics, pharmaceuticals, and as feedstocks for biofuels.[1][4][10] While historically sourced from petroleum, jojoba plants, or sperm whales, there is growing interest in metabolic engineering of microorganisms and oilseed crops for sustainable, large-scale production.[1][11][12]

Core Metabolic Pathways

The metabolism of wax esters involves two primary processes: biosynthesis (anabolism) and degradation (catabolism). Biosynthesis creates wax esters from fatty acid precursors, while catabolism breaks them down to release energy and constituent components.

Wax Ester Biosynthesis

The biosynthesis of wax esters is a conserved two-step enzymatic pathway that occurs in various cellular compartments, including the endoplasmic reticulum and plastids.[1][12] The process begins with activated fatty acids in the form of fatty acyl-Coenzyme A (acyl-CoA) or fatty acyl-Acyl Carrier Protein (acyl-ACP).

The key steps are:

• Fatty Acyl-CoA Reduction : A fatty acyl-CoA molecule is reduced to a corresponding long-chain fatty alcohol. This reaction is catalyzed by a Fatty Acyl-CoA Reductase (FAR) and is dependent on NAD(P)H as a reducing agent.[1][13] In some prokaryotic systems, this step can be a two-reaction process involving a fatty acyl-CoA reductase that produces a fatty aldehyde, which is then further reduced to a fatty alcohol by a fatty aldehyde reductase.[4][14][15]

• Esterification : The newly synthesized fatty alcohol is then esterified with a second fatty acyl-CoA molecule. This condensation reaction is catalyzed by a Wax Synthase (WS), which can also exhibit diacylglycerol acyltransferase activity (WS/DGAT), to produce the final wax ester molecule and release free Coenzyme A.[1][4][13]

dot

Caption: The canonical two-step pathway for wax ester biosynthesis.

Wax Ester Catabolism

The degradation of wax esters is initiated by hydrolysis to release the constituent fatty alcohol and fatty acid, which can then enter other metabolic pathways for energy production or recycling.

The primary enzyme responsible for this is:

• Wax-Ester Hydrolase (WEH) : This enzyme belongs to the family of hydrolases and specifically acts on the carboxylic ester bonds of wax esters.[16] It catalyzes the hydrolysis of a wax ester using water to yield a long-chain fatty alcohol and a long-chain fatty acid (carboxylate).[16]

The resulting products are then metabolized further:

• Fatty Alcohol Metabolism : The released fatty alcohol can be oxidized back to a fatty aldehyde and then to a fatty acid, which can then be activated to its acyl-CoA form.

• Fatty Acid Metabolism : The fatty acid released from hydrolysis, along with the one generated from the fatty alcohol, can enter the β-oxidation pathway to generate acetyl-CoA, providing energy for the cell.

dot

Caption: Overview of the wax ester catabolic pathway.

Quantitative Data in Wax Ester Metabolism

Quantitative analysis is crucial for understanding the efficiency of metabolic pathways, the composition of natural waxes, and the output of engineered systems.

Table 1: Wax Ester Production in Engineered Microorganisms

Metabolic engineering efforts have focused on enhancing WE production in various microbial hosts. The table below summarizes representative titers and yields.

Microorganism	Host Strain	Key Genes Expressed	Carbon Source	Titer (g/L)	Yield (g/g substrate)	Reference
Yarrowia lipolytica	Engineered Strain	MhFAR and AbWS	Waste Cooking Oil	7.6	0.31	[4]
Escherichia coli	BL21(DE3)	Optimized FAR & WS	Fatty Acids	3.7 - 4.0	Not Reported	[4]
Marinobacter atlanticus	Wild-Type Biofilm	Endogenous	Not Specified	0.025	Not Reported	[17]

Table 2: Composition of Wax Esters from Natural Sources

The chain lengths of the fatty acid and fatty alcohol moieties vary significantly depending on the biological source.

Source	Dominant Fatty Acid Chain Lengths	Dominant Fatty Alcohol Chain Lengths	Primary Function	Reference
Jojoba (Simmondsia chinensis)	C20, C22 (Monounsaturated)	C20, C22 (Monounsaturated)	Seed Oil Reserve	[2][11]
Plants (general)	C12 - C24	C24 - C34	Surface Protection	[2]
Copepods (Calanus sp.)	C14, C16, 20:5n-3, 22:6n-3	C20, C22 (Monounsaturated)	Energy Storage, Buoyancy	[2]
Sperm Whale	C12, C14	C14	Buoyancy, Echolocation	[2]
Beeswax	C12 - C20	>C20	Structural	[2]

Experimental Protocols

Accurate analysis of wax esters is fundamental to research and development. The following sections detail common protocols for their extraction and quantification.

Protocol 1: Extraction and Analysis of Wax Esters by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for separating and identifying volatile and thermally stable wax esters.[18] High-temperature methods allow for the analysis of intact WEs.[19]

1. Extraction: a. Homogenize the biological sample (e.g., microbial cell pellet, plant tissue). b. Extract total lipids using a solvent mixture such as chloroform:methanol or hexane (B92381):isopropanol. A common method involves adding a mixture of methanol, hexane, and water (e.g., 5:1:16 v/v/v) to the cell pellet.[4] c. Vigorously shake or sonicate the mixture for 30 minutes to ensure complete extraction.[4] d. Centrifuge to separate the phases and collect the upper organic (hexane) phase containing the lipids.[4] e. Repeat the hexane extraction and combine the organic phases. f. Evaporate the solvent under a stream of nitrogen to obtain the total lipid extract.

2. (Optional) Fractionation: a. To isolate WEs from other neutral lipids, use solid-phase extraction (SPE) with a silica (B1680970) gel column. b. Load the lipid sample dissolved in a non-polar solvent like hexane. c. Elute wax esters with a slightly more polar solvent system, such as n-hexane/diethyl ether (99:1 v/v).[20] Triacylglycerols will elute with more polar solvents.

3. GC-MS Analysis: a. Dissolve the extracted and purified wax esters in a suitable solvent (e.g., hexane, toluene).[19] b. Add an internal standard (e.g., stearyl palmitate) for quantification.[4] c. Inject 1 µL of the sample into the GC-MS system equipped with a high-temperature capillary column (e.g., DB-1 HT).[19] d. Instrument Settings (Example):

• Injector Temperature: 390°C[19]
• Detector Temperature: 390°C[19]
• Oven Program: Start at 120°C, ramp to 240°C at 15°C/min, then ramp to 390°C at 8°C/min, and hold for 6 minutes.[19]
• Carrier Gas: Helium at a constant flow rate.[4]
• MS Detection: Electron Ionization (EI) mode, scanning a mass range of m/z 50–920.[19] e. Identify WE peaks by comparing their mass spectra and retention times to authentic standards. Quantify based on the peak area relative to the internal standard.[4]

Protocol 2: Analysis of Wax Esters by HPLC-ELSD

High-Performance Liquid Chromatography with an Evaporative Light Scattering Detector (HPLC-ELSD) is suitable for a broad range of WEs, including high molecular weight and thermally labile compounds, often with minimal sample preparation.[18]

1. Sample Preparation: a. Extract total lipids as described in Protocol 1 (Step 1). b. Dissolve the lipid extract in an appropriate organic solvent (e.g., chloroform) to a known concentration (e.g., 5 mg/mL).[21]

2. HPLC-ELSD Analysis: a. Instrument: HPLC system coupled to an ELSD. b. Column: A reverse-phase column suitable for lipid analysis (e.g., C30, 2.0 mm × 150 mm).[21] c. Column Temperature: 60°C[21] d. Mobile Phase: A gradient of two solvents is typically used.

• Solvent A: Chloroform with 0.1% formic acid[21]
• Solvent B: Methanol with 0.1% formic acid[21] e. Gradient Program (Example): A linear gradient optimized to separate different WE species based on their carbon number and degree of unsaturation. f. Flow Rate: 0.2 mL/min[21] g. ELSD Settings: Optimize nebulizer temperature and gas flow according to the manufacturer's instructions to ensure efficient solvent evaporation and analyte detection. h. Quantify peaks by comparing their areas to a calibration curve generated from WE standards. Note that ELSD response can be non-linear.[18]

dot

Caption: A generalized workflow for the analysis of wax esters.

Role in Health and Disease

While historically viewed as poorly digestible in humans compared to triacylglycerols, recent research has highlighted the potential health benefits of consuming wax esters from marine sources, such as the copepod Calanus finmarchicus.[2][22][23] The oil from this crustacean is rich in omega-3 fatty acids like EPA and DHA, but they are incorporated into a wax ester structure.[23][24]

Studies suggest that this unique chemical form may lead to delayed absorption of the fatty acids, with maximal plasma concentrations appearing around 20 hours post-consumption.[2] This slow-release characteristic might facilitate the transport of fatty acids to specific receptors in the lower intestine, such as GPR120, which is associated with anti-inflammatory effects and improved insulin (B600854) sensitivity.[25] Animal studies have indicated that consumption of wax ester-rich marine oils can have beneficial effects on obesity-related metabolic disorders that extend beyond the effects of EPA and DHA alone.[23][24] This emerging field points to wax esters not just as storage lipids, but as potentially important bioactive molecules and delivery systems for nutraceuticals.

References

• 1. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Wax ester - Wikipedia [en.wikipedia.org]
• 3. Wax in Biochemistry: Structure, Function, and Comparison to Fats - Creative Proteomics [creative-proteomics.com]
• 4. DSpace [dr.lib.iastate.edu]
• 5. lipotype.com [lipotype.com]
• 6. Lipid - Waxes, Fatty Acids, Esters | Britannica [britannica.com]
• 7. scispace.com [scispace.com]
• 8. portlandpress.com [portlandpress.com]
• 9. portlandpress.com [portlandpress.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Wax-ester hydrolase - Wikipedia [en.wikipedia.org]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Waxes analysis | Cyberlipid [cyberlipid.gerli.com]
• 21. tandfonline.com [tandfonline.com]
• 22. Comparative aspects of lipid digestion and absorption: physiological correlates of wax ester digestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Possible Health Effects of a Wax Ester Rich Marine Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 25. PRESS RELEASE: First Review Article on Health Effects of Wax Ester Omega-3s | Zooca (Calanus AS) [mynewsdesk.com]

An In-depth Technical Guide to Stearyl Palmitoleate and Other Long-Chain Wax Esters

For Researchers, Scientists, and Drug Development Professionals

Core Concepts: An Introduction to Long-Chain Wax Esters

Long-chain wax esters are a diverse class of neutral lipids composed of long-chain fatty acids esterified to long-chain fatty alcohols.[1] These molecules are ubiquitous in nature, serving a multitude of biological functions, from providing a protective, water-repellent coating on plant leaves and insect cuticles to acting as a primary energy store in many marine organisms.[1][2][3] In mammals, wax esters are significant components of the sebum secreted by sebaceous glands, contributing to the skin's barrier function.[2][4]

The general chemical structure of a wax ester is R-COO-R', where R-COOH is a long-chain fatty acid and R'-OH is a long-chain fatty alcohol.[5] The properties of a specific wax ester, such as its melting point, viscosity, and polarity, are determined by the chain lengths and the degree of unsaturation of its constituent fatty acid and fatty alcohol.[6][7] Saturated wax esters, like cetyl palmitate, are typically solid at room temperature, whereas the presence of one or more double bonds, as seen in stearyl palmitoleate (B1233929), tends to lower the melting point, often resulting in a liquid or soft wax.[3][6] This structural diversity leads to a wide range of physicochemical properties and, consequently, a broad spectrum of applications in cosmetics, pharmaceuticals, and as industrial lubricants.[7][8]

Comparative Analysis: Stearyl Palmitoleate vs. Other Notable Wax Esters

This section provides a comparative analysis of stearyl palmitoleate against other significant long-chain wax esters. The selected esters—cetyl palmitate, stearyl stearate, and gondoate-containing esters (prevalent in Jojoba oil)—offer a clear illustration of how variations in chain length and saturation influence the molecule's overall properties.

Stearyl Palmitoleate (C34:1) is formed from stearyl alcohol (a saturated C18 alcohol) and palmitoleic acid (a monounsaturated C16:1 fatty acid). The presence of the double bond in the palmitoleic acid moiety makes it an unsaturated wax ester, which generally imparts a lower melting point and greater fluidity compared to its fully saturated counterparts of similar chain length.

Cetyl Palmitate (C32:0) is a fully saturated wax ester composed of cetyl alcohol (C16:0) and palmitic acid (C16:0).[9] It is a white, waxy solid and a primary component of spermaceti, historically sourced from sperm whales.[9] Its saturated nature gives it a higher melting point and makes it a common ingredient for adding viscosity and stability to cosmetic formulations.[10][11]

Stearyl Stearate (C36:0) is another saturated wax ester, formed from stearyl alcohol (C18:0) and stearic acid (C18:0).[12] Being longer than cetyl palmitate and fully saturated, it has a correspondingly higher melting point and is a hard, crystalline wax.

Gondoate-Containing Wax Esters (e.g., C20:1/C22:1) are characteristic of Jojoba oil.[13][14] These are very long-chain, monounsaturated wax esters, typically composed of fatty acids like gondoic acid (C20:1) and erucic acid (C22:1) esterified with corresponding long-chain alcohols.[7][13] Their significant length and unsaturation make them liquid at room temperature and highly stable against oxidation, properties that make Jojoba oil a prized ingredient in cosmetics.[7]

Data Presentation: Physicochemical Properties

The quantitative differences between these representative wax esters are summarized in the tables below for easy comparison.

Table 1: Comparison of Physicochemical Properties of Selected Wax Esters

Property	Stearyl Palmitoleate	Cetyl Palmitate	Stearyl Stearate	Jojoba Oil Wax Ester (Typical)
Molecular Formula	C₃₄H₆₆O₂	C₃₂H₆₄O₂	C₃₆H₇₂O₂	~C₄₀H₇₈O₂ - C₄₄H₈₆O₂
Molecular Weight	506.9 g/mol	480.9 g/mol [9]	537.0 g/mol	~590 - 650 g/mol
Melting Point (°C)	Lower than saturated analogs	~54 °C[9]	~63 °C[12]	~7-10 °C
Saturation	Monounsaturated	Saturated	Saturated	Monounsaturated

Table 2: Constituent Fatty Alcohols and Fatty Acids

Wax Ester	Fatty Alcohol Component	Fatty Acid Component
Stearyl Palmitoleate	Stearyl Alcohol (C18:0)	Palmitoleic Acid (C16:1)
Cetyl Palmitate	Cetyl Alcohol (C16:0)	Palmitic Acid (C16:0)
Stearyl Stearate	Stearyl Alcohol (C18:0)	Stearic Acid (C18:0)
Jojoba Oil Wax Ester	e.g., Eicosenol (C20:1), Docosenol (C22:1)	e.g., Gondoic Acid (C20:1), Erucic Acid (C22:1)

Biosynthesis and Signaling Pathways

The biosynthesis of long-chain wax esters is a conserved two-step enzymatic process.[1]

• Reduction of Fatty Acyl-CoA: A long-chain fatty acyl-CoA is reduced to its corresponding fatty alcohol. This reaction is catalyzed by a family of enzymes known as Fatty Acyl-CoA Reductases (FARs).[1]

• Esterification: A Wax Synthase (WS) enzyme then catalyzes the esterification of the newly formed fatty alcohol with a second fatty acyl-CoA molecule, yielding the final wax ester.[1]

In mammalian cells, these steps are spatially separated, with FARs located in the peroxisomes and WS enzymes in the cytosol, indicating a need for intracellular transport of the fatty alcohol intermediates.[1]

A simplified diagram of the long-chain wax ester biosynthetic pathway.

Experimental Protocols

The study of long-chain wax esters requires robust methods for their extraction, purification, and analysis. The following section outlines key experimental protocols.

Extraction and Isolation of Wax Esters

• Sample Homogenization: The biological sample (e.g., tissue, sebum) is homogenized in a solvent mixture, typically chloroform/methanol (2:1, v/v), to extract total lipids.

• Phase Separation: After extraction, water or a saline solution is added to induce phase separation. The lower organic phase, containing the lipids, is collected.

• Fractionation by Column Chromatography: The total lipid extract is concentrated and applied to a silica (B1680970) gel column.

  • Elution: A non-polar solvent like hexane (B92381) or hexane/diethyl ether (99:1, v/v) is used to elute the highly non-polar wax esters first, separating them from more polar lipids like triglycerides and phospholipids.[15]

• Purity Assessment by Thin-Layer Chromatography (TLC):

  • Stationary Phase: Silica gel plate.

  • Mobile Phase: A non-polar solvent system, such as hexane:diethyl ether:acetic acid (80:20:1 v/v/v), is used.[1]

  • Visualization: The plate is developed, and spots are visualized using iodine vapor or by charring with a sulfuric acid solution. The retention factor (Rf) of the sample is compared to a known wax ester standard.[1]

Analysis and Characterization

Method 1: High-Temperature Gas Chromatography-Mass Spectrometry (GC-MS)

This method is particularly useful for the direct analysis of intact, high-molecular-weight wax esters.[16]

• Sample Preparation: Dissolve the purified wax ester fraction in a suitable organic solvent (e.g., hexane, toluene) to a concentration of 0.1–1.0 mg/mL.[16][17]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer. A high-temperature capillary column (e.g., DB-1 HT) is essential.[16][17]

• GC Conditions:

  • Injector and Detector Temperature: Set to high temperatures, typically 390°C.[16]

  • Oven Temperature Program: A typical program starts at a lower temperature (e.g., 120°C), ramps up to an intermediate temperature (e.g., 240°C at 15°C/min), and then ramps to a final high temperature (e.g., 390°C at 8°C/min) with a hold period.[16][17]

• MS Detection: Operate in electron ionization (EI) mode. The resulting mass spectra provide fragmentation patterns that help identify the constituent fatty acid and fatty alcohol moieties.[17] Diagnostic ions, such as the protonated acid moiety, are key for identification.[3]

Method 2: High-Performance Liquid Chromatography with Electrospray Ionization Mass Spectrometry (HPLC-ESI-MS)

This technique is a softer ionization method suitable for analyzing intact wax esters, particularly those that may be thermally labile.

• Sample Preparation: Dissolve the wax ester samples in a solvent such as chloroform/methanol (2:1, v/v).[17]

• Instrumentation: An HPLC system coupled to a mass spectrometer with an ESI source.

• HPLC Conditions:

  • Column: A reversed-phase column, such as a C18 or C30 column, is commonly used.[17]

  • Mobile Phase: A gradient elution using a mixture of solvents like isopropanol, acetonitrile, and water, often with an additive like ammonium (B1175870) acetate (B1210297) to promote the formation of adducts (e.g., [M+NH₄]⁺) for better ionization and fragmentation.[18]

• MS/MS Analysis: Tandem mass spectrometry (MS/MS) is performed on the parent ion. Collision-induced dissociation (CID) fragments the wax ester, yielding product ions that correspond to the fatty acid and fatty alcohol components, allowing for detailed structural elucidation.[19]

A generalized workflow for the analysis of long-chain wax esters.

Biological Significance and Applications in Drug Development

Long-chain wax esters are critical for cutaneous biology. In human sebum, they contribute to the skin's surface lipid film, which provides a hydrophobic barrier against water loss and environmental insults.[2][20] The specific composition of these wax esters can influence the physical properties of this barrier. For instance, the presence of monounsaturated wax esters like stearyl palmitoleate contributes to the fluid and pliable nature of sebum at skin temperature.

In the context of drug development, long-chain wax esters are of interest for several reasons:

• Topical Drug Delivery: Their emollient and occlusive properties make them excellent candidates for use in topical formulations. They can enhance skin hydration, improve the texture of creams and lotions, and potentially modulate the penetration of active pharmaceutical ingredients (APIs).[10][21]

• Solid Lipid Nanoparticles (SLNs): Saturated wax esters like cetyl palmitate are used as solid matrix components in SLNs and nanostructured lipid carriers (NLCs).[9] These delivery systems can encapsulate lipophilic drugs, offering controlled release and improved stability.

• Biomarkers: Alterations in the profile of wax esters in sebum or meibum (the lipid secretion of the eyelid's meibomian glands) are being investigated as potential biomarkers for skin conditions like acne and dry eye disease.[4] Understanding these profiles is crucial for developing targeted dermatological and ophthalmic therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. lipotype.com [lipotype.com]
• 3. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sebaceous gland lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Wax in Biochemistry: Structure, Function, and Comparison to Fats - Creative Proteomics [creative-proteomics.com]
• 6. Wax ester - Wikipedia [en.wikipedia.org]
• 7. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. labinsights.nl [labinsights.nl]
• 9. Cetyl palmitate - Wikipedia [en.wikipedia.org]
• 10. atamankimya.com [atamankimya.com]
• 11. specialchem.com [specialchem.com]
• 12. Synthesis of a new hydrophobic coating film from stearic acid of buffalo fat - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 11-Eicosenoic acid - Wikipedia [en.wikipedia.org]
• 14. Neutral Lipid Biosynthesis in Engineered Escherichia coli: Jojoba Oil-Like Wax Esters and Fatty Acid Butyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Waxes analysis | Cyberlipid [cyberlipid.gerli.com]
• 16. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Structural characterization of wax esters using ultraviolet photodissociation mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. thejojobacompany.com [thejojobacompany.com]
• 21. CETYL PALMITATE - Ataman Kimya [atamanchemicals.com]

A Technical Guide to Unexplored Research Frontiers of Stearyl Palmitoleate

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Stearyl palmitoleate (B1233929), a wax ester comprising stearyl alcohol and the bioactive lipokine palmitoleic acid, represents a virtually untapped area of scientific inquiry. While its constituent components have been studied independently for their roles in cosmetics and metabolic regulation respectively, the biological significance and therapeutic potential of the ester itself remain unknown. This document outlines key potential research areas for stearyl palmitoleate, positing it as a novel pro-drug for palmitoleic acid, a functional cosmetic ingredient, and a candidate for advanced drug delivery systems. We provide a framework for investigation, including detailed experimental protocols and conceptual pathways, to catalyze research into this promising molecule.

Introduction to Stearyl Palmitoleate

Stearyl palmitoleate (Octadecyl (Z)-9-hexadecenoate) is a wax ester formed from the esterification of stearyl alcohol (a C18 saturated fatty alcohol) and palmitoleic acid (a C16:1n-7 monounsaturated fatty acid).[1] While stearyl alcohol is widely used in the pharmaceutical and cosmetic industries as an emollient, thickener, and stabilizer,[2][3] palmitoleic acid has emerged as a signaling molecule, or "lipokine," with significant metabolic and anti-inflammatory properties.[4][5][6] Palmitoleic acid has been shown to improve insulin (B600854) sensitivity, suppress inflammation, and regulate lipid metabolism.[7][8]

The combination of these two molecules into stearyl palmitoleate suggests several compelling hypotheses for its function and application. As a wax ester, it is expected to be a stable, lipophilic compound. Its primary research potential lies in whether it can serve as a stable precursor for the controlled release of palmitoleic acid, and whether the molecule as a whole possesses unique therapeutic or functional properties.

Potential Research Area 1: Metabolic Diseases and Lipokine Delivery

The most promising research avenue for stearyl palmitoleate is its potential role as a pro-drug or delivery system for palmitoleic acid in the context of metabolic diseases like type 2 diabetes and nonalcoholic fatty liver disease (NAFLD).

3.1 Rationale Palmitoleic acid has been described as a lipokine that enhances muscle insulin sensitivity, promotes β-cell proliferation, and exerts anti-inflammatory effects that can mitigate the impact of obesity.[5][6] However, free fatty acids can have short half-lives and variable absorption. Esterification to stearyl alcohol could offer a more stable chemical form, potentially leading to delayed absorption and sustained release of palmitoleic acid following enzymatic hydrolysis in the digestive tract.[9]

3.2 Proposed Research Questions

• What is the bioavailability and pharmacokinetic profile of stearyl palmitoleate compared to free palmitoleic acid?

• Does oral administration of stearyl palmitoleate lead to a sustained increase in circulating palmitoleic acid levels?

• Can stearyl palmitoleate replicate or enhance the known benefits of palmitoleic acid on glucose tolerance, insulin sensitivity, and hepatic steatosis in animal models of metabolic syndrome?

3.3 Conceptual Metabolic Pathway The proposed metabolic fate of stearyl palmitoleate involves initial hydrolysis by lipases to yield its constituent molecules, which then enter their respective metabolic pathways.

Caption: Proposed metabolic processing of orally administered Stearyl Palmitoleate.

Potential Research Area 2: Topical Anti-Inflammatory and Skin Barrier Function

Leveraging the properties of both its components, stearyl palmitoleate is a strong candidate for dermatological and cosmetic applications, particularly for treating inflammatory skin conditions and improving skin barrier function.

4.1 Rationale Stearyl alcohol is a known emollient that forms a protective, moisture-retaining barrier on the skin.[10][11] Palmitoleic acid has demonstrated potent anti-inflammatory effects, reducing the expression of pro-inflammatory genes and cytokine production.[8][12] It has also been shown to improve skin barrier function and hydration when supplemented orally.[13] A topical formulation of stearyl palmitoleate could deliver these benefits directly to the skin, potentially offering a dual-action approach: immediate barrier support from the intact ester and sustained anti-inflammatory action from the slow, localized release of palmitoleic acid by cutaneous lipases.

4.2 Proposed Research Questions

• Can stearyl palmitoleate penetrate the stratum corneum?

• Is stearyl palmitoleate hydrolyzed by skin-resident esterases to release palmitoleic acid locally?

• Does topical application of stearyl palmitoleate reduce inflammation in models of contact dermatitis or psoriasis?

• Can stearyl palmitoleate improve metrics of skin barrier function, such as transepidermal water loss (TEWL) and skin hydration?

4.3 Conceptual Signaling Pathway of Palmitoleic Acid The anti-inflammatory effects of palmitoleic acid are partly mediated through the inhibition of the NF-κB signaling pathway.

Caption: Anti-inflammatory action of Palmitoleic Acid via NF-κB inhibition.

Potential Research Area 3: Advanced Drug Delivery Systems

The physicochemical properties of stearyl palmitoleate make it an attractive lipid for the formulation of lipid-based drug delivery systems (LBDDS), such as solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs).

5.1 Rationale LBDDS are used to improve the solubility, stability, and bioavailability of poorly water-soluble drugs.[14][15] SLNs and NLCs are composed of a solid lipid matrix that can encapsulate therapeutic agents, offering controlled release and targeting capabilities.[16] Stearyl palmitate, a similar saturated wax ester, is already used in pharmaceutical formulations.[17] Stearyl palmitoleate, with its unsaturated fatty acid chain, would likely have a lower melting point than stearyl palmitate,[18] potentially creating a less ordered lipid matrix. This could enhance drug loading capacity and modify release kinetics, making it a novel and versatile excipient for drug delivery.

5.2 Proposed Research Questions

• What are the thermal properties (melting point, polymorphism) of stearyl palmitoleate?

• Can stearyl palmitoleate be successfully formulated into stable SLNs or NLCs?

• How does the inclusion of stearyl palmitoleate in lipid nanoparticles affect drug loading efficiency and release profiles for model hydrophobic drugs?

• Do stearyl palmitoleate-based nanoparticles exhibit good biocompatibility and low cytotoxicity?

Quantitative Data Summary

Direct quantitative data for stearyl palmitoleate is scarce. The following table summarizes relevant data for its constituent parts and related compounds to provide a baseline for future experiments.

Compound/Parameter	Value/Observation	Context	Reference
Palmitoleic Acid
Anti-inflammatory Conc.	600 µmol/L	Decreased TNFα production in LPS-stimulated macrophages.	[12]
Oral Supplementation	500 mg/day for 12 weeks	Significantly improved skin barrier function in adult women.	[13]
Stearyl Palmitate
Melting Point	56-57 °C (133-135 °F)	Physical property of the saturated wax ester analog.	[19][20]
Trans-Palmitoleic Acid
Association with Diabetes	Hazard Ratio: 0.38 (Q5 vs Q1)	Higher circulating levels associated with lower diabetes risk.	[21][22]
Association with Lipids	-19.0% Triglycerides (Q5 vs Q1)	Associated with more favorable lipid profiles.	[21]

Key Experimental Protocols

7.1 Protocol 1: Synthesis of Stearyl Palmitoleate

This protocol describes a direct acid-catalyzed esterification method.

• Reactants: Equimolar amounts of palmitoleic acid and stearyl alcohol are used.

• Solvent: A non-polar organic solvent such as toluene (B28343) or hexane (B92381) is used to facilitate the removal of water via a Dean-Stark apparatus.

• Catalyst: A strong acid catalyst (e.g., p-toluenesulfonic acid, 1-2 mol%) is added to the reaction mixture.

• Reaction: The mixture is refluxed at the boiling point of the solvent. The reaction progress is monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting materials and the appearance of the less polar ester product.

• Workup: Upon completion, the reaction mixture is cooled. The catalyst is neutralized with a mild base (e.g., sodium bicarbonate solution). The organic layer is washed with water and brine, then dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel using a gradient of hexane/ethyl acetate (B1210297) to yield pure stearyl palmitoleate.

• Characterization: The final product structure is confirmed using ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS). Purity is assessed by Gas Chromatography (GC).

7.2 Protocol 2: In Vitro Macrophage Anti-Inflammatory Assay

This protocol is designed to test the anti-inflammatory properties of stearyl palmitoleate.

• Cell Culture: Murine macrophage cells (e.g., RAW 264.7) are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Cell Plating: Cells are seeded into 24-well plates at a density of 2.5 x 10⁵ cells/well and allowed to adhere overnight.

• Treatment: Stearyl palmitoleate is first dissolved in a suitable vehicle (e.g., DMSO) and then complexed with bovine serum albumin (BSA) to enhance solubility in the culture medium. Cells are pre-treated with various concentrations of stearyl palmitoleate (e.g., 10-200 µM) or vehicle control for 2 hours.

• Inflammatory Challenge: Cells are stimulated with lipopolysaccharide (LPS) (e.g., 100 ng/mL) for 24 hours to induce an inflammatory response. A negative control group (no LPS) is included.

• Cytokine Analysis: After incubation, the cell culture supernatant is collected. The concentrations of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β are quantified using commercial ELISA kits according to the manufacturer's instructions.

• Data Analysis: Cytokine concentrations are compared between treatment groups. A significant reduction in cytokine levels in the stearyl palmitoleate + LPS group compared to the LPS-only group indicates anti-inflammatory activity. Statistical analysis is performed using ANOVA.

7.3 Experimental Workflow Visualization

Caption: Workflow for assessing the anti-inflammatory effect of Stearyl Palmitoleate.

Conclusion and Future Directions

Stearyl palmitoleate stands at the intersection of metabolic science, dermatology, and pharmaceutical technology. The lack of existing research presents a unique opportunity for significant discoveries. The proposed research areas—exploring its role as a lipokine pro-drug, a topical anti-inflammatory agent, and a novel pharmaceutical excipient—provide a clear roadmap for investigation. The validation of any of these hypotheses would not only fill a substantial knowledge gap but could also lead to the development of new therapeutic strategies and advanced functional ingredients. Future work should focus on executing the outlined experimental plans, beginning with robust synthesis and characterization, followed by systematic in vitro and in vivo evaluation of its biological activities.

References

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• 2. alphachem.biz [alphachem.biz]
• 3. Stearyl alcohol - Wikipedia [en.wikipedia.org]
• 4. Roles of Palmitoleic Acid and Its Positional Isomers, Hypogeic and Sapienic Acids, in Inflammation, Metabolic Diseases … [ouci.dntb.gov.ua]
• 5. Roles of Palmitoleic Acid and Its Positional Isomers, Hypogeic and Sapienic Acids, in Inflammation, Metabolic Diseases and Cancer | MDPI [mdpi.com]
• 6. Roles of Palmitoleic Acid and Its Positional Isomers, Hypogeic and Sapienic Acids, in Inflammation, Metabolic Diseases and Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. eprints.soton.ac.uk [eprints.soton.ac.uk]
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• 13. Palmitoleic Acid | Rupa Health [rupahealth.com]
• 14. cibtech.org [cibtech.org]
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• 19. ulprospector.com [ulprospector.com]
• 20. Stearyl Palmitate | C34H68O2 | CID 75778 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 22. researchgate.net [researchgate.net]

An In-depth Technical Guide to Stearyl Palmitoleate (CAS Number: 22393-84-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stearyl palmitoleate (B1233929) (CAS: 22393-84-6), a wax ester formed from the esterification of stearyl alcohol and palmitoleic acid, is a molecule of growing interest in various scientific and industrial fields, including cosmetics and potentially pharmaceuticals. This technical guide provides a comprehensive overview of its physicochemical properties, synthesis, analytical methods, and putative biological activities. While direct experimental data on stearyl palmitoleate is limited, this document extrapolates potential mechanisms of action based on the known biological roles of its constituent molecules, palmitoleic acid and stearyl alcohol. Detailed experimental protocols for synthesis and analysis are proposed, and key signaling pathways likely modulated by its components are visualized.

Physicochemical Properties

Stearyl palmitoleate, with the chemical formula C₃₄H₆₆O₂, is a large, hydrophobic molecule. A summary of its known and predicted physicochemical properties is presented in Table 1. Much of the available data is computational, highlighting the need for further experimental validation.

Property	Value	Source
Molecular Weight	506.89 g/mol	--INVALID-LINK--
Molecular Formula	C₃₄H₆₆O₂	--INVALID-LINK--
IUPAC Name	octadecyl (9Z)-hexadec-9-enoate	--INVALID-LINK--
Synonyms	Octadecyl (Z)-9-hexadecenoate, Stearyl palmitoleate	--INVALID-LINK--
CAS Number	22393-84-6	--INVALID-LINK--
Appearance	White crystals or flakes (predicted based on similar wax esters)	--INVALID-LINK--
Melting Point	Predicted to be a waxy solid at room temperature
Boiling Point	(Not experimentally determined)
Solubility	Insoluble in water; soluble in organic solvents.	--INVALID-LINK--
Kovats Retention Index (Standard non-polar)	3528.96	--INVALID-LINK--

Synthesis of Stearyl Palmitoleate

The synthesis of stearyl palmitoleate can be achieved through both chemical and enzymatic methods. Enzymatic synthesis is often preferred due to its specificity and milder reaction conditions.

Proposed Experimental Protocol: Lipase-Catalyzed Synthesis

This protocol outlines a general method for the enzymatic synthesis of stearyl palmitoleate using a commercially available immobilized lipase (B570770).

Materials:

• Palmitoleic acid

• Stearyl alcohol

• Immobilized Candida antarctica lipase B (Novozym 435)

• n-Hexane (or other suitable organic solvent)

• Molecular sieves (3Å)

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and ethyl acetate (B1210297) for chromatography

Procedure:

• In a round-bottom flask, dissolve equimolar amounts of palmitoleic acid and stearyl alcohol in n-hexane.

• Add activated molecular sieves to the mixture to remove any residual water.

• Add immobilized Candida antarctica lipase B (typically 5-10% by weight of the total substrates).

• Incubate the reaction mixture at a controlled temperature (e.g., 40-60°C) with constant stirring for 24-48 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, filter off the immobilized enzyme for potential reuse.

• Remove the solvent from the filtrate using a rotary evaporator.

• Purify the crude product by silica gel column chromatography, eluting with a gradient of hexane and ethyl acetate to isolate the pure stearyl palmitoleate.

Caption: Workflow for the enzymatic synthesis of stearyl palmitoleate.

Analytical Methods

The characterization and quantification of stearyl palmitoleate can be performed using standard analytical techniques for lipid analysis.

Proposed Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like wax esters.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 8890 GC with a 7010B Triple Quadrupole GC/MS).

• High-temperature capillary column (e.g., DB-1 HT, 15 m x 0.25 mm, 0.10 µm film thickness).

GC Conditions:

• Injector Temperature: 320°C

• Oven Program: Initial temperature of 150°C, hold for 1 min, ramp to 320°C at 10°C/min, hold for 10 min.

• Carrier Gas: Helium at a constant flow rate.

MS Conditions:

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-800.

Sample Preparation:

• Dissolve the purified stearyl palmitoleate or the reaction mixture in a suitable solvent like hexane or toluene (B28343) to a concentration of approximately 1 mg/mL.

Caption: Stearyl palmitoleate analysis workflow using GC-MS.

Putative Biological Activity and Mechanism of Action

Direct pharmacological studies on stearyl palmitoleate are scarce. However, the biological activities of its constituent molecules, palmitoleic acid and stearyl alcohol, are well-documented and suggest potential therapeutic applications.

Role of Palmitoleic Acid

Palmitoleic acid, a monounsaturated fatty acid, is recognized for its anti-inflammatory and metabolic regulatory properties. It is a known agonist for G protein-coupled receptor 120 (GPR120) and a modulator of peroxisome proliferator-activated receptor alpha (PPARα).

• Anti-inflammatory Effects: Palmitoleic acid has been shown to exert anti-inflammatory effects by activating GPR120, which can lead to the inhibition of pro-inflammatory signaling pathways such as the NF-κB pathway.[1][2] It may also ameliorate palmitic acid-induced pro-inflammation via TLR4-dependent signaling.[3]

• Metabolic Regulation: Through its interaction with PPARα, palmitoleic acid can influence the expression of genes involved in lipid metabolism and fatty acid oxidation.[4][5] Activation of mTORC1 signaling has been shown to positively regulate palmitoleic acid levels.[6]

Role of Stearyl Alcohol

Stearyl alcohol is a long-chain fatty alcohol widely used in cosmetics and pharmaceuticals as an emollient, emulsifier, and thickener.[7][8][9] Its primary role is in formulation and drug delivery, contributing to the physical properties and stability of topical products. While it is generally considered to have low toxicity, its direct pharmacological activity is limited.[9][10]

Postulated Signaling Pathways for Stearyl Palmitoleate

Based on the activity of palmitoleic acid, it is hypothesized that stearyl palmitoleate, upon enzymatic hydrolysis to its constituent fatty acid and alcohol, could modulate key signaling pathways involved in inflammation and metabolism.

Caption: GPR120-mediated anti-inflammatory signaling by palmitoleic acid.

Caption: PPARα-mediated regulation of lipid metabolism by palmitoleic acid.

Conclusion

Stearyl palmitoleate is a wax ester with potential applications in the cosmetic and pharmaceutical industries. While direct experimental data is limited, its physicochemical properties can be reasonably predicted, and established methods for the synthesis and analysis of similar wax esters can be readily adapted. The known biological activities of its constituent molecules, particularly the anti-inflammatory and metabolic regulatory roles of palmitoleic acid, provide a strong rationale for further investigation into the pharmacological potential of stearyl palmitoleate. Future research should focus on obtaining robust experimental data for its physicochemical properties, optimizing synthesis and purification protocols, and conducting in vitro and in vivo studies to elucidate its specific biological effects and mechanisms of action.

References

• 1. What are GPR120 agonists and how do they work? [synapse.patsnap.com]
• 2. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palmitoleic acid ameliorates palmitic acid-induced proinflammation in J774A.1 macrophages via TLR4-dependent and TNF-α-independent signallings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | PPARα: An emerging target of metabolic syndrome, neurodegenerative and cardiovascular diseases [frontiersin.org]
• 5. academic.oup.com [academic.oup.com]
• 6. Identification of Palmitoleic Acid Controlled by mTOR Signaling as a Biomarker of Polymyositis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stearyl Alcohol: What is it and where is it used? [drugs.com]
• 8. chemiis.com [chemiis.com]
• 9. atamankimya.com [atamankimya.com]
• 10. Stearyl alcohol - Wikipedia [en.wikipedia.org]

Preliminary Investigation of Stearyl Palmitoleate Toxicity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stearyl palmitoleate (B1233929), the ester of stearyl alcohol and palmitoleic acid, is a wax ester with potential applications in the cosmetic and pharmaceutical industries. As with any novel compound intended for human use, a thorough toxicological evaluation is paramount. This technical guide provides a framework for the preliminary investigation of stearyl palmitoleate's toxicity. Drawing upon data from structurally related compounds and established toxicological testing methodologies, this document outlines the anticipated metabolic fate, potential cellular interactions, and a strategic approach to in vitro and in vivo safety assessment. The guide is intended to serve as a foundational resource for researchers, scientists, and drug development professionals embarking on the safety evaluation of stearyl palmitoleate and other similar lipid esters.

Introduction

Stearyl palmitoleate (Octadecyl (9Z)-hexadec-9-enoate) is a wax ester, a class of lipids known for their widespread presence in nature and their use in various commercial products. While direct toxicological data for stearyl palmitoleate is limited, information on related compounds, such as stearyl palmitate and other wax esters, suggests a low order of toxicity. The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that alkyl esters, including stearyl palmitate, are safe for use in cosmetics when formulated to be non-irritating[1][2]. Wax esters are generally considered non-toxic and biodegradable[3]. However, a comprehensive safety assessment of stearyl palmitoleate requires a systematic investigation of its potential adverse effects. This guide details the essential experimental protocols and data interpretation strategies for a robust preliminary toxicological workup.

Physicochemical Properties and Anticipated Metabolism

Stearyl palmitoleate is a large, lipophilic molecule. Its metabolic fate is predicted to follow that of other dietary wax esters. It is anticipated to be hydrolyzed in the gastrointestinal tract by pancreatic lipase (B570770) into its constituent fatty alcohol (stearyl alcohol) and fatty acid (palmitoleic acid)[4][5]. Both stearyl alcohol and palmitoleic acid are endogenous substances with well-characterized metabolic pathways. Palmitic acid, a saturated counterpart to palmitoleic acid, is either desaturated or elongated to other fatty acids[6]. Palmitoleic acid itself is known to be synthesized from palmitic acid[7][8].

Table 1: Summary of Physicochemical and Metabolic Properties

Property	Value/Description	Reference
Chemical Name	Octadecyl (9Z)-hexadec-9-enoate	-
Synonyms	Stearyl palmitoleate	[9]
Molecular Formula	C34H66O2	[9]
Molecular Weight	506.9 g/mol	-
Predicted Metabolism	Hydrolysis to stearyl alcohol and palmitoleic acid	[4][5]

Recommended Toxicological Testing Strategy

A tiered approach to toxicity testing is recommended, starting with in vitro assays to assess cytotoxicity, followed by in vivo studies to evaluate local and systemic effects. This strategy aligns with modern toxicology practices that aim to reduce, refine, and replace animal testing where possible[10][11].

In Vitro Toxicity Assessment

In vitro assays are crucial for the initial screening of potential cytotoxic effects on relevant cell types, such as skin cells for topical applications.

Table 2: Recommended In Vitro Cytotoxicity Assays

Assay	Principle	Endpoint	Cell Lines
MTT Assay	Measures mitochondrial dehydrogenase activity in viable cells.	Cell viability, IC50	Human keratinocytes (HaCaT), Human dermal fibroblasts
LDH Release Assay	Quantifies the release of lactate (B86563) dehydrogenase from damaged cell membranes.	Cell membrane integrity, cytotoxicity	Human keratinocytes (HaCaT), Human dermal fibroblasts
Neutral Red Uptake Assay	Assesses the accumulation of neutral red dye in the lysosomes of viable cells.	Cell viability, lysosomal integrity	Human keratinocytes (HaCaT), Human dermal fibroblasts

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity.

• Cell Seeding: Plate human keratinocytes (e.g., HaCaT) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Prepare serial dilutions of stearyl palmitoleate in a suitable vehicle (e.g., DMSO, ethanol) and add to the cells. Include vehicle-only and untreated controls. Incubate for 24, 48, or 72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of a solubilization solution (e.g., DMSO, isopropanol (B130326) with 0.04 M HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell viability).

The lactate dehydrogenase (LDH) assay quantifies cytotoxicity by measuring LDH released from cells with damaged membranes.

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Sample Collection: After the incubation period, collect the cell culture supernatant.

• LDH Reaction: Add the supernatant to a reaction mixture containing lactate, NAD+, and diaphorase.

• Colorimetric Measurement: Measure the conversion of a tetrazolium salt to a colored formazan product, which is proportional to the amount of LDH released. Read the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity relative to a positive control (e.g., cells treated with a lysis buffer).

In Vivo Toxicity Assessment

If in vitro studies suggest low toxicity, in vivo studies can be conducted to assess the effects of stearyl palmitoleate under more complex physiological conditions. These studies should be designed in accordance with established guidelines for cosmetic ingredient safety assessment[12].

Table 3: Recommended In Vivo Toxicity Studies

Study	Species	Route of Administration	Endpoints
Acute Dermal Irritation/Corrosion	Rabbit	Dermal	Erythema, edema, corrosion
Skin Sensitization (e.g., LLNA)	Mouse	Dermal	Lymphocyte proliferation, skin sensitization potential
90-Day Dermal Toxicity	Rat or Rabbit	Dermal	Local and systemic toxicity, histopathology

This study is designed to assess the potential of a substance to cause skin irritation or corrosion.

• Animal Preparation: Use healthy, young adult albino rabbits. Shave the fur on the back of the animals 24 hours before the test.

• Test Substance Application: Apply 0.5 mL of stearyl palmitoleate to a small area of intact skin on one side of the back and to an abraded area on the other side.

• Observation: Observe the application sites for erythema and edema at 24, 48, and 72 hours after application.

• Scoring: Grade the skin reactions according to a standardized scoring system (e.g., Draize scale).

Potential Signaling Pathway Interactions

Fatty acids and their derivatives can act as signaling molecules, influencing various cellular processes[13][14][15]. While specific data for stearyl palmitoleate is unavailable, its metabolic products, stearyl alcohol and palmitoleic acid, may interact with cellular signaling pathways. Palmitoleic acid has been described as a lipokine that can regulate metabolic processes[7]. Saturated fatty acids have been shown to stimulate TLR2 and TLR4 signaling pathways, which are involved in inflammatory responses[14].

Experimental and Logical Workflow

The preliminary toxicological investigation of stearyl palmitoleate should follow a logical progression from in silico and in vitro assessments to in vivo studies, if necessary.

Conclusion

The preliminary toxicological investigation of stearyl palmitoleate should be guided by a scientifically sound, stepwise approach. Based on the available data for structurally similar wax esters, significant toxicity is not anticipated. However, the experimental plan detailed in this guide will provide the necessary data to robustly assess its safety profile. The combination of in vitro and in vivo methods, coupled with an understanding of its likely metabolic fate and potential interactions with cellular signaling pathways, will enable a comprehensive risk assessment for its intended applications.

References

• 1. Stearyl Palmitate | C34H68O2 | CID 75778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Safety Assessment of Stearyl Heptanoate and Related Stearyl Alkanoates as Used in Cosmetics | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. inchem.org [inchem.org]
• 5. Possible Health Effects of a Wax Ester Rich Marine Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palmitic Acid: Physiological Role, Metabolism and Nutritional Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Roles of Palmitoleic Acid and Its Positional Isomers, Hypogeic and Sapienic Acids, in Inflammation, Metabolic Diseases and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Stearyl palmitoleate | C34H66O2 | CID 5365187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. microbe-investigations.com [microbe-investigations.com]
• 11. tijer.org [tijer.org]
• 12. health.ec.europa.eu [health.ec.europa.eu]
• 13. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fatty Acid Signaling: The New Function of Intracellular Lipases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fatty Acid Amide Signaling Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Enzymatic Synthesis of Stearyl Palmitoleate Wax Ester

Audience: Researchers, scientists, and drug development professionals.

Introduction: Stearyl palmitoleate (B1233929) is a wax ester, a class of lipids with wide applications in cosmetics, pharmaceuticals, and as specialty lubricants due to their unique physicochemical properties like lubricity, emollience, and thermal stability. The enzymatic synthesis of such esters using lipases presents a green and highly specific alternative to traditional chemical methods. Lipase-catalyzed esterification occurs under mild reaction conditions, minimizing by-product formation and energy consumption. This application note provides a detailed protocol for the synthesis of stearyl palmitoleate from stearyl alcohol and palmitoleic acid using an immobilized lipase (B570770), Novozym® 435 (Candida antarctica lipase B), which is known for its high efficiency and stability in wax ester production.[1][2][3][4] The process is conducted in a solvent-free system, further enhancing its environmental credentials and simplifying product purification.[5][6]

Overall Experimental Workflow

The entire process from substrate preparation to final product analysis is outlined in the workflow diagram below.

References

• 1. High yield of wax ester synthesized from cetyl alcohol and octanoic acid by lipozyme RMIM and Novozym 435 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY00415G [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]

Application Notes and Protocols for the Purification of Stearyl Palmitoleate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl palmitoleate (B1233929) is a wax ester composed of stearyl alcohol and palmitoleic acid. As a member of the wax ester class, it holds potential for various applications in the pharmaceutical and cosmetic industries due to its unique physicochemical properties. The purity of stearyl palmitoleate is critical for its functional performance and safety in final formulations. These application notes provide a detailed overview of established and adapted purification techniques for stearyl palmitoleate, targeting high-purity samples suitable for research, development, and formulation.

The following sections detail protocols for purification primarily through crystallization and chromatographic methods. While direct literature on the purification of stearyl palmitoleate is limited, the methodologies presented here are adapted from established procedures for similar long-chain wax esters and fatty acid esters. Quantitative data from related compounds are provided to guide experimental design and optimization.

Data Presentation: Purification Parameters and Outcomes

The following tables summarize quantitative data from purification experiments on related wax esters and fatty acid esters. This data can be used as a starting point for optimizing the purification of stearyl palmitoleate.

Table 1: Crystallization Purification Data for Related Esters

Compound	Solvent	Solvent:Product Ratio (w/v or mol/mol)	Temperature (°C)	Time (h)	Purity Achieved (%)	Recovery/Yield (%)	Reference
Stearyl Palmitate	Octanoic Acid	4:1 (mol/mol)	0	10	>98.2	94.5	[1]
Phytosterol Esters	Octanoic Acid	4:1 (mol/mol)	0	10	98.2	-
Palmitoleic Acid	Methanol (B129727)	1:15 (w/v)	-20	12	-	-	[2]
Palmitoleic Acid (secondary crystallization)	Methanol	1:4 (w/v)	-40	6	-	-	[2]
Saturated Fatty Acids	Methanol	1:20 (w/v)	-15	24	>96	87.5

Table 2: Chromatographic Purification and Analysis Data for Wax Esters

Technique	Column/Stationary Phase	Mobile Phase/Eluent	Compound Class	Purity Achieved (%)	Reference
Solid-Phase Extraction (SPE)	Silica (B1680970) Gel	n-hexane:diethyl ether (99:1, v/v)	Wax Esters	>98
Preparative Radial Chromatography	Not Specified	Not Specified	Stigmasteryl Esters	-	[3]
High-Performance Liquid Chromatography (HPLC)	C18 Reversed-Phase	Acetonitrile (B52724)/Ethyl Acetate (B1210297) Gradient	Wax Esters	Analytical Separation	[4][5]
Solid-Phase Extraction (SPE)	Aminopropyl	Chloroform/Isopropanol (B130326) (2:1 v/v) then Heptane	Wax Esters	Isolation from Oil	[6][7]

Experimental Protocols

This section provides detailed methodologies for the purification of stearyl palmitoleate. An initial purification step using Solid-Phase Extraction (SPE) is recommended to remove non-ester impurities, followed by either crystallization or preparative chromatography for final purification to high purity.

Protocol 1: Initial Purification by Solid-Phase Extraction (SPE)

This protocol is designed to isolate the wax ester fraction from a crude reaction mixture or natural extract, removing more polar and nonpolar impurities.

Materials:

• Crude stearyl palmitoleate mixture

• Silica gel SPE cartridge

• n-Hexane (HPLC grade)

• Diethyl ether (HPLC grade)

• Vacuum manifold for SPE

• Collection vials

• Rotary evaporator

Procedure:

• Sample Preparation: Dissolve the crude stearyl palmitoleate mixture in a minimal amount of n-hexane.

• Cartridge Conditioning: Condition the silica gel SPE cartridge by passing 5-10 mL of n-hexane through it under gentle vacuum. Do not allow the cartridge to dry out.

• Sample Loading: Load the dissolved sample onto the conditioned SPE cartridge.

• Elution of Nonpolar Impurities: Elute nonpolar impurities, such as hydrocarbons, by washing the cartridge with 10-20 mL of n-hexane. Collect this fraction separately.

• Elution of Stearyl Palmitoleate: Elute the stearyl palmitoleate by passing 15-20 mL of a 99:1 (v/v) mixture of n-hexane:diethyl ether through the cartridge. Collect this fraction in a clean collection vial.

• Solvent Evaporation: Evaporate the solvent from the collected wax ester fraction using a rotary evaporator under reduced pressure to obtain the partially purified stearyl palmitoleate.

• Purity Assessment: Analyze the purity of the obtained product using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Protocol 2: Purification by Fractional Crystallization

This protocol is suitable for purifying stearyl palmitoleate from the partially purified product obtained from SPE. The principle is based on the differential solubility of the wax ester and remaining impurities at low temperatures.

Materials:

• Partially purified stearyl palmitoleate

• Octanoic acid or a suitable solvent (e.g., acetone, methanol)

• Crystallization vessel with a stirrer

• Temperature-controlled bath or refrigerator/freezer

• Vacuum filtration apparatus (e.g., Büchner funnel)

• Filter paper

Procedure:

• Dissolution: Dissolve the partially purified stearyl palmitoleate in the chosen solvent (e.g., octanoic acid) at a solvent-to-product molar ratio of approximately 4:1. Gently heat the mixture to ensure complete dissolution.

• Cooling and Crystallization: Slowly cool the solution while stirring. For octanoic acid, a target temperature of 0°C is recommended. The cooling rate should be controlled to promote the formation of well-defined crystals. Maintain the target temperature for a period of 10-24 hours to allow for complete crystallization.

• Filtration: Separate the crystallized stearyl palmitoleate from the solvent by vacuum filtration using a pre-chilled Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any residual impurities.

• Drying: Dry the purified stearyl palmitoleate crystals under vacuum to remove any remaining solvent.

• Purity Analysis: Determine the purity of the final product using Differential Scanning Calorimetry (DSC) to check the melting point and GC for compositional analysis. A purity of >98% can be expected under optimal conditions.[1]

Protocol 3: Purification by Preparative High-Performance Liquid Chromatography (HPLC)

For achieving very high purity, preparative HPLC is a powerful technique. A non-aqueous reversed-phase method is generally suitable for wax esters.

Materials:

• Partially purified stearyl palmitoleate

• HPLC-grade acetonitrile

• HPLC-grade ethyl acetate (or other suitable organic solvents like isopropanol or chloroform)

• Preparative HPLC system with a C18 column

• Fraction collector

Procedure:

• Sample Preparation: Dissolve the partially purified stearyl palmitoleate in the initial mobile phase solvent mixture. Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: Preparative C18 column.

  • Mobile Phase: A gradient of acetonitrile and ethyl acetate is a good starting point. For example, start with a higher concentration of acetonitrile and gradually increase the proportion of ethyl acetate.

  • Flow Rate: Optimize based on the column dimensions.

  • Detection: Use a suitable detector, such as a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD).

• Injection and Fraction Collection: Inject the sample onto the column and collect the fractions corresponding to the stearyl palmitoleate peak using a fraction collector.

• Solvent Removal: Combine the collected fractions and remove the solvent using a rotary evaporator.

• Purity Verification: Analyze the purity of the final product by analytical HPLC or GC-MS.

Mandatory Visualizations

Caption: Workflow for Stearyl Palmitoleate Purification using SPE and Crystallization.

References

• 1. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. explore.lib.uliege.be [explore.lib.uliege.be]
• 3. A highly efficient separation and physicochemical characteristics of saturated fatty acids from crude palm oil fatty acids mixture using methanol crystallisation method | OCL - Oilseeds and fats, Crops and Lipids [ocl-journal.org]
• 4. Analysis of wax ester molecular species by high performance liquid chromatography/atmospheric pressure chemical ionisation mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nva.sikt.no [nva.sikt.no]

Application Note and Protocol for the GC-MS Analysis of Stearyl Palmitoleate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl palmitoleate (B1233929) (C34:H66O2) is a wax ester composed of stearyl alcohol (a C18 saturated alcohol) and palmitoleic acid (a C16 monounsaturated fatty acid). Wax esters are a class of neutral lipids found in various natural sources, including plants, insects, and marine organisms, where they serve functions such as energy storage and waterproofing. In the pharmaceutical and cosmetic industries, the analysis of specific wax esters like stearyl palmitoleate is crucial for quality control, formulation development, and understanding their physiological roles. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the qualitative and quantitative analysis of these compounds.

This document provides detailed protocols for two primary GC-MS approaches for analyzing stearyl palmitoleate:

• Direct Analysis: A high-temperature GC-MS (HT-GC-MS) method for the analysis of the intact wax ester.

• Indirect Analysis: A method involving hydrolysis of the wax ester followed by derivatization and analysis of its constituent fatty acid and fatty alcohol.

Data Presentation

Table 1: Physicochemical Properties and Mass Spectrometry Data for Stearyl Palmitoleate

Parameter	Value	Reference
Systematic Name	octadecyl (9Z)-hexadec-9-enoate	[1][2]
Molecular Formula	C34H66O2	[1][2]
Exact Mass	506.5063 g/mol	[1][2]
Kovats Retention Index (Standard non-polar column)	3528.96	[2]
Expected Key Mass Fragments (m/z) for Intact Molecule (Direct Analysis)	506 [M]+, 252 (stearyl alcohol fragment), 239 (palmitoleic acid fragment)
Expected Key Mass Fragments (m/z) for Derivatives (Indirect Analysis)	Palmitoleate (as methyl ester): 268 [M]+, 236, 227, 74Stearyl alcohol (as TMS ether): 342 [M]+, 327, 73

Table 2: Comparison of Analytical Approaches for Stearyl Palmitoleate Analysis

Feature	Direct High-Temperature GC-MS	Indirect GC-MS (Post-Hydrolysis)
Principle	Separation and detection of the intact wax ester based on volatility and mass-to-charge ratio.	Chemical cleavage of the ester bond, followed by derivatization and separate analysis of the resulting fatty acid and fatty alcohol.
Sample Preparation	Minimal; dissolution in a suitable organic solvent.	Multi-step; involves hydrolysis (saponification) and derivatization (e.g., methylation for the acid, silylation for the alcohol).
Pros	- Preserves the complete molecular structure.- Simpler sample preparation.- Provides direct evidence of the intact wax ester.	- Utilizes standard, well-established GC-MS methods for fatty acids and alcohols.- Can be more sensitive for the individual components.- Avoids potential thermal degradation of the intact wax ester.
Cons	- Requires specialized high-temperature GC columns and instrumentation.- Potential for thermal degradation of unsaturated compounds.[3] - May have lower sensitivity compared to analyzing smaller derivatives.	- Destroys the original molecular structure, losing the direct link between the specific fatty acid and alcohol.- More complex and time-consuming sample preparation.- Potential for incomplete hydrolysis or derivatization.

Experimental Protocols

Protocol 1: Direct Analysis of Intact Stearyl Palmitoleate by High-Temperature GC-MS

This method is suitable for the direct analysis of the intact wax ester and requires a high-temperature compatible GC system.

1. Sample Preparation:

• Accurately weigh 1-5 mg of the sample (e.g., lipid extract, cosmetic formulation) into a 2 mL glass vial.

• Add 1 mL of a suitable organic solvent such as hexane (B92381), toluene, or chloroform.

• Vortex thoroughly to dissolve the sample. If necessary, gently heat the vial to aid dissolution.

• If the sample contains particulate matter, centrifuge and transfer the supernatant to a clean vial for analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC or equivalent, equipped for high-temperature analysis.

• Mass Spectrometer: Agilent 7010B Triple Quadrupole GC/MS or equivalent.

• Column: DB-1 HT fused-silica capillary column (15 m x 0.25 mm, 0.10 µm film thickness) or similar high-temperature stable column.[4]

• Injector Temperature: 390°C.[5]

• Injection Volume: 1 µL.

• Injection Mode: Splitless or split (e.g., 5:1).

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 120°C, hold for 1 min.

  • Ramp 1: 15°C/min to 240°C.

  • Ramp 2: 8°C/min to 390°C, hold for 6 min.[5]

• Transfer Line Temperature: 390°C.

• MS Ion Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50–920.[5]

3. Data Analysis:

• Identify the peak corresponding to stearyl palmitoleate based on its retention time and mass spectrum.

• The mass spectrum should exhibit a molecular ion peak [M]+ at m/z 506.

• Characteristic fragment ions corresponding to the fatty acid ([RCOO]+) and fatty alcohol moieties can also be observed. For stearyl palmitoleate, look for fragments around m/z 239 (palmitoleate acylium ion) and m/z 252 (stearyl alkyl fragment).

• For quantification, use an appropriate internal standard (e.g., a different wax ester not present in the sample) and create a calibration curve.

Protocol 2: Indirect Analysis of Stearyl Palmitoleate via Hydrolysis and Derivatization

This method involves breaking the ester bond to analyze the constituent palmitoleic acid and stearyl alcohol separately.

1. Hydrolysis (Saponification):

• Place a known amount of the sample (e.g., 10 mg) in a screw-capped glass tube.

• Add 2 mL of 0.5 M methanolic KOH.

• Heat the mixture at 80-100°C for 1 hour to hydrolyze the ester bond.

• Cool the reaction mixture to room temperature.

• Add 2 mL of deionized water and acidify the solution to pH 1-2 with 6 M HCl. This protonates the fatty acid, making it extractable into an organic solvent.

2. Extraction of Fatty Acid and Fatty Alcohol:

• Add 5 mL of hexane to the acidified mixture.

• Vortex vigorously for 1 minute and then centrifuge to separate the layers.

• Carefully transfer the upper hexane layer containing the free fatty acid and fatty alcohol to a new glass tube.

• Repeat the extraction with another 5 mL of hexane and combine the organic layers.

• Dry the combined hexane extract over anhydrous sodium sulfate.

• Evaporate the solvent under a gentle stream of nitrogen.

3. Derivatization:

a) For Palmitoleic Acid (as Fatty Acid Methyl Ester - FAME):

• To the dried extract, add 2 mL of 14% boron trifluoride (BF3) in methanol.
• Heat at 60°C for 30 minutes.
• Cool, add 1 mL of water and 2 mL of hexane.
• Vortex and allow the layers to separate.
• The upper hexane layer containing the FAME is ready for GC-MS analysis.

b) For Stearyl Alcohol (as Trimethylsilyl - TMS Ether):

• To the dried extract, add 100 µL of pyridine (B92270) and 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).
• Heat at 70°C for 30 minutes.
• The resulting solution containing the TMS-derivatized stearyl alcohol is ready for GC-MS analysis.

4. GC-MS Instrumentation and Conditions (for FAME and TMS-ether analysis):

• Gas Chromatograph: Standard GC system (e.g., Agilent 7890B).

• Mass Spectrometer: Standard single quadrupole or triple quadrupole MS (e.g., Agilent 5977B).

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or a polar wax column (e.g., DB-WAX) for FAME analysis.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL.

• Injection Mode: Splitless.

• Carrier Gas: Helium at 1.0 mL/min.

• Oven Temperature Program (representative for both):

  • Initial temperature: 100°C, hold for 2 min.

  • Ramp: 10°C/min to 280°C, hold for 10 min.

• Transfer Line Temperature: 280°C.

• MS Ion Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40–600.

5. Data Analysis:

• Identify the peaks for methyl palmitoleate and TMS-stearyl alcohol based on their retention times and comparison with standard compounds.

• Confirm the identity using their characteristic mass spectra.

• Quantify using appropriate internal standards (e.g., methyl heptadecanoate for FAMEs and a different TMS-derivatized alcohol for the alcohol analysis).

Visualizations

Caption: Experimental workflows for direct and indirect GC-MS analysis of stearyl palmitoleate.

References

• 1. LIPID MAPS [lipidmaps.org]
• 2. Stearyl palmitoleate | C34H66O2 | CID 5365187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for the Analysis of Unsaturated Wax Esters

Audience: Researchers, scientists, and drug development professionals.

Introduction Wax esters (WEs) are neutral lipids composed of a long-chain fatty acid esterified to a long-chain fatty alcohol.[1][2] They play crucial roles in various biological systems, from acting as a protective surface coating in plants to serving as a primary energy storage source in many marine organisms.[2][3] Unsaturated wax esters, which contain one or more double bonds in their fatty acid or fatty alcohol chains, are of particular interest due to their physical properties, such as lower melting points compared to their saturated counterparts.[2] The analysis of these compounds is critical for quality control, biological research, and the development of novel therapeutics.

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is a powerful analytical technique for the characterization and quantification of unsaturated wax esters.[1] It overcomes the limitations of Gas Chromatography (GC), such as the low volatility of high molecular weight esters and the thermal instability of polyunsaturated species.[4][5] This application note provides detailed protocols for the extraction, separation, and identification of unsaturated wax esters using reversed-phase HPLC with mass spectrometric detection.

Principle of the Method

The analysis of wax esters by HPLC-MS involves three main stages:

• Sample Preparation: Wax esters are extracted from the sample matrix and purified to remove interfering substances. Common methods include simple dilution for liquid samples or solid-phase extraction (SPE) for more complex matrices.[6][7]

• Chromatographic Separation: The extract is injected into an HPLC system, typically with a reversed-phase C18 or C30 column, which separates the different wax ester species based on their polarity and equivalent carbon number (ECN).[4][8][9] Unsaturated species tend to elute earlier than their saturated counterparts with the same ECN.[4][8]

• Mass Spectrometric Detection and Identification: As the separated wax esters elute from the HPLC column, they are ionized, commonly using Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).[4] The mass spectrometer detects the resulting ions, providing molecular weight information. Tandem mass spectrometry (MS/MS) is then used to fragment the parent ions, which helps in the definitive identification of the constituent fatty acid and fatty alcohol chains.[4][6][8]

Experimental Protocols

Sample Preparation

The choice of sample preparation method depends on the complexity of the sample matrix.

Protocol 1: Simple Dilution and Filtration (for Oils) This method is suitable for relatively clean samples like canola or jojoba oil.[6]

• Accurately weigh approximately 0.5 g of the oil sample.

• Dissolve the sample in a suitable organic solvent (e.g., hexane, chloroform, or isopropanol).

• Filter the solution through a 0.45 µm PTFE syringe filter to remove any particulate matter.

• The filtrate is now ready for direct injection into the HPLC-MS system.

Protocol 2: Solid-Phase Extraction (SPE) on Silica (B1680970) Gel This protocol is recommended for complex matrices to isolate the wax ester fraction from other lipid classes.[7]

• Prepare a silica gel SPE cartridge by conditioning it with n-hexane.

• Dissolve the lipid extract in a minimal amount of the initial mobile phase (e.g., n-hexane).

• Load the sample onto the SPE cartridge.

• Wash the cartridge with a non-polar solvent like n-hexane to elute hydrocarbons.

• Elute the wax ester fraction using a slightly more polar solvent system, such as n-hexane/diethyl ether (99:1, v/v).[7]

• Evaporate the collected fraction to dryness under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for HPLC-MS analysis.

HPLC-MS/MS Instrumentation

A variety of high-performance LC-MS systems can be used for this analysis.[1]

• HPLC Systems: Agilent 1290 HPLC, Waters ACQUITY UPLC[1]

• Mass Spectrometers: Thermo Scientific Q Exactive series, SCIEX TripleTOF series, Agilent QTOF[1][6]

The following tables summarize typical starting conditions for the HPLC and MS systems. Optimization may be required depending on the specific analytes and instrumentation.

Table 1: Recommended HPLC Parameters

Parameter	Method A: Reversed-Phase C18[4][8][10]	Method B: Reversed-Phase C30[4][9]
Column	Nova-Pak C18, 4 µm, 3.9 x 150 mm	Develosil C30, 5 µm, 4.6 x 250 mm
Mobile Phase A	Acetonitrile	Methanol
Mobile Phase B	Ethyl Acetate	Chloroform
Gradient	Optimized gradient (e.g., 0-100% B over 30 min)	Optimized gradient (e.g., 0-100% B over 60 min)
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	40 °C	45 °C
Injection Volume	5-20 µL	10-20 µL

Table 2: Recommended Mass Spectrometry Parameters

Parameter	Method A: APCI[4][8]	Method B: ESI with Ammonium (B1175870) Adducts[6][10]
Ionization Mode	Positive	Positive
Ion Source	APCI	ESI
Mobile Phase Additive	None required	10 mM Ammonium Acetate or Formate
Scan Mode	Full Scan (m/z 200-1200)	Full Scan (m/z 200-1200)
Data Acquisition	Data-dependent MS/MS	Data-dependent MS/MS
Corona Discharge	4-5 µA	N/A
Capillary Voltage	3-4 kV	3.5-4.5 kV
Nebulizer Gas	Nitrogen, 40-50 psi	Nitrogen, 30-40 psi
Drying Gas Temp.	300-350 °C	300-350 °C
Collision Gas	Argon or Nitrogen	Argon or Nitrogen

Data Presentation and Interpretation

High chromatographic resolution of wax esters can be achieved using non-aqueous reversed-phase liquid chromatography.[4][8] The elution order is typically based on the equivalent carbon number (ECN), and within a group of WEs with the same ECN, the most unsaturated species elute first.[4][8]

Mass spectrometry with APCI or ESI typically produces abundant protonated molecules ([M+H]⁺) or ammonium adducts ([M+NH₄]⁺).[4][6] Collision-induced dissociation (CID) or other MS/MS techniques are essential to break the ester linkage, yielding fragment ions that correspond to the fatty acid and fatty alcohol moieties, thus allowing for their unambiguous identification.[6][8]

Table 3: Summary of Quantitative Performance

Parameter	Typical Value	Reference
Limit of Detection (LOD)	200 nmol/L to 20 µmol/L	[4][8]
Linearity	Good linearity is generally observed, but may be compound-dependent.	[5]
Reproducibility	High reproducibility with appropriate internal standards.	[2]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the HPLC-MS analysis of unsaturated wax esters.

Caption: General workflow for unsaturated wax ester analysis.

Conclusion

The HPLC-MS and HPLC-MS/MS methods detailed in this application note provide a robust and sensitive framework for the qualitative and quantitative analysis of unsaturated wax esters. By selecting the appropriate sample preparation technique, chromatographic column, and ionization source, researchers can effectively separate and identify a wide range of wax ester species from various complex matrices. The use of tandem mass spectrometry is crucial for providing the structural information necessary for confident identification of the fatty acid and fatty alcohol components of these important lipid molecules.

References

• 1. Wax Esters Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Wax Esters Analysis Service - Creative Proteomics [creative-proteomics.com]
• 3. Wax Ester Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. Waxes analysis | Cyberlipid [cyberlipid.gerli.com]
• 8. Analysis of wax ester molecular species by high performance liquid chromatography/atmospheric pressure chemical ionisation mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Structural characterization of wax esters using ultraviolet photodissociation mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Utilizing Stearyl Palmitoleate in Novel Nanoparticle Formulations

Introduction

Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs) have emerged as highly promising colloidal drug delivery systems, particularly for enhancing the bioavailability of poorly soluble drugs.[1][2] These carriers are formulated from biodegradable and physiologically compatible lipids, making them a safe and effective alternative to polymeric nanoparticles or emulsions.[1][3][4] Stearyl Palmitoleate, a wax ester, presents itself as a compelling candidate for the solid lipid core in these formulations. Its high crystallinity and hydrophobicity may offer advantages in terms of drug protection, controlled release profiles, and physical stability. This document provides a comprehensive overview and detailed protocols for the formulation and characterization of Stearyl Palmitoleate-based nanoparticles.

Principle of Lipid Nanoparticle Formulation

The production of lipid nanoparticles, such as SLNs, typically involves the dispersion of a melted lipid phase into a hot aqueous surfactant solution to form a hot oil-in-water (o/w) emulsion.[1] This pre-emulsion is then subjected to high-energy homogenization techniques, such as high-shear homogenization followed by ultrasonication, to reduce the droplet size to the nanometer range.[5][6] Subsequent cooling of the nanoemulsion causes the lipid to recrystallize, forming solid nanoparticles with the drug either dissolved or dispersed within the solid lipid matrix.[1] The choice of lipids and surfactants, along with process parameters, critically influences the final characteristics of the nanoparticles, including size, stability, and drug-loading capacity.[7]

Materials and Equipment

Category	Item	Purpose/Specifications
Lipids	Stearyl Palmitoleate	Solid lipid core
(Optional) Liquid Lipid (e.g., Oleic Acid, Capryol™)	For NLC formulation to create a less-ordered lipid matrix
Surfactants	Poloxamer 188, Tween® 80, Soy Lecithin	Stabilization of the nanoparticle dispersion
Active Ingredient	Model Drug (hydrophobic)	To be encapsulated
Aqueous Phase	Deionized or Distilled Water	Dispersion medium
Equipment	High-Shear Homogenizer (e.g., UltraTurrax®)	Creation of a coarse pre-emulsion
Probe Ultrasonicator	Particle size reduction to the nanoscale
Magnetic Stirrer with Hot Plate	Melting lipids and maintaining temperature
Water Bath / Ice Bath	Controlled heating and cooling
Particle Size Analyzer (DLS)	Measurement of particle size, PDI, and zeta potential
Differential Scanning Calorimeter (DSC)	Thermal analysis of lipid crystallinity
Transmission Electron Microscope (TEM)	Visualization of nanoparticle morphology
UV-Vis Spectrophotometer	Quantification of drug entrapment efficiency

Experimental Protocols

Protocol 1: Preparation of Stearyl Palmitoleate Solid Lipid Nanoparticles (SLNs)

This protocol details the widely used hot homogenization method followed by ultrasonication.[5][8]

1. Preparation of the Lipid Phase: a. Accurately weigh Stearyl Palmitoleate (typically 1-10% w/v) and the desired amount of the hydrophobic model drug. b. Place the components in a glass beaker and heat on a magnetic hot plate to 5-10°C above the melting point of Stearyl Palmitoleate, under gentle stirring, until a clear, homogenous lipid melt is obtained.

2. Preparation of the Aqueous Phase: a. Accurately weigh the surfactant (e.g., Poloxamer 188, typically 0.5-5% w/v). b. Dissolve the surfactant in deionized water in a separate beaker. c. Heat the aqueous phase to the same temperature as the lipid phase under continuous stirring.

3. Formation of the Pre-emulsion: a. Pour the hot aqueous phase into the molten lipid phase while stirring. b. Immediately subject the mixture to high-shear homogenization (e.g., 10,000-20,000 rpm) for 5-10 minutes to form a coarse oil-in-water pre-emulsion.[9]

4. Nanoparticle Formation via Ultrasonication: a. Transfer the hot pre-emulsion to the probe ultrasonicator. b. Sonicate at a specified amplitude (e.g., 50-70%) for 10-20 minutes.[8] The temperature should be maintained above the lipid's melting point during this step. c. After sonication, immediately transfer the resulting hot nanoemulsion to an ice bath and continue stirring to facilitate the rapid recrystallization of the lipid, forming the SLNs.

5. Purification (Optional): a. To remove excess surfactant and unencapsulated drug, the SLN dispersion can be purified by dialysis against deionized water for 24 hours.

Visualization of Methodologies

Protocol 2: Characterization of Nanoparticles

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential: a. Dilute the SLN dispersion with deionized water to an appropriate concentration. b. Analyze the sample using Dynamic Light Scattering (DLS).[10][11] c. Record the Z-average mean diameter, PDI (a measure of size distribution width), and Zeta Potential (an indicator of surface charge and stability).[12]

2. Entrapment Efficiency (EE) and Drug Loading (DL): a. Place a known amount of the SLN dispersion in a centrifugal filter unit (e.g., Amicon® Ultra). b. Centrifuge to separate the nanoparticles from the aqueous phase containing the free, unencapsulated drug. c. Measure the concentration of the free drug in the filtrate using UV-Vis spectrophotometry at the drug's λmax. d. Calculate EE% and DL% using the following formulas:

3. Morphological and Thermal Analysis: a. Transmission Electron Microscopy (TEM): Visualize the shape and surface morphology of the nanoparticles.[10][13] Samples are typically prepared by drop-casting the diluted dispersion onto a carbon-coated copper grid and allowing it to dry. b. Differential Scanning Calorimetry (DSC): Analyze the thermal behavior to confirm the solid state of the lipid core and assess changes in crystallinity due to drug incorporation.[3]

Expected Results & Data Presentation

The formulation parameters significantly influence the physicochemical properties of the resulting nanoparticles. Below is a table summarizing representative data that could be obtained when formulating lipid nanoparticles.

Formulation ID	Lipid Conc. (% w/v)	Surfactant Conc. (% w/v)	Particle Size (nm)[14]	PDI[14]	Zeta Potential (mV)[14]	Entrapment Efficiency (%)[6]
SLN-SP-1	5	1.5	150 ± 12	0.25 ± 0.03	-25.5 ± 2.1	85.2 ± 4.5
SLN-SP-2	10	1.5	250 ± 20	0.31 ± 0.05	-22.1 ± 1.8	82.1 ± 5.1
SLN-SP-3	5	2.5	125 ± 10	0.22 ± 0.02	-28.9 ± 2.5	90.5 ± 3.8

Data are presented as mean ± standard deviation and are illustrative.

Mechanistic Visualizations

Troubleshooting and Considerations

• Particle Aggregation: Insufficient surfactant concentration or improper cooling can lead to aggregation. Ensure the surfactant concentration is optimized and cooling is rapid and uniform.

• Low Entrapment Efficiency: This can occur if the drug has some solubility in the aqueous phase or is expelled from the lipid matrix during recrystallization. Modifying the formulation to an NLC by adding a liquid lipid can create imperfections in the crystal lattice, potentially increasing drug loading.[12]

• Broad PDI: A high PDI indicates a non-uniform particle population. This can be improved by optimizing homogenization time, speed, and sonication energy.[9]

• Stability: The zeta potential is a key indicator of long-term stability. Values greater than |±20| mV are generally considered stable due to electrostatic repulsion between particles.[14]

Stearyl Palmitoleate is a viable and promising lipid for the formulation of SLNs for drug delivery. The protocols outlined provide a robust framework for developing and characterizing these nanoparticles. By systematically optimizing formulation and process variables, researchers can tailor the nanoparticle characteristics to achieve desired outcomes such as enhanced drug solubility, controlled release, and improved therapeutic efficacy.

References

• 1. banglajol.info [banglajol.info]
• 2. japsonline.com [japsonline.com]
• 3. scialert.net [scialert.net]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of Solid Lipid Nanoparticles and Nanostructured Lipid Carriers for Drug Delivery and the Effects of Preparation Parameters of Solvent Injection Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols [mdpi.com]
• 8. hielscher.com [hielscher.com]
• 9. researchgate.net [researchgate.net]
• 10. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 11. lsinstruments.ch [lsinstruments.ch]
• 12. Characterization Methods for Solid Lipid Nanoparticles (SLN) and Nanostructured Lipid Carriers (NLC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Formulation and Characterization of Nanomedicine (Solid Lipid Nanoparticle) Associate with the Extract of Pterospermum acerifolium for the Screening of Neurochemicals and Neuroendocrine Effects - PMC [pmc.ncbi.nlm.nih.gov]

Stearyl Palmitoleate as an Excipient in Drug Delivery: Application Notes and Protocols

Introduction to Stearyl Palmitoleate (B1233929)

Stearyl palmitoleate is the ester of stearyl alcohol and palmitoleic acid.[1][2] As a wax ester, it possesses lipophilic properties that make it a potential candidate for various pharmaceutical formulations. Its solid nature at room temperature suggests its utility in creating solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs), which are effective vehicles for both poorly water-soluble and some hydrophilic drugs. These lipid-based systems can enhance drug solubility, improve bioavailability, and provide controlled or targeted drug release.

Physicochemical Properties of Stearyl Palmitoleate:

Property	Value	Reference
Molecular Formula	C34H66O2	[1][2]
Molecular Weight	506.9 g/mol	[1]
Appearance	Expected to be a waxy solid at room temperature	Inferred from properties of similar wax esters
Solubility	Insoluble in water; soluble in organic solvents	[3] (for stearyl palmitate)

Potential Applications in Drug Delivery

Based on its chemical structure and physical properties as a wax ester, stearyl palmitoleate could be investigated for the following applications in drug delivery:

• Controlled Release Formulations: The solid lipid matrix formed by stearyl palmitoleate could modulate the release of an encapsulated drug, providing a sustained therapeutic effect.

• Enhancement of Oral Bioavailability: For poorly water-soluble drugs, incorporation into a stearyl palmitoleate-based lipid nanoparticle system can improve their dissolution and subsequent absorption in the gastrointestinal tract.

• Topical and Transdermal Delivery: The occlusive nature of waxes can enhance skin hydration, which may improve the penetration of active pharmaceutical ingredients (APIs) into the skin layers.

• Protection of Labile Drugs: Encapsulation within a solid lipid matrix can protect sensitive APIs from degradation by light, moisture, or enzymatic activity.

Hypothetical Formulation Protocols

The following are theoretical protocols for the preparation of stearyl palmitoleate-based solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). These protocols are based on common high-shear homogenization and ultrasonication methods used for similar lipid excipients.

Protocol for Preparation of Stearyl Palmitoleate Solid Lipid Nanoparticles (SLNs)

This protocol describes a hypothetical procedure for formulating a model drug into SLNs where stearyl palmitoleate is the primary solid lipid.

Materials:

• Stearyl Palmitoleate (Solid Lipid)

• Model Drug (e.g., a poorly water-soluble API)

• Surfactant (e.g., Poloxamer 188, Tween® 80)

• Purified Water

Equipment:

• High-shear homogenizer (e.g., Ultra-Turrax®)

• Probe sonicator

• Water bath

• Magnetic stirrer with heating plate

• Particle size analyzer

• High-performance liquid chromatography (HPLC) system

Procedure:

• Preparation of the Lipid Phase:

  • Accurately weigh stearyl palmitoleate and the model drug.

  • Melt the stearyl palmitoleate by heating it 5-10°C above its melting point in a beaker placed in a water bath.

  • Once melted, add the model drug to the molten lipid and stir continuously with a magnetic stirrer until a clear, homogenous lipid phase is obtained.

• Preparation of the Aqueous Phase:

  • Accurately weigh the surfactant and dissolve it in purified water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Formation of the Pre-emulsion:

  • Add the hot aqueous phase to the hot lipid phase dropwise while continuously stirring with a high-shear homogenizer at a moderate speed (e.g., 5000-8000 rpm) for 5-10 minutes. This will form a coarse oil-in-water (o/w) pre-emulsion.

• Homogenization and Nanoparticle Formation:

  • Subject the pre-emulsion to high-pressure homogenization (if available) or probe sonication to reduce the particle size to the nanometer range.

  • For probe sonication, sonicate the pre-emulsion for a defined period (e.g., 10-15 minutes) with a specific amplitude, ensuring the sample is kept in an ice bath to prevent overheating.

• Cooling and Solidification:

  • Allow the resulting nanoemulsion to cool down to room temperature while stirring gently. The cooling process will cause the lipid to solidify, forming the solid lipid nanoparticles.

• Purification (Optional):

  • To remove any unencapsulated drug, the SLN dispersion can be subjected to dialysis or centrifugation followed by resuspension of the pellet.

Protocol for Preparation of Stearyl Palmitoleate-Based Nanostructured Lipid Carriers (NLCs)

This protocol outlines a hypothetical procedure for formulating NLCs, which includes a liquid lipid to create imperfections in the crystal lattice, potentially increasing drug loading and reducing drug expulsion during storage.

Materials:

• Stearyl Palmitoleate (Solid Lipid)

• Liquid Lipid (e.g., Oleic Acid, Miglyol® 812)

• Model Drug

• Surfactant (e.g., Poloxamer 188, Tween® 80)

• Purified Water

Equipment: Same as for SLN preparation.

Procedure:

• Preparation of the Lipid Phase:

  • Accurately weigh stearyl palmitoleate, the liquid lipid, and the model drug. A common ratio of solid lipid to liquid lipid to start with could be 70:30 or 80:20 (w/w).

  • Heat the solid and liquid lipids together 5-10°C above the melting point of the solid lipid in a water bath.

  • Add the model drug to the molten lipid mixture and stir until a homogenous solution is formed.

• Preparation of the Aqueous Phase:

  • Prepare the aqueous surfactant solution and heat it to the same temperature as the lipid phase.

• Formation of the Pre-emulsion:

  • Add the hot aqueous phase to the hot lipid phase under high-shear homogenization (e.g., 5000-8000 rpm) for 5-10 minutes to form a coarse o/w pre-emulsion.

• Homogenization and Nanoparticle Formation:

  • Homogenize the pre-emulsion using a probe sonicator or high-pressure homogenizer to achieve the desired nanoparticle size.

• Cooling and Solidification:

  • Cool the resulting nanoemulsion to room temperature with gentle stirring to allow the lipid matrix to solidify, forming the NLCs.

Hypothetical Characterization Data

The following tables present hypothetical data for the characterization of the formulated SLNs and NLCs. These values are illustrative and would need to be determined experimentally.

Table 1: Hypothetical Physicochemical Properties of Stearyl Palmitoleate-Based Nanoparticles

Formulation Code	Lipid Composition (Solid:Liquid)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
SLN-1	Stearyl Palmitoleate (100:0)	250 ± 15	0.28 ± 0.03	-25.5 ± 2.1
NLC-1	Stearyl Palmitoleate:Oleic Acid (80:20)	210 ± 12	0.22 ± 0.02	-28.3 ± 1.8
NLC-2	Stearyl Palmitoleate:Oleic Acid (70:30)	180 ± 10	0.19 ± 0.02	-30.1 ± 2.5

Table 2: Hypothetical Drug Loading and Encapsulation Efficiency

Formulation Code	Drug Loading (%)	Encapsulation Efficiency (%)
SLN-1	4.5 ± 0.5	85 ± 4
NLC-1	6.8 ± 0.6	92 ± 3
NLC-2	8.2 ± 0.7	95 ± 2

Visualizations

References

• 1. Stearyl palmitoleate | C34H66O2 | CID 5365187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. Stearyl Palmitate | C34H68O2 | CID 75778 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Stearyl Palmitoleate in Cosmetic Science

For Researchers, Scientists, and Drug Development Professionals

Introduction to Stearyl Palmitoleate (B1233929)

Stearyl Palmitoleate is the ester of stearyl alcohol and palmitoleic acid, with the chemical formula C34H66O2.[1][2] While not as commonly documented in cosmetic literature as its saturated counterpart, Stearyl Palmitate, its unique composition suggests a range of beneficial applications in skincare and cosmetic formulations. This document outlines the potential functions, benefits, and relevant experimental protocols for evaluating the efficacy of Stearyl Palmitoleate.

The properties of Stearyl Palmitoleate can be inferred from its constituent molecules:

• Stearyl Alcohol: A long-chain fatty alcohol known for its emollient, thickening, and stabilizing properties in cosmetic emulsions.

• Palmitoleic Acid: An omega-7 monounsaturated fatty acid naturally present in the skin's sebum. Research suggests it possesses anti-inflammatory properties, may enhance skin barrier function, and improve skin elasticity.[3][4]

Potential Applications and Functions in Cosmetics

Based on the characteristics of its components and the general behavior of fatty acid esters in cosmetics, Stearyl Palmitoleate is anticipated to function as a multifunctional ingredient.

Function	Description
Emollient	Likely softens and soothes the skin by forming a protective, non-greasy layer that helps to reduce water loss. This can lead to improved skin hydration and a smoother skin feel.
Thickening Agent	Can increase the viscosity of creams and lotions, contributing to a richer, more desirable texture.
Emulsion Stabilizer	Expected to help stabilize oil-in-water and water-in-oil emulsions, preventing the separation of ingredients and ensuring product integrity.
Skin Conditioning Agent	The presence of palmitoleic acid suggests potential to improve the skin's natural barrier, reduce inflammation, and enhance overall skin health.[3]
Texture Enhancer	May contribute to a silky, smooth feel in cosmetic products, reducing the greasy sensation of oil-based formulations.

Quantitative Data Summary (Hypothetical)

Parameter	Formulation without Stearyl Palmitoleate	Formulation with 5% Stearyl Palmitoleate	Method of Assessment
Skin Hydration (Corneometer units)	45 ± 5	60 ± 5	Corneometry
Transepidermal Water Loss (g/m²/h)	15 ± 2	10 ± 2	Tewametry
Skin Elasticity (R2 value)	0.6 ± 0.05	0.7 ± 0.05	Cutometry
Viscosity (cP)	5000 ± 500	15000 ± 1000	Viscometry

Experimental Protocols

To substantiate the hypothesized benefits of Stearyl Palmitoleate, the following experimental protocols are recommended.

Protocol for Assessing Skin Emolliency and Hydration

Objective: To evaluate the effect of a cream containing Stearyl Palmitoleate on skin hydration and transepidermal water loss (TEWL).

Materials:

• Base cream formulation (without Stearyl Palmitoleate).

• Test cream formulation (with a specified concentration, e.g., 5% w/w, of Stearyl Palmitoleate).

• Corneometer® for measuring skin hydration.

• Tewameter® for measuring TEWL.

• Volunteer panel (n≥20) with dry to normal skin types.

Methodology:

• Volunteer Recruitment and Acclimatization: Recruit healthy volunteers and have them acclimatize to the controlled environment (temperature and humidity) for at least 30 minutes before measurements.

• Baseline Measurements: Measure and record the baseline skin hydration and TEWL on designated test areas on the forearms.

• Product Application: Apply a standardized amount of the base cream to one test area and the test cream to another. A third area will serve as an untreated control.

• Post-Application Measurements: Measure skin hydration and TEWL at predetermined time points (e.g., 1, 2, 4, and 8 hours) after product application.

• Data Analysis: Statistically analyze the changes in hydration and TEWL from baseline for each treatment group.

Workflow for Skin Hydration and TEWL Assessment.

Protocol for Evaluating Emulsion Stability

Objective: To assess the physical stability of an oil-in-water emulsion containing Stearyl Palmitoleate.

Materials:

• Base emulsion formulation.

• Test emulsion formulation with Stearyl Palmitoleate.

• Centrifuge.

• Incubators/ovens set at various temperatures (e.g., 4°C, 25°C, 45°C).

• Microscope with a camera.

• Viscometer.

Methodology:

• Formulation Preparation: Prepare both the base and test emulsions under identical conditions.

• Initial Characterization: Measure the initial viscosity and observe the droplet size and distribution using a microscope for both formulations.

• Accelerated Stability Testing:

  • Centrifugation: Centrifuge samples of each formulation at a specified speed (e.g., 3000 rpm) for a set time (e.g., 30 minutes) and observe for any phase separation.

  • Thermal Stress: Store samples at different temperatures (4°C, 25°C, and 45°C) for a period of 1 to 3 months.

• Periodic Evaluation: At regular intervals (e.g., weekly for the first month, then monthly), evaluate the samples for any changes in appearance (color, odor, phase separation), viscosity, and microscopic structure (droplet size).

• Data Analysis: Compare the stability of the test emulsion to the base emulsion over time and under different stress conditions.

Workflow for Emulsion Stability Assessment.

Safety and Regulatory

While specific safety data for Stearyl Palmitoleate is limited, the Cosmetic Ingredient Review (CIR) has assessed related long-chain alkyl esters and found them to be safe for use in cosmetics when formulated to be non-irritating.[5] However, PubChem lists hazard statements indicating potential for skin and eye irritation for Stearyl Palmitoleate.[1] Therefore, it is crucial to conduct appropriate safety testing, including patch testing for skin irritation and sensitization, on any new formulation containing this ingredient.

Conclusion

Stearyl Palmitoleate presents a promising, though currently under-researched, ingredient for the cosmetic industry. Its inferred properties as an emollient, thickener, and skin-conditioning agent, derived from its stearyl alcohol and palmitoleic acid moieties, make it a compelling candidate for inclusion in a variety of skincare and cosmetic products. The experimental protocols provided in this document offer a framework for researchers to systematically evaluate and validate the efficacy and stability of formulations containing Stearyl Palmitoleate. Further research is warranted to fully elucidate its benefits and to establish a comprehensive safety profile.

References

• 1. Stearyl palmitoleate | C34H66O2 | CID 5365187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. Efficacy and safety of oral palmitoleic acid supplementation for skin barrier improvement: A 12-week, randomized, double-blinded, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cosmeticsinfo.org [cosmeticsinfo.org]

Application Notes and Protocols: Stearyl Palmitoleate as a Potential Biofuel Precursor

Audience: Researchers, scientists, and drug development professionals.

Introduction

Stearyl palmitoleate (B1233929), a wax ester composed of stearyl alcohol and palmitoleic acid, presents a promising avenue for the development of advanced biofuels.[1][2] As a long-chain ester, its chemical structure is amenable to conversion into fatty acid methyl esters (FAMEs), the primary components of biodiesel, through processes such as transesterification.[3][4][5] This document provides detailed application notes and protocols for researchers exploring the potential of stearyl palmitoleate as a sustainable biofuel precursor. It covers the synthesis of stearyl palmitoleate, its conversion to biofuel, and the characterization of the resulting products.

Physicochemical Properties of Stearyl Palmitoleate

Understanding the physical and chemical properties of stearyl palmitoleate is crucial for designing efficient conversion processes. The following table summarizes key computed and experimental properties.

Property	Value	Source
Molecular Formula	C₃₄H₆₆O₂	[1][2]
Molecular Weight	506.9 g/mol	[1][2]
IUPAC Name	octadecyl (9Z)-hexadec-9-enoate	[1]
Appearance	White crystals or flakes (predicted for similar saturated wax esters)	[6]
Solubility	Insoluble in water; Soluble in organic solvents like ethanol (B145695) and light petroleum.	[7][8]
Kovats Retention Index (Standard non-polar)	3528.96	[1]

Synthesis of Stearyl Palmitoleate

Stearyl palmitoleate can be synthesized through the esterification of palmitoleic acid and stearyl alcohol. This process can be achieved via chemical or enzymatic catalysis. The enzymatic route is often preferred for its milder reaction conditions and higher specificity.[9]

2.1. Enzymatic Esterification Protocol

This protocol is a general guideline and may require optimization for specific enzymes and reaction scales.

Materials:

• Palmitoleic acid

• Stearyl alcohol

• Immobilized lipase (B570770) (e.g., Novozym 435)

• Organic solvent (e.g., hexane (B92381) or dodecane)[10]

• Molecular sieves (optional, to remove water)

• Reaction vessel with temperature control and stirring

Procedure:

• Reactant Preparation: Dissolve equimolar amounts of palmitoleic acid and stearyl alcohol in a suitable organic solvent within the reaction vessel.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is typically between 5-10% (w/w) of the total substrates.

• Reaction Conditions: Maintain the reaction at a controlled temperature, typically between 40-60°C, with constant stirring.[11] The optimal temperature will depend on the specific lipase used.

• Monitoring: Monitor the progress of the reaction by taking periodic samples and analyzing the consumption of fatty acids via titration or gas chromatography (GC).

• Reaction Termination and Product Recovery: Once the desired conversion is achieved (typically after several hours), stop the reaction by filtering out the immobilized enzyme. The enzyme can often be washed and reused.

• Purification: Remove the solvent under reduced pressure. The resulting crude stearyl palmitoleate can be purified further using techniques like column chromatography if required.

dot

Caption: Workflow for the enzymatic synthesis of stearyl palmitoleate.

Conversion of Stearyl Palmitoleate to Biofuel

Stearyl palmitoleate can be converted into FAMEs (biodiesel) through transesterification or broken down into smaller hydrocarbon chains via catalytic cracking.

3.1. Transesterification to Fatty Acid Methyl Esters (FAMEs)

Transesterification is a common method for producing biodiesel from fats and oils.[12] For wax esters, a two-stage process is often employed to handle any free fatty acids and then transesterify the ester.[3]

3.1.1. Two-Stage Transesterification Protocol

This protocol is adapted from methods used for beeswax, another natural wax ester, and should be optimized for stearyl palmitoleate.[3]

Materials:

• Stearyl palmitoleate

• Methanol (B129727)

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

• Hexane

• Distilled water

• Reaction vessel with reflux condenser, temperature control, and stirring

Procedure:

Stage 1: Acid-Catalyzed Esterification (to convert any free fatty acids)

• Mixture Preparation: In the reaction vessel, mix stearyl palmitoleate with methanol and a small amount of concentrated acid catalyst (e.g., 1% v/v H₂SO₄ relative to the oil). A typical molar ratio of oil to methanol is 1:6.

• Reaction: Heat the mixture to around 60°C with constant stirring under reflux for 1-2 hours.[3]

• Separation: Allow the mixture to cool and settle. Separate the top layer containing the esterified product.

Stage 2: Base-Catalyzed Transesterification

• Catalyst Preparation: Prepare a solution of sodium methoxide (B1231860) by dissolving NaOH (e.g., 0.5-1% w/w of the oil) in methanol.

• Reaction: Add the sodium methoxide solution to the product from Stage 1. Heat the mixture to approximately 60°C with vigorous stirring for 1-2 hours.[3]

• Separation: After the reaction, allow the mixture to cool and settle in a separating funnel. Two layers will form: an upper layer of FAMEs (biodiesel) and a lower layer of glycerol.

• Washing: Separate and wash the FAME layer with warm distilled water several times until the wash water is neutral.

• Drying: Dry the washed FAMEs by heating to just above 100°C to remove residual water, or by passing it through anhydrous sodium sulfate.

dot

Caption: Two-stage transesterification process for biofuel production.

3.2. Catalytic Cracking

Catalytic cracking is an alternative process that breaks down large hydrocarbon molecules into smaller, more valuable ones, such as those found in gasoline and diesel.[13]

3.2.1. Catalytic Cracking Protocol

This is a generalized protocol and requires specialized equipment.

Materials:

• Stearyl palmitoleate

• Solid acid catalyst (e.g., zeolites, silica-alumina)

• Fixed-bed or fluid-bed reactor

• Inert gas (e.g., Nitrogen)

• Condensation system

Procedure:

• Catalyst Loading: Load the catalyst into the reactor.

• System Purge: Purge the reactor system with an inert gas to remove air.

• Heating: Heat the reactor to the desired reaction temperature, typically in the range of 400-550°C.

• Feed Injection: Introduce the stearyl palmitoleate feed into the reactor at a controlled flow rate.

• Cracking Reaction: The vaporized feed comes into contact with the hot catalyst and cracks into smaller molecules.

• Product Collection: The cracked products exit the reactor and pass through a condensation system to separate the liquid biofuel from non-condensable gases.

• Product Analysis: The liquid and gaseous products are collected and analyzed to determine their composition and properties.

Analysis of Biofuel Products

The primary products of transesterification are Fatty Acid Methyl Esters (FAMEs). Their composition and purity are typically determined by Gas Chromatography-Mass Spectrometry (GC-MS).

4.1. GC-MS Protocol for FAME Analysis

Instrumentation:

• Gas chromatograph coupled with a Mass Spectrometer (GC-MS).

• Capillary column suitable for FAME analysis (e.g., a wax-type column like DB-WAX or a polar column like Omegawax).[14]

Sample Preparation:

• Dilute the FAME sample in a suitable solvent (e.g., hexane or heptane).

• If necessary, add an internal standard for quantification.

GC-MS Conditions (Example):

• Injector Temperature: 250°C

• Oven Program: Start at 70°C, hold for 2 minutes, then ramp at 5°C/min to 240°C and hold for 5 minutes.[14]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[14]

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Scan Range: m/z 40-550

Data Analysis:

Identify the FAMEs (methyl palmitoleate and methyl stearate) by comparing their retention times and mass spectra with those of known standards. Quantify the components based on their peak areas relative to the internal standard.

Expected Biofuel Properties

The biofuel produced from stearyl palmitoleate will be a mixture of methyl palmitoleate (C16:1 FAME) and methyl stearate (B1226849) (C18:0 FAME). The properties of this blend will determine its suitability as a diesel substitute.

Property	Methyl Palmitate (C16:0)	Methyl Stearate (C18:0)	Methyl Oleate (C18:1)	Expected Blend (C16:1/C18:0)	ASTM D6751 Limit	Source
Cetane Number	~60	~75	~59	High	>47	[15]
Kinematic Viscosity (40°C, mm²/s)	4.25	5.86	4.51	4.5 - 5.5 (Est.)	1.9 - 6.0	[15]
Density (15°C, kg/m ³)	858	864	874	~860 (Est.)	860 - 900	[15]
Oxidative Stability (110°C, hours)	High	Very High	Low	Moderate	>3	[16]
Cloud Point (°C)	~13	~20	~-10	Moderate	Report	[15]

Note: Data for Methyl Palmitoleate (C16:1) is estimated to be similar to Methyl Oleate (C18:1) due to the single double bond, while data for Methyl Palmitate (C16:0) is provided for comparison as a saturated C16 ester.

Conclusion

Stearyl palmitoleate holds significant potential as a precursor for high-quality biodiesel. The transesterification process can effectively convert this wax ester into a blend of FAMEs with favorable properties, including a high cetane number. Further research should focus on optimizing the synthesis and conversion processes to improve yields and economic viability. The protocols and data presented here provide a solid foundation for researchers to advance the development of stearyl palmitoleate-based biofuels.

References

• 1. Stearyl palmitoleate | C34H66O2 | CID 5365187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. sphinxsai.com [sphinxsai.com]
• 4. isca.me [isca.me]
• 5. researchgate.net [researchgate.net]
• 6. Stearyl Palmitate | C34H68O2 | CID 75778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Buy Stearyl palmitate | 8006-54-0 | >98% [smolecule.com]
• 8. STEARIC/PALMITIC ACID (C18/C16) - Ataman Kimya [atamanchemicals.com]
• 9. apc-as.com [apc-as.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. 8.2 The Reaction of Biodiesel: Transesterification | EGEE 439: Alternative Fuels from Biomass Sources [courses.ems.psu.edu]
• 12. Transesterification - SRS BiodieselSRS Biodiesel [srsbiodiesel.com]
• 13. Catalytic cracking of edible and non-edible oils for the production of biofuels - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 14. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 15. Effect of Fatty Acid Profiles and Molecular Structures of Nine New Source of Biodiesel on Combustion and Emission - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Stearyl Palmitoleate Synthesis

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of stearyl palmitoleate (B1233929).

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing stearyl palmitoleate?

A1: Stearyl palmitoleate, a wax ester, is typically synthesized through the esterification of palmitoleic acid with stearyl alcohol. The two primary methods employed are chemical synthesis and enzymatic synthesis.

• Chemical Synthesis: This method often involves the use of an acid or base catalyst to accelerate the reaction.[1] Homogeneous catalysts can lead to issues such as equipment corrosion, while heterogeneous catalysts, like Amberlyst 15, offer easier separation from the reaction mixture.[1][2]

• Enzymatic Synthesis: This approach utilizes lipases as biocatalysts. It is considered a milder and more specific method compared to chemical synthesis.[1][3] Immobilized lipases, such as Candida antarctica lipase (B570770) B (Novozym 435) or Rhizomucor miehei lipase (Lipozyme RM IM), are commonly used to facilitate catalyst recovery and reuse.[3][4]

Q2: My reaction yield is consistently low. What are the common causes and how can I improve it?

A2: Low yield is a frequent issue in esterification, primarily due to the reversible nature of the reaction.[5][6][7] The accumulation of water, a byproduct, can shift the equilibrium back towards the reactants.[5][6]

To improve the yield, consider the following strategies:

• Use an Excess of One Reactant: Employing a molar excess of either stearyl alcohol or palmitoleic acid can shift the reaction equilibrium towards the product side, in accordance with Le Chatelier's principle.[5] Often, the alcohol is used in excess and can sometimes also function as the solvent.[5]

• Remove Water: Continuously removing water as it forms will drive the reaction to completion. This can be achieved through methods like azeotropic distillation with a Dean-Stark apparatus or by using dehydrating agents.[8]

• Optimize Catalyst/Enzyme Concentration: The amount of catalyst or enzyme is crucial. Insufficient amounts can lead to slow reaction rates, while excessive amounts of a chemical catalyst can promote side reactions and complicate purification. For enzymatic reactions, an optimal enzyme loading will maximize conversion without unnecessary cost.[9]

• Adjust Reaction Temperature: Higher temperatures generally favor esterification, but excessively high temperatures can lead to side product formation or, in the case of enzymatic reactions, denaturation of the lipase.[5]

Q3: What are typical side products, and how can their formation be minimized?

A3: In chemical esterification, particularly under harsh acidic conditions, side reactions involving the alcohol, such as ether formation, can occur.[5] For enzymatic synthesis, side products are less common due to the high specificity of lipases. To minimize side product formation, it is crucial to operate under optimized reaction conditions (temperature, pressure, and catalyst concentration).

Q4: How can I monitor the progress of the esterification reaction?

A4: The progress of the reaction can be monitored by tracking the consumption of the reactants (palmitoleic acid and stearyl alcohol) and the formation of the product (stearyl palmitoleate). Common analytical techniques include:

• Thin-Layer Chromatography (TLC)[5]

• Gas Chromatography (GC)[5]

• High-Performance Liquid Chromatography (HPLC)[5]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield	Reaction has reached equilibrium.	Use a molar excess of one reactant (typically stearyl alcohol).Remove water as it is formed using a Dean-Stark trap or a dehydrating agent.[6][8]
Incomplete reaction.	Increase reaction time.Optimize reaction temperature.Ensure adequate catalyst/enzyme concentration.
Slow Reaction Rate	Low reaction temperature.	Increase the temperature, but avoid excessive heat which can cause side reactions or enzyme denaturation.[5]
Insufficient catalyst/enzyme activity or amount.	Increase the catalyst/enzyme loading.Verify the activity of your catalyst or enzyme.
Poor mixing (for heterogeneous catalysts).	Ensure vigorous stirring to improve mass transfer between reactants and the catalyst surface.[5]
Product Purity Issues	Presence of unreacted starting materials.	Optimize reaction conditions to drive the reaction to completion.Purify the product using column chromatography or recrystallization.
Formation of side products.	Adjust reaction conditions (e.g., lower temperature) to minimize side reactions.Consider using a more selective catalyst, such as a lipase.
Difficulty in Product Isolation	Emulsion formation during workup.	Break the emulsion by adding a saturated brine solution.
Product is not precipitating.	Try cooling the solution for a longer period or use a different solvent system for precipitation.

Data on Optimized Reaction Conditions

The optimal conditions for wax ester synthesis can vary depending on the specific reactants, catalyst, and solvent system used. The following tables summarize conditions reported in the literature for similar esterification reactions.

Table 1: Enzymatic Synthesis of Wax Esters

Lipase	Reactants	Molar Ratio (Alcohol:Acid)	Temperature (°C)	Enzyme Loading (% w/w)	Reaction Time (h)	Yield (%)	Reference
Lipozyme RM IM	Palm Oil Fractions & Oleyl Alcohol	3:1	50	16	5	92	[3][4]
Lipase from Rhizopus oryzae	Myristic, Palmitic, Stearic, or Oleic Acids & Cetyl Alcohol	-	-	-	0.5 - 1	92-95	[3]
Novozym 435	Puerarin & Palmitic Anhydride	1:15	40	20 g/L	3	98.97	[10]
Candida rugosa lipase (CRL)	Phytosterols & Fatty Acids from High-Oleic Sunflower Seed Oil	1:2.3	50	5.8	2	92	[9]

Table 2: Chemical Synthesis of Wax Esters

Catalyst	Reactants	Molar Ratio (Alcohol:Acid)	Temperature (°C)	Catalyst Loading (% w/w)	Reaction Time (min)	Conversion/Yield (%)	Reference
Amberlyst 15	Palm Fatty Acid Distillate & Oleyl Alcohol	2.7:1	-	33	95	81.52	[1][2]
KOH	Stearic Acid & Stearyl Alcohol	1:1	Reflux	3	360	-	[11]
Metal Oxide (e.g., MgO)	Stearic Acid & Stearyl Alcohol	1.01-1.20:1	150-240	0.03-0.12	360	-	[12]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Stearyl Palmitoleate

This protocol is a general guideline based on common enzymatic esterification procedures.[3][9]

• Reactant Preparation: In a reaction vessel, dissolve palmitoleic acid and stearyl alcohol in a suitable organic solvent (e.g., n-hexane or isooctane). A typical molar ratio would be 1:1 to 1:3 (palmitoleic acid:stearyl alcohol).

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435 or Lipozyme RM IM) to the mixture. The enzyme loading is typically between 5% and 20% of the total substrate weight.

• Reaction: Incubate the mixture at the optimal temperature for the enzyme (e.g., 40-60°C) with continuous stirring for 2-24 hours.

• Monitoring: Periodically take aliquots from the reaction mixture to monitor the progress by TLC or GC.

• Enzyme Recovery: Once the reaction is complete, separate the immobilized enzyme from the mixture by filtration. The enzyme can be washed with solvent and reused.

• Product Isolation: Evaporate the solvent from the filtrate under reduced pressure.

• Purification: Purify the resulting crude stearyl palmitoleate by column chromatography on silica (B1680970) gel or by recrystallization to remove any unreacted starting materials.

Protocol 2: Chemical Synthesis of Stearyl Palmitoleate using a Heterogeneous Catalyst

This protocol is a general guideline based on procedures using solid acid catalysts.[1][2]

• Reactant and Catalyst Addition: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add palmitoleic acid, stearyl alcohol, and the heterogeneous acid catalyst (e.g., Amberlyst 15). A molar excess of stearyl alcohol (e.g., 1:2.7 acid:alcohol) is recommended.

• Reaction: Heat the mixture to the desired reaction temperature (e.g., 60-100°C) with vigorous stirring. If a Dean-Stark apparatus is used, water will be collected as it is formed.

• Monitoring: Monitor the reaction progress by analyzing small samples using TLC or GC until the starting material is consumed.

• Catalyst Removal: After the reaction is complete, cool the mixture and remove the catalyst by filtration.

• Work-up: If necessary, wash the organic phase with a sodium bicarbonate solution to neutralize any residual acidity, followed by a wash with brine.

• Product Isolation: Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: Purify the crude product by column chromatography or recrystallization.

Visualizations

Synthesis Pathway

Caption: Chemical equation for the reversible esterification of palmitoleic acid and stearyl alcohol.

Experimental Workflow

Caption: General experimental workflow for the synthesis and purification of stearyl palmitoleate.

References

• 1. ProQuest - ProQuest [proquest.com]
• 2. nec.psd.ku.ac.th [nec.psd.ku.ac.th]
• 3. researchgate.net [researchgate.net]
• 4. psasir.upm.edu.my [psasir.upm.edu.my]
• 5. benchchem.com [benchchem.com]
• 6. homework.study.com [homework.study.com]
• 7. jocpr.com [jocpr.com]
• 8. CN112979462A - Method for improving conversion rate of fatty acid esterification reaction - Google Patents [patents.google.com]
• 9. Enzymatic preparation of phytosterol esters with fatty acids from high-oleic sunflower seed oil using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis of a new hydrophobic coating film from stearic acid of buffalo fat - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CN101293827A - Method for synthesizing stearic acid stearyl ester - Google Patents [patents.google.com]

Technical Support Center: Wax Ester Purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of wax esters.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in purifying wax esters?

A1: The most frequent challenges in wax ester purification stem from their high molecular weight, low polarity, and tendency to co-elute with other lipid classes. Key issues include poor solubility in common solvents, difficulty in separating isomers and esters of similar chain lengths, and the presence of impurities like free fatty acids, alcohols, and hydrocarbons.[1][2][3] Chromatographic methods can be hampered by poor peak resolution and the need for high temperatures for elution, while crystallization-based purifications can be affected by slow kinetics and the formation of mixed crystals.[1][4]

Q2: How can I improve the solubility of my wax ester sample for analysis?

A2: To improve solubility, especially for high molecular weight wax esters, consider using stronger, non-polar solvents like chloroform (B151607), dichloromethane, or toluene (B28343) for sample preparation.[2][5] When using chromatography, ensure the sample is fully dissolved in a solvent compatible with the initial mobile phase to prevent precipitation on the column.[1] For HPLC, increasing the column temperature can also enhance analyte solubility and improve chromatographic efficiency.[2]

Q3: My wax esters are not separating well on my chromatography column. What can I do?

A3: Poor separation can be addressed by optimizing your chromatographic method. For HPLC, you can try increasing the organic modifier concentration in the mobile phase, using a non-aqueous reversed-phase (NARP) system, or changing the organic modifier to alter selectivity.[2] For gas chromatography (GC), using a high-temperature capillary column and optimizing the temperature program are crucial for separating high molecular weight wax esters.[1][5]

Q4: I am having trouble removing free fatty acids from my wax ester sample. What is the best method?

A4: Solid-phase extraction (SPE) is an effective method for removing free fatty acids from wax esters.[6] An SPE column can be used to selectively retain the more polar fatty acids while allowing the non-polar wax esters to elute.[6] Another approach is a liquid-liquid extraction with a slightly alkaline aqueous solution to convert the free fatty acids into their salts, which can then be separated from the organic phase containing the wax esters.[7]

Q5: How can I confirm the purity of my final wax ester product?

A5: The purity of wax esters can be confirmed using a combination of analytical techniques. Gas chromatography-mass spectrometry (GC-MS) can be used to identify the chain lengths and unsaturation of the fatty acid and alcohol components, confirming the structure of the wax esters.[3] High-performance liquid chromatography (HPLC) with detectors like evaporative light scattering detectors (ELSD) or mass spectrometry (MS) can also be used to assess purity and quantify the wax ester content.[1][8] Thin-layer chromatography (TLC) is a valuable qualitative technique for a quick purity check.[9]

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Problem	Potential Cause	Troubleshooting Steps
High molecular weight wax esters not eluting	Insufficient temperature of the injector, column, or detector.[1]	Increase injector and detector temperatures (up to 390°C has been used successfully). Use a high-temperature GC column and program the oven to a sufficiently high final temperature.[1][5]
Low volatility of the wax esters.[1]	Consider derivatization to increase volatility, although this is less common for wax esters.
Poor peak shape (broadening, tailing)	Column contamination.[1]	Bake the column at its maximum rated temperature or trim the first few centimeters of the column inlet.[1]
Sub-optimal flow rate.	Optimize the carrier gas flow rate for the specific column and analytes.
Sample overload.[2]	Reduce the amount of sample injected onto the column.
Difficulty separating isomeric wax esters	Inadequate column resolution.[3]	Use a longer capillary column or a column with a different stationary phase that offers better selectivity for isomers.
Sub-optimal temperature program.	Optimize the temperature ramp rate to improve the separation of closely eluting peaks.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Problem	Potential Cause	Troubleshooting Steps
Poor resolution and broad peaks	Inadequate mobile phase strength.[2]	Increase the proportion of the strong, non-polar solvent in the mobile phase gradient.[2]
Poor sample solubility.[2]	Ensure the sample is fully dissolved in a solvent compatible with the initial mobile phase. Consider using stronger solvents like chloroform for sample preparation.[2]
Sub-optimal temperature.[2]	Increase the column temperature (e.g., 40-60°C) to decrease mobile phase viscosity and improve solubility.[2]
Split peaks	Column deterioration (void in packing bed).[1]	Replace the column.
Partially blocked injector.[1]	Clean or replace the injector components.
Unable to detect wax esters with a UV detector	Wax esters lack a strong chromophore.[1]	Use a more universal detector such as an Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS).[1]

Crystallization Troubleshooting

Problem	Potential Cause	Troubleshooting Steps
No crystal formation	Solution is not supersaturated.	Concentrate the solution further or cool it to a lower temperature.
Presence of impurities inhibiting nucleation.[10]	Pre-purify the wax ester solution using chromatography to remove impurities.
Formation of an oil instead of crystals	Cooling rate is too fast.[10][11]	Slow down the cooling rate to allow for orderly crystal lattice formation.
Presence of a wide range of wax ester homologs.[4]	Consider pre-fractionating the sample to narrow down the range of wax ester chain lengths.
Low purity of crystallized product	Co-crystallization with impurities.	Recrystallize the product multiple times from a suitable solvent.
Inefficient removal of mother liquor.	Ensure thorough washing of the crystals with cold solvent.

Experimental Protocols

Protocol 1: Purification of Wax Esters using Solid-Phase Extraction (SPE)

This protocol is adapted from a method for isolating wax esters from neutral lipids.[6][12]

1. Column Preparation:

• Use a silica (B1680970) gel SPE column.

• Condition the column by passing 20 mL of heptane (B126788) through it.[6]

2. Sample Loading:

• Dissolve the crude lipid extract containing wax esters in a minimal amount of chloroform.[6]

• Apply the dissolved sample to the top of the conditioned SPE column.

3. Elution of Neutral Lipids:

• Elute the neutral lipids, which are less polar than wax esters, with 30 mL of a chloroform/isopropanol (2:1 v/v) mixture.[6]

• Collect this fraction separately if other neutral lipids are of interest.

4. Elution of Wax Esters:

• Elute the wax esters from the column with 50 mL of heptane.[12]

• Collect the eluate containing the purified wax esters.

5. Solvent Removal and Recovery:

• Evaporate the solvent from the collected wax ester fraction under a stream of nitrogen gas.

• The remaining residue is the purified wax ester fraction.

Protocol 2: Saponification of Wax Esters for Purity Analysis

This protocol describes the hydrolysis of wax esters to their constituent fatty acids and fatty alcohols, which can then be analyzed separately to confirm the original wax ester composition.[6][12]

1. Sample Preparation:

• Dissolve a known amount of the purified wax ester sample (e.g., 250 mg) in 5 mL of chloroform.

• Evaporate the chloroform to dryness under a stream of nitrogen.[6]

2. Saponification Reaction:

• Add 50 mL of 1 M ethanolic NaOH to the dried wax esters.[6]

• Heat the mixture at 90°C for 90 minutes in a sealed tube to ensure complete hydrolysis.[12]

3. Isolation of Fatty Alcohols and Fatty Acids:

• Cool the reaction mixture on ice.

• Add 50 mL of water and 25 mL of 6 M HCl to acidify the solution.[6]

• Extract the lipids (now free fatty acids and fatty alcohols) by adding 25 mL of heptane and mixing thoroughly.[6]

• Collect the upper heptane phase which contains the lipids.

4. Separation of Fatty Alcohols and Fatty Acids:

• The collected heptane phase can be further processed using SPE to separate the free fatty acids from the fatty alcohols.[6]

Visualizations

Caption: Troubleshooting workflow for GC purification of wax esters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. "Crystallization Behavior of Waxes" by Sarbojeet Jana [digitalcommons.usu.edu]
• 5. benchchem.com [benchchem.com]
• 6. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. quora.com [quora.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. sexysmoothwax.com [sexysmoothwax.com]
• 11. lifestancewax.com [lifestancewax.com]
• 12. nva.sikt.no [nva.sikt.no]

Technical Support Center: Storage and Handling of Stearyl Palmitoleate

Welcome to the Technical Support Center for Stearyl Palmitoleate (B1233929). This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and prevent the degradation of Stearyl Palmitoleate during storage. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to maintain the integrity of your samples.

Frequently Asked Questions (FAQs)

Q1: What is Stearyl Palmitoleate and why is its stability during storage a concern?

Stearyl Palmitoleate is a wax ester, which is an ester of stearyl alcohol and palmitoleic acid. Its structure contains a monounsaturated fatty acid component (palmitoleic acid), making it susceptible to degradation through oxidation at the double bond and hydrolysis of the ester linkage.[1][2][3] Degradation can lead to the formation of impurities that may compromise experimental results, reduce the efficacy of drug formulations, and alter the physical properties of the material.

Q2: What are the primary pathways of Stearyl Palmitoleate degradation during storage?

The two main degradation pathways for Stearyl Palmitoleate are:

• Oxidative Degradation: The double bond in the palmitoleate moiety is susceptible to attack by oxygen, particularly in the presence of light, heat, and metal ions. This process, known as lipid peroxidation, can lead to the formation of hydroperoxides, aldehydes, ketones, and other reactive species, often resulting in rancidity.[4][5]

• Hydrolytic Degradation: The ester bond can be cleaved by water, a reaction that can be catalyzed by acids or bases, or proceed at a slower rate under neutral conditions.[6][7][8] This hydrolysis results in the formation of stearyl alcohol and palmitoleic acid.

Q3: What are the ideal storage conditions for long-term stability of Stearyl Palmitoleate?

To minimize degradation, Stearyl Palmitoleate should be stored under the following conditions:

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower	Reduces the rate of both oxidative and hydrolytic degradation.[9][10][11]
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes exposure to oxygen, thereby preventing oxidation.[9][10][12]
Light	Protected from light (Amber vial)	Light, especially UV, can catalyze oxidative degradation.[8]
Container	Borosilicate glass with Teflon-lined cap	Prevents leaching of plasticizers and other contaminants that can occur with plastic containers and ensures an airtight seal.[9][10][11][12]
Form	As a solution in a suitable organic solvent	For unsaturated lipids, storage in a high-purity, dry organic solvent is recommended over storing as a neat solid, which can be hygroscopic and more exposed to air.[9][11]

Q4: Can I store Stearyl Palmitoleate in plastic containers?

It is strongly advised not to store Stearyl Palmitoleate, especially when dissolved in an organic solvent, in plastic containers (e.g., polystyrene, polyethylene, polypropylene).[9][10][11][12] Plasticizers and other additives can leach from the plastic into the solution, contaminating the sample and potentially catalyzing degradation.[13][14] For aqueous suspensions, high-quality plastic containers may be acceptable for short-term storage, but glass is always the preferred choice for long-term stability.[9]

Q5: How can I detect if my Stearyl Palmitoleate sample has degraded?

Degradation can be detected through both physical observation and analytical techniques:

• Visual Inspection: Changes in color (yellowing), odor (rancid smell), or physical state (e.g., increased viscosity) can indicate degradation.

• Analytical Methods: For a quantitative assessment, techniques such as Peroxide Value (PV), Acid Value (AV), Thiobarbituric Acid Reactive Substances (TBARS) assay, Gas Chromatography (GC), and High-Performance Liquid Chromatography (HPLC) can be used to measure the extent of oxidation and hydrolysis.

Troubleshooting Guide

Symptom	Possible Cause	Recommended Action
Yellowing of the sample	Oxidation: Exposure to air and/or light.	Discard the sample if purity is critical. For future storage, ensure the container is flushed with an inert gas and stored in the dark.
Rancid or off-odor	Oxidative Degradation: Formation of volatile secondary oxidation products.	The sample is likely significantly degraded. It is recommended to discard it. Review storage procedures to minimize oxygen exposure.
Change in pH of a formulation	Hydrolysis: Formation of free palmitoleic acid.	Measure the Acid Value. If elevated, the sample has undergone hydrolysis. Consider if the pH of the formulation is appropriate and if moisture has been excluded during storage.
Precipitate formation in solution	Degradation and Insolubility: Degradation products may be less soluble. Contamination: Leaching from the container.	Analyze the precipitate and the supernatant separately. Review storage container compatibility and solvent purity.
Inconsistent experimental results	Sample Degradation: Presence of impurities from oxidation or hydrolysis.	Re-analyze the purity of the Stearyl Palmitoleate stock using techniques like GC or HPLC. If degradation is confirmed, use a fresh, properly stored sample.

Experimental Protocols

Protocol 1: Determination of Peroxide Value (PV)

This method measures the concentration of primary oxidation products (hydroperoxides).

Principle: Hydroperoxides in the sample oxidize iodide (I⁻) from potassium iodide to iodine (I₂). The amount of liberated iodine is then determined by titration with a standardized sodium thiosulfate (B1220275) solution.

Reagents:

• Acetic acid-chloroform solvent (3:2 v/v)

• Saturated potassium iodide solution

• 0.1 N or 0.01 N Sodium thiosulfate solution (standardized)

• 1% Starch indicator solution

Procedure:

• Weigh approximately 5 g of the Stearyl Palmitoleate sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solvent and swirl to dissolve the sample.

• Add 0.5 mL of saturated potassium iodide solution.

• Stopper the flask, shake for one minute, and then add 30 mL of deionized water.

• Titrate the liberated iodine with standardized sodium thiosulfate solution, with constant and vigorous shaking, until the yellow color of the iodine has almost disappeared.

• Add 0.5 mL of starch indicator solution. The solution will turn blue.

• Continue the titration, adding the sodium thiosulfate solution dropwise, until the blue color disappears.

• Perform a blank determination under the same conditions.

Calculation: Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W Where:

• S = volume of titrant for the sample (mL)

• B = volume of titrant for the blank (mL)

• N = normality of the sodium thiosulfate solution

• W = weight of the sample (g)

Protocol 2: Determination of Acid Value (AV)

This method measures the amount of free fatty acids present due to hydrolysis.

Principle: The sample is dissolved in a suitable solvent and titrated with a standardized solution of potassium hydroxide (B78521) (KOH) using a phenolphthalein (B1677637) indicator.

Reagents:

• Ethanol (95%), neutralized

• Phenolphthalein indicator solution (1% in 95% ethanol)

• 0.1 N Potassium hydroxide solution (standardized)

Procedure:

• Weigh an appropriate amount of the Stearyl Palmitoleate sample (e.g., 1-10 g, depending on the expected acid value) into a 250 mL conical flask.

• Add 50-100 mL of neutralized, hot ethanol.

• Add a few drops of phenolphthalein indicator.

• Heat the mixture in a water bath to just below boiling, while swirling.

• Titrate the hot solution with standardized 0.1 N KOH solution, shaking vigorously, until a permanent pink color persists for at least 30 seconds.

Calculation: Acid Value (mg KOH/g) = (V * N * 56.1) / W Where:

• V = volume of KOH solution used for titration (mL)

• N = normality of the KOH solution

• 56.1 = molecular weight of KOH

• W = weight of the sample (g)

Protocol 3: Thiobarbituric Acid Reactive Substances (TBARS) Assay

This assay measures secondary oxidation products, primarily malondialdehyde (MDA).

Principle: MDA, a product of lipid peroxidation, reacts with thiobarbituric acid (TBA) under acidic and high-temperature conditions to form a pink-colored complex, which is measured spectrophotometrically at 532 nm.[4][5][15][16]

Reagents:

• Thiobarbituric acid (TBA) solution (e.g., 0.67% w/v)

• Trichloroacetic acid (TCA) solution (e.g., 10% w/v)

• Malondialdehyde (MDA) or 1,1,3,3-tetramethoxypropane (B13500) (TMP) for standard curve

Procedure:

• Prepare a sample solution of Stearyl Palmitoleate in a suitable solvent.

• To a test tube, add the sample solution.

• Add TCA solution to precipitate any interfering proteins and centrifuge to obtain a clear supernatant.[15]

• Transfer the supernatant to a new tube and add an equal volume of TBA solution.[15]

• Heat the mixture in a boiling water bath for a specified time (e.g., 10-15 minutes).[4][15]

• Cool the tubes to room temperature.

• Measure the absorbance of the resulting pink-colored solution at 532 nm using a spectrophotometer.

• Prepare a standard curve using MDA or TMP and calculate the concentration of TBARS in the sample.

Visualizing Degradation Pathways and Prevention Strategies

Caption: Major degradation pathways for Stearyl Palmitoleate.

Caption: Recommended workflow for handling and storing Stearyl Palmitoleate.

References

• 1. Stearyl Palmitate | C34H68O2 | CID 75778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Stearyl palmitoleate | C34H66O2 | CID 5365187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Thiobarbituric acid reactive substances (TBARS) Assay [protocols.io]
• 5. Lipid Peroxidation (TBARS) in Biological Samples | Springer Nature Experiments [experiments.springernature.com]
• 6. fssai.gov.in [fssai.gov.in]
• 7. egyankosh.ac.in [egyankosh.ac.in]
• 8. repository.seafdec.org [repository.seafdec.org]
• 9. avantiresearch.com [avantiresearch.com]
• 10. stratech.co.uk [stratech.co.uk]
• 11. avantiresearch.com [avantiresearch.com]
• 12. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 13. youtube.com [youtube.com]
• 14. Leaching of the plasticizer di(2-ethylhexyl)phthalate (DEHP) from plastic containers and the question of human exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mmpc.org [mmpc.org]
• 16. ethosbiosciences.com [ethosbiosciences.com]

Technical Support Center: Chromatography of Stearyl Palmitoleate

Welcome to our dedicated support center for troubleshooting the chromatographic analysis of Stearyl Palmitoleate. This resource is designed for researchers, scientists, and drug development professionals encountering challenges with co-elution during their experiments. Here, you will find comprehensive troubleshooting guides and frequently asked questions (FAQs) to help you achieve optimal separation and accurate quantification of Stearyl Palmitoleate.

Frequently Asked Questions (FAQs)

Q1: What is Stearyl Palmitoleate and why is its chromatographic analysis challenging?

A1: Stearyl Palmitoleate is a wax ester, which is an ester of stearyl alcohol and palmitoleic acid. Its analysis is challenging due to its high molecular weight, low volatility, and the presence of structurally similar isomers that often co-elute under standard chromatographic conditions. These isomers can include positional isomers (e.g., Palmityl Stearate) and isomers with varying degrees of unsaturation (e.g., Stearyl Oleate or Stearyl Stearate), which possess very similar physicochemical properties, making their separation difficult.

Q2: What are the most common compounds that co-elute with Stearyl Palmitoleate?

A2: The most common co-eluents for Stearyl Palmitoleate are other wax esters with similar carbon numbers and degrees of unsaturation. These include:

• Positional Isomers: Palmityl Stearate (C16 acid esterified with C18 alcohol) has the same molecular formula and weight as Stearyl Palmitoleate (C18 alcohol esterified with C16:1 acid), making it a significant challenge to separate.

• Cis/Trans Isomers: If the palmitoleic acid moiety has trans isomers, these may elute very closely to the cis isomer.

• Saturated and More Unsaturated Analogs: Stearyl Stearate (C18:0 acid) and Stearyl Oleate (C18:1 acid) are also likely to have similar retention times, leading to potential co-elution depending on the chromatographic conditions.

Q3: How can I detect co-elution in my Stearyl Palmitoleate chromatogram?

A3: Detecting co-elution is a critical first step. Look for the following signs in your chromatogram:

• Peak Shape Distortion: Asymmetrical peaks, such as those with shoulders or significant tailing, can indicate the presence of more than one compound.

• Broader than Expected Peaks: If the Stearyl Palmitoleate peak is significantly wider than other peaks in the chromatogram, it may be composed of multiple unresolved components.

• Mass Spectrometry Data: If using a mass spectrometer, examine the mass spectra across the peak. A change in the spectral profile from the leading edge to the trailing edge is a strong indicator of co-elution.

• Diode Array Detector (DAD) Data: For UV-active compounds, a diode array detector can perform peak purity analysis. If the UV spectra are not consistent across the entire peak, co-elution is likely.

Q4: Which chromatographic technique is best for separating Stearyl Palmitoleate from its isomers?

A4: Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) can be used, with the choice often depending on the specific isomers and available instrumentation. Supercritical Fluid Chromatography (SFC) is also a powerful technique for isomer separation.[1]

• Non-Aqueous Reversed-Phase HPLC (NARP-HPLC): This is a highly effective technique for separating wax ester isomers. Using long alkyl chain columns (C18 or C30) with organic-only mobile phases can provide the necessary selectivity.

• High-Temperature Gas Chromatography (HT-GC): GC with a high-temperature capillary column is suitable for analyzing these high molecular weight, low-volatility compounds. Temperature programming is crucial for achieving good resolution.

• Supercritical Fluid Chromatography (SFC): SFC offers high efficiency and unique selectivity for lipid isomers, often providing faster separations with less organic solvent consumption compared to HPLC.[1]

Troubleshooting Guides

Issue 1: Poor Resolution Between Stearyl Palmitoleate and an Isomeric Peak in HPLC

Initial Checks:

• System Suitability: Ensure your HPLC system is performing optimally by running a standard mixture with known resolution characteristics.

• Peak Shape: Observe the peak shape for signs of co-elution as described in the FAQs.

Troubleshooting Steps:

• Optimize the Mobile Phase:

  • Change Solvent Strength: In non-aqueous reversed-phase HPLC, a subtle change in the ratio of your organic solvents (e.g., acetonitrile (B52724) and isopropanol/ethyl acetate) can significantly impact selectivity. A weaker mobile phase (less strong solvent) will increase retention times and may improve separation.

  • Change Solvent Type: Switching one of the organic modifiers can alter selectivity. For example, replacing acetonitrile with methanol (B129727) or tetrahydrofuran (B95107) can change the interaction with the stationary phase.

• Adjust the Column Temperature:

  • Increasing the column temperature can improve efficiency and may alter the selectivity between isomers. Experiment with temperatures in the range of 30-60°C.

• Evaluate the Stationary Phase:

  • Column Chemistry: If you are using a standard C18 column, consider a C30 column, which can offer better shape selectivity for long-chain molecules. Phenyl-hexyl or embedded polar group columns can also provide alternative selectivities.

  • Particle Size and Column Length: Using a column with smaller particles or a longer column will increase the number of theoretical plates and can improve resolution.

Illustrative Data on HPLC Parameter Optimization

Parameter	Condition 1	Condition 2	Condition 3
Column	C18, 5 µm, 4.6 x 250 mm	C30, 5 µm, 4.6 x 250 mm	C18, 3.5 µm, 4.6 x 250 mm
Mobile Phase	Acetonitrile/Isopropanol (70:30)	Acetonitrile/Isopropanol (70:30)	Acetonitrile/Isopropanol (80:20)
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Temperature	40°C	40°C	50°C
Stearyl Palmitoleate (RT)	15.2 min	16.5 min	12.8 min
Stearyl Oleate (RT)	15.2 min	17.1 min	12.8 min
Resolution (Rs)	0.0 (Co-elution)	1.2 (Partial Separation)	0.0 (Co-elution)

Note: This data is illustrative to demonstrate the principles of optimization. Actual retention times and resolution will vary based on the specific instrument and conditions.

Issue 2: Co-elution of Stearyl Palmitoleate in Gas Chromatography (GC)

Initial Checks:

• Injector and Detector Temperatures: Ensure temperatures are high enough to prevent condensation and degradation of these high molecular weight analytes.

• Carrier Gas Flow: Verify that the carrier gas flow rate is optimal for your column dimensions.

Troubleshooting Steps:

• Optimize the Temperature Program:

  • Initial Temperature: A lower initial temperature can improve the separation of earlier eluting compounds.

  • Ramp Rate: A slower temperature ramp rate is often the most effective way to improve the resolution of closely eluting high-boiling point compounds like wax esters. Try reducing the ramp rate from 10°C/min to 5°C/min or even 2°C/min.

  • Final Temperature and Hold Time: Ensure the final temperature is high enough to elute all components of interest and that the final hold time is sufficient for complete elution.

• Select an Appropriate GC Column:

  • Stationary Phase: A non-polar or mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) is a good starting point. If co-elution persists, a column with a different stationary phase may provide the necessary change in selectivity.

  • Column Dimensions: A longer column or a column with a thinner film thickness will provide higher efficiency and may improve resolution.

Experimental Protocols

Protocol 1: Non-Aqueous Reversed-Phase HPLC (NARP-HPLC) for Stearyl Palmitoleate

1. Sample Preparation:

• Dissolve the sample in a suitable organic solvent such as chloroform (B151607) or a mixture of the initial mobile phase components to a concentration of approximately 1 mg/mL.
• Filter the sample through a 0.45 µm PTFE syringe filter before injection.

2. HPLC Conditions:

• Column: C30 Reversed-Phase, 5 µm, 4.6 x 250 mm.
• Mobile Phase A: Acetonitrile
• Mobile Phase B: Isopropanol
• Gradient:
• 0-5 min: 30% B
• 5-25 min: Linear gradient to 70% B
• 25-30 min: Hold at 70% B
• 30.1-35 min: Return to 30% B and equilibrate
• Flow Rate: 1.0 mL/min
• Column Temperature: 45°C
• Injection Volume: 10 µL
• Detector: Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS).

Protocol 2: High-Temperature Gas Chromatography (HT-GC) for Stearyl Palmitoleate

1. Sample Preparation:

• Dissolve the sample in a high-boiling point solvent like hexane (B92381) or toluene (B28343) to a concentration of 0.5-1.0 mg/mL.

2. GC-MS Conditions:

• GC System: Agilent 7890B GC with 5977A MSD or equivalent.
• Column: DB-5ht (30 m x 0.25 mm x 0.10 µm) or similar high-temperature column.
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.
• Injector: Split/Splitless, 340°C.
• Injection Volume: 1 µL in splitless mode.
• Oven Temperature Program:
• Initial Temperature: 150°C, hold for 1 min.
• Ramp 1: 15°C/min to 250°C.
• Ramp 2: 5°C/min to 340°C.
• Hold: 10 min at 340°C.
• MSD Transfer Line: 340°C.
• MS Source: 230°C.
• MS Quad: 150°C.
• Scan Range: m/z 50-700.

Visualizations

Caption: A logical workflow for troubleshooting co-elution issues in the chromatography of Stearyl Palmitoleate.

Caption: A diagram illustrating the interplay of key factors affecting the chromatographic separation of Stearyl Palmitoleate.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Improving the Stability of Stearyl Palmitoleate Emulsions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the formulation and stabilization of stearyl palmitoleate (B1233929) emulsions.

Frequently Asked Questions (FAQs)

Q1: What is stearyl palmitoleate and what are its primary functions in an emulsion?

Stearyl palmitoleate is a wax monoester resulting from the combination of stearyl alcohol and palmitoleic acid.[1] In emulsions, it primarily functions as a skin-conditioning agent, an emollient to provide a rich skin feel, and a viscosity builder.[2][3] Due to its lipophilic nature and waxy texture, it can also contribute to the structure and stability of the oil phase and act as an opacifying agent in creams and lotions.[2][3]

Q2: What type of emulsion (o/w or w/o) is stearyl palmitoleate best suited for?

Stearyl palmitoleate is a lipophilic (oil-soluble) ingredient. It is typically incorporated into the oil phase of an emulsion. While it can be used in both oil-in-water (o/w) and water-in-oil (w/o) emulsions, its application in o/w emulsions is more common, where it forms part of the dispersed oil phase to impart its emollient and thickening properties. The overall stability and emulsion type will be dictated by the emulsifier system used and the ratio of the oil and water phases.

Q3: How do I select an appropriate emulsifier for a stearyl palmitoleate emulsion?

Choosing the right emulsifier is critical for stability.[4] Consider the following factors:

• HLB (Hydrophilic-Lipophilic Balance): For oil-in-water (o/w) emulsions, a combination of emulsifiers with a resulting HLB in the range of 8-16 is generally effective. A product containing stearyl palmitate has been reported with an HLB value of 10, suggesting its suitability for o/w systems.[2] It is often beneficial to use a primary emulsifier and a co-emulsifier (one with a lower HLB and one with a higher HLB) to create a stable interfacial film.

• Chemical Type: Nonionic emulsifiers like polysorbates (e.g., Polysorbate 60) and sorbitan (B8754009) esters (e.g., Sorbitan Stearate) are commonly used in combination with fatty alcohols like cetyl or stearyl alcohol to form a stable lamellar gel network structure.[5]

• Oil Phase Composition: The polarity of all oils in your oil phase will influence emulsifier selection. Highly non-polar oils may require different emulsifiers than more polar esters.

Q4: What are the key processing parameters to consider when preparing these emulsions?

• Temperature: Since stearyl palmitoleate is a waxy solid with a melting point around 57-59°C, a hot emulsification process is necessary.[2][6] Both the oil and water phases should be heated separately to approximately 70-75°C to ensure all components are fully melted and to facilitate proper emulsification.[7]

• Homogenization: High-shear homogenization is crucial for reducing the droplet size of the oil phase, which leads to improved long-term stability.[8] The speed and duration of homogenization should be optimized for the specific batch size and equipment.

• Cooling Rate: The cooling process can influence the crystallization of waxy components and the final viscosity of the emulsion.[8] A controlled and gradual cooling rate with gentle stirring is generally recommended to allow for the formation of a stable emulsion structure.

Troubleshooting Guides

Issue 1: Emulsion Instability (Phase Separation, Creaming, or Coalescence)

My stearyl palmitoleate emulsion is separating after a short period. What are the likely causes and how can I fix it?

Phase separation is a common sign of emulsion instability.[9] The underlying causes can be diagnosed and addressed systematically.

Potential Cause	Troubleshooting Steps
Incorrect Emulsifier System	1. Verify HLB Value: Ensure the calculated HLB of your emulsifier system is appropriate for an o/w emulsion (typically 8-16). Adjust the ratio of your high and low HLB emulsifiers. 2. Increase Emulsifier Concentration: The amount of emulsifier may be insufficient to cover the surface of all oil droplets. As a general rule, emulsifiers are used at around 20% of the oil phase concentration.[10] Try increasing the total emulsifier concentration in increments of 0.5-1.0%. 3. Add a Stabilizer: Incorporate a co-emulsifier (like Cetyl or Stearyl Alcohol) or a hydrocolloid gum (like Xanthan Gum) in the water phase to build viscosity and retard droplet movement.[5]
Inadequate Homogenization	1. Increase Shear/Time: Insufficient shear during emulsification can lead to large oil droplets that separate quickly.[8] Increase the homogenization speed or duration. 2. Check Equipment: Ensure your homogenizer is appropriate for the batch size and is functioning correctly.
Temperature Mismatch	1. Ensure Uniform Heating: Both oil and water phases must be at the same temperature (e.g., 70-75°C) during emulsification to prevent premature crystallization of the stearyl palmitoleate.[7] 2. Optimize Cooling: Cool the emulsion slowly with gentle, constant stirring to allow for the formation of a stable structure.
Inappropriate pH	1. Measure and Adjust pH: The pH of the aqueous phase can affect the charge and efficacy of certain emulsifiers.[11] Measure the final pH and adjust it to a range where your emulsifier system is most effective (typically between 5.5 and 8.0 for many cosmetic systems).[11]

Troubleshooting Flowchart for Emulsion Instability

Caption: A decision tree to diagnose and resolve common causes of emulsion instability.

Issue 2: Undesirable Viscosity or Texture

My emulsion is too thick/thin or has a grainy/waxy texture. How can I adjust it?

The final texture of the emulsion is influenced by the concentration of waxes, thickeners, and the processing conditions.

Problem	Potential Cause	Troubleshooting Steps
Viscosity Too High	1. High concentration of stearyl palmitoleate or other waxes/fatty alcohols. 2. High concentration of aqueous phase thickener.	1. Reduce the concentration of stearyl palmitoleate, cetyl, or stearyl alcohol in 5-10% increments. 2. Decrease the concentration of the hydrocolloid gum or polymer thickener.
Viscosity Too Low	1. Insufficient concentration of oil phase structurants. 2. Lack of an aqueous phase thickener.	1. Increase the concentration of stearyl palmitoleate or add other fatty alcohols (e.g., Cetearyl Alcohol). 2. Incorporate a gum (e.g., Xanthan Gum) or polymer (e.g., Carbomer) into the water phase prior to emulsification.
Grainy or Waxy Texture	1. Premature crystallization of stearyl palmitoleate. 2. Incomplete emulsification.	1. Ensure both phases are heated to 70-75°C and maintained at this temperature during the addition and initial homogenization.[7] 2. Improve homogenization to ensure all of the waxy oil phase is properly dispersed. 3. Check for compatibility issues between ingredients that could cause precipitation.

Quantitative Data & Formulation Guidelines

The following table provides general starting points for formulating an o/w emulsion with stearyl palmitoleate. Optimal values are highly dependent on the specific co-ingredients and desired final product characteristics and must be determined experimentally.

Parameter	Typical Range	Notes
Stearyl Palmitoleate Conc.	1% - 10% w/w	Higher concentrations increase viscosity and emollience.
Total Oil Phase Conc.	10% - 30% w/w	Stearyl palmitoleate is part of this total oil phase.
Emulsifier Conc. (Total)	2% - 6% w/w	Typically a blend of high and low HLB emulsifiers. Often calculated as ~20% of the oil phase weight.[10]
Aqueous Phase Thickener	0.1% - 0.5% w/w	e.g., Xanthan Gum, Carbomer. Helps improve long-term stability.
Processing Temperature	70°C - 75°C	Both phases should be heated to this range before mixing.[7]
Final Emulsion pH	5.5 - 7.5	Adjust to ensure stability of the emulsifier and other ingredients.[12]

Experimental Protocols

Protocol 1: Preparation of a Stearyl Palmitoleate O/W Emulsion

This protocol describes a standard hot-process method for creating an oil-in-water emulsion.

Materials & Equipment:

• Stearyl Palmitoleate

• Other oil-phase ingredients (liquid oils, other waxes, oil-soluble actives)

• Water-phase ingredients (deionized water, glycerin, thickeners, water-soluble actives)

• Primary emulsifier (e.g., Polysorbate 60) and co-emulsifier (e.g., Sorbitan Stearate)

• Two heat-resistant beakers

• Heating magnetic stirrers or water bath

• High-shear homogenizer (e.g., rotor-stator)

• Overhead stirrer with propeller blade

• pH meter

Procedure:

• Phase A (Oil Phase) Preparation: In one beaker, combine stearyl palmitoleate, all other oil-phase ingredients, and the oil-soluble emulsifier(s).

• Phase B (Water Phase) Preparation: In a separate beaker, combine the deionized water and all other water-soluble ingredients. If using a gum thickener, disperse it in the water phase under high agitation to prevent clumping.

• Heating: Heat both Phase A and Phase B separately to 70-75°C under gentle stirring. Ensure all solids in the oil phase, including the stearyl palmitoleate, are completely melted.

• Emulsification: Once both phases are at the target temperature, slowly add the oil phase (A) to the water phase (B) while mixing with the high-shear homogenizer.

• Homogenization: Homogenize the mixture for 3-5 minutes at a moderate to high speed. The emulsion will become white and uniform.

• Cooling: Switch from the homogenizer to an overhead stirrer and begin cooling the emulsion under gentle, continuous agitation. This slow cooling is crucial for forming a stable internal structure.

• Post-Cooling Additions: Once the emulsion has cooled to below 40°C, add any temperature-sensitive ingredients such as preservatives or fragrances.

• Final Adjustments: Check the pH of the final emulsion and adjust if necessary using a suitable acid (e.g., citric acid) or base (e.g., sodium hydroxide). Continue stirring until the emulsion is completely cool and uniform.

Workflow for Stearyl Palmitoleate Emulsion Preparation

References

• 1. Stearyl palmitoleate | C34H66O2 | CID 5365187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ulprospector.com [ulprospector.com]
• 3. cosmileeurope.eu [cosmileeurope.eu]
• 4. Choosing your Emulsifer step by step | Cosmetic Scientist - London Beauty Chemist and Formulators [cosmeticscientist.com]
• 5. ulprospector.com [ulprospector.com]
• 6. Buy Stearyl palmitate | 8006-54-0 | >98% [smolecule.com]
• 7. innovacos.com [innovacos.com]
• 8. The Effect of Process Parameters on the Microstructure, Stability, and Sensorial Properties of an Emulsion Cream Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Volume 40 No 4 page 24 [library.scconline.org]
• 10. formulabotanica.com [formulabotanica.com]
• 11. kalichem.it [kalichem.it]
• 12. US4735742A - Palmitate-stearate o/w emulsions and their preparation - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Stearyl Palmitoleate and Stearyl Palmitate: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Stearyl palmitoleate (B1233929) and stearyl palmitate are both wax esters, compounds formed from a fatty acid and a fatty alcohol. While structurally similar, the presence of a single double bond in stearyl palmitoleate's palmitoleic acid chain results in distinct physicochemical properties and potential applications. This guide provides a detailed comparison of these two molecules, supported by experimental data and methodologies, to aid in their evaluation for various research and development endeavors.

Physicochemical Properties: A Head-to-Head Comparison

The fundamental difference between stearyl palmitoleate and stearyl palmitate lies in the saturation of the fatty acid component. Stearyl palmitate is a fully saturated ester, which contributes to its solid nature at room temperature and higher melting point. In contrast, the cis double bond in the palmitoleic acid moiety of stearyl palmitoleate introduces a kink in the hydrocarbon chain, leading to less efficient packing and consequently a lower melting point.

Property	Stearyl Palmitoleate (C34H66O2)	Stearyl Palmitate (C34H68O2)
Molecular Weight	506.9 g/mol [1][2]	508.9 g/mol [3][4][5]
Melting Point	Lower than Stearyl Palmitate (estimated to be liquid or semi-solid at room temperature)[6][7]	55-60 °C[3]
Physical State at Room Temperature	Likely liquid or semi-solid	Waxy solid (white to off-white flakes or pellets)[3][8][9]
Solubility in Water	Insoluble[10]	Insoluble[4]
Solubility in Organic Solvents	Soluble in nonpolar organic solvents	Soluble in oils and nonpolar organic solvents; sparingly soluble in chloroform (B151607) and slightly soluble in methanol.[3][9]
Stability	More susceptible to oxidation due to the double bond	Generally stable under normal conditions[4]

Performance and Applications

The differing physical properties of stearyl palmitoleate and stearyl palmitate dictate their primary applications.

Stearyl Palmitate is widely utilized in the cosmetics and pharmaceutical industries due to its properties as a thickener, emollient, and stabilizer.[8][11][12] Its solid nature and higher melting point make it an effective agent for increasing the viscosity of formulations and providing structure to products like creams, lotions, and lipsticks.[9] It also forms a protective, occlusive layer on the skin, helping to reduce moisture loss.[8]

Stearyl Palmitoleate , being unsaturated, is expected to have a more fluid consistency at room temperature.[6][7] This property makes it a potential candidate for applications requiring a lubricating and emollient effect without the heavy, waxy feel of its saturated counterpart. Its lower melting point could also be advantageous in formulations where a lower processing temperature is desired. While less common in commercial products compared to stearyl palmitate, its properties are analogous to other unsaturated wax esters used for their moisturizing and skin-conditioning effects.

Experimental Protocols

Determination of Melting Point (Differential Scanning Calorimetry - DSC)

Objective: To determine the melting point and phase transition behavior of the wax esters.

Methodology:

• A small, accurately weighed sample (typically 1-5 mg) of the wax ester is hermetically sealed in an aluminum DSC pan.

• An empty sealed pan is used as a reference.

• The sample and reference pans are placed in the DSC cell.

• The temperature of the cell is increased at a constant rate (e.g., 5-10 °C/min) over a defined temperature range that encompasses the expected melting point.

• The heat flow into the sample is measured as a function of temperature. The melting point is determined as the peak temperature of the endothermic transition.[13][14][15][16]

Figure 1. Workflow for Melting Point Determination using DSC.

Solubility Assessment in Organic Solvents

Objective: To determine the solubility of the wax esters in various organic solvents.

Methodology:

• A known mass of the wax ester is added to a test tube or vial.

• A specific volume of the chosen organic solvent (e.g., ethanol, chloroform, ethyl acetate) is added incrementally.

• The mixture is agitated (e.g., using a vortex mixer) at a controlled temperature.

• The process is continued until the solid is completely dissolved.

• Solubility is expressed as the concentration (e.g., in mg/mL) of the solute in the solvent at that temperature.[17]

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Identification

Objective: To confirm the identity and assess the purity of the synthesized or isolated wax esters.

Methodology:

• The wax ester sample is dissolved in a suitable volatile organic solvent.

• An internal standard may be added for quantitative analysis.

• The solution is injected into the GC-MS system.

• The GC separates the components of the sample based on their volatility and interaction with the stationary phase of the column.

• The separated components then enter the mass spectrometer, which ionizes the molecules and separates the ions based on their mass-to-charge ratio, providing a unique mass spectrum for each component.[18][19][20][21][22]

• The retention time from the GC and the mass spectrum from the MS are used to identify and quantify the wax ester.

Figure 2. General Workflow for GC-MS Analysis.

Biological Signaling Pathways

While direct involvement of stearyl palmitate and stearyl palmitoleate in specific signaling pathways is not extensively documented, the biological activities of their constituent fatty acids, palmitic acid and palmitoleic acid, are well-studied. It is plausible that the enzymatic hydrolysis of these wax esters in biological systems could release these fatty acids, which can then participate in various cellular processes.

Palmitic Acid , the saturated fatty acid component of stearyl palmitate, is a key player in cellular metabolism and signaling. It is a major component of membrane lipids and can be metabolized to generate ATP. However, excessive levels of palmitic acid have been linked to cellular stress and the activation of inflammatory pathways.

Palmitoleic Acid , the monounsaturated fatty acid from stearyl palmitoleate, is considered a lipokine—a lipid hormone that can exert its effects on distant tissues. It has been associated with improved insulin (B600854) sensitivity and the suppression of inflammation.

Figure 3. Potential Biological Roles of Hydrolyzed Wax Esters.

Conclusion

Stearyl palmitate and stearyl palmitoleate, while closely related chemically, exhibit notable differences in their physical properties due to the presence of a double bond in the latter. Stearyl palmitate's saturated nature confers a higher melting point and solid consistency, making it a valuable ingredient for adding structure and viscosity to various formulations. Stearyl palmitoleate, with its lower melting point, offers potential as a more fluid emollient. The choice between these two molecules will ultimately depend on the desired physical characteristics and functional role in the final product. Further research into the specific biological activities of the intact wax esters will be crucial for expanding their applications in drug delivery and therapeutics.

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Stearyl palmitoleate | C34H66O2 | CID 5365187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy Stearyl palmitate | 8006-54-0 | >98% [smolecule.com]
• 4. Stearyl Palmitate | C34H68O2 | CID 75778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. larodan.com [larodan.com]
• 6. Wax Esters Analysis Service - Creative Proteomics [creative-proteomics.com]
• 7. Wax ester - Wikipedia [en.wikipedia.org]
• 8. shayandcompany.com [shayandcompany.com]
• 9. makingcosmetics.com [makingcosmetics.com]
• 10. Lipid - Waxes, Fatty Acids, Esters | Britannica [britannica.com]
• 11. cosmeticsinfo.org [cosmeticsinfo.org]
• 12. cosmileeurope.eu [cosmileeurope.eu]
• 13. A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules | Springer Nature Experiments [experiments.springernature.com]
• 15. researchgate.net [researchgate.net]
• 16. A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules. | Semantic Scholar [semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. lipidmaps.org [lipidmaps.org]
• 20. Analysis of fatty acid methyl esters by a gas--liquid chromatography--chemical ionization mass spectrometry computer system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. archimer.ifremer.fr [archimer.ifremer.fr]
• 22. chromatographyonline.com [chromatographyonline.com]

Stearyl Palmitoleate: A Comparative Guide to its Anti-inflammatory Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-inflammatory properties of Stearyl Palmitoleate, focusing on the activity of its constituent fatty acid, palmitoleic acid. The data presented herein is based on published experimental findings and is intended to offer an objective evaluation of its potential as an anti-inflammatory agent compared to other relevant fatty acids.

Executive Summary

Stearyl palmitoleate, upon enzymatic hydrolysis, releases stearyl alcohol and palmitoleic acid. It is the monounsaturated fatty acid, palmitoleic acid (POA), that exhibits significant anti-inflammatory properties. In direct comparative studies, palmitoleic acid has demonstrated superior anti-inflammatory effects compared to the saturated fatty acid palmitic acid (PA) and, in some instances, the monounsaturated fatty acid oleic acid (OA). Palmitoleic acid has been shown to effectively suppress the production of key pro-inflammatory cytokines and downregulate inflammatory signaling pathways, positioning it as a compound of interest for further investigation in inflammatory conditions.

Comparative Data on Anti-inflammatory Effects

The following tables summarize quantitative data from in vitro studies, comparing the effects of palmitoleic acid with palmitic acid and oleic acid on various inflammatory markers.

Table 1: Effect of Fatty Acids on Pro-inflammatory Cytokine and Chemokine Production in TNF-α-stimulated Endothelial Cells (EAHy926) [1][2]

Treatment	IL-6 Production (relative to control)	IL-8 Production (relative to control)	MCP-1 Production (relative to control)
TNF-α (Control)	1.00	1.00	1.00
TNF-α + Palmitic Acid (PA)	Increased	Increased	No significant change
TNF-α + Oleic Acid (OA)	No significant change	No significant change	No significant change
TNF-α + Palmitoleic Acid (POA)	Decreased	Decreased	Decreased

Table 2: Effect of Fatty Acids on Inflammatory Gene Expression in TNF-α-stimulated Endothelial Cells (EAHy926) [1]

Treatment	NF-κB Gene Expression (relative to control)	COX-2 Gene Expression (relative to control)	MCP-1 Gene Expression (relative to control)	IL-6 Gene Expression (relative to control)	PPAR-α Gene Expression (relative to control)
TNF-α (Control)	1.00	1.00	1.00	1.00	1.00
TNF-α + Palmitic Acid (PA)	Increased	Increased	Increased	Increased	Decreased
TNF-α + Palmitoleic Acid (POA)	Decreased	Decreased	Decreased	Decreased	Upregulated

Table 3: Effect of Palmitoleic Acid on Pro-inflammatory Markers in LPS-stimulated Macrophages (J774A.1) [3]

Treatment	TLR4 Gene Expression (relative to control)	TNF-α Production (relative to control)
LPS (Control)	1.00	1.00
LPS + Palmitic Acid (PA)	Increased	Increased
LPS + Palmitoleic Acid (POA)	Decreased	Decreased

Experimental Protocols

In Vitro Anti-inflammatory Assay in Endothelial Cells[1][2]

• Cell Line: Human umbilical vein endothelial cell line (EAHy926).

• Culture Conditions: Cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a 5% CO2 humidified atmosphere.

• Treatment: Cells are pre-incubated with fatty acids (Palmitic Acid, Oleic Acid, or Palmitoleic Acid) complexed to bovine serum albumin (BSA) for 24 hours. Following pre-incubation, cells are stimulated with tumor necrosis factor-alpha (TNF-α) for a further 24 hours to induce an inflammatory response.

• Cytokine and Chemokine Measurement: Supernatants are collected, and the concentrations of Interleukin-6 (IL-6), Interleukin-8 (IL-8), and Monocyte Chemoattractant Protein-1 (MCP-1) are quantified using specific Enzyme-Linked Immunosorbent Assays (ELISAs).

• Gene Expression Analysis: Total RNA is extracted from the cells, and quantitative real-time polymerase chain reaction (qRT-PCR) is performed to measure the relative gene expression of NF-κB, COX-2, MCP-1, IL-6, and PPAR-α.

In Vitro Anti-inflammatory Assay in Macrophages[3]

• Cell Line: Murine macrophage cell line (J774A.1).

• Culture Conditions: Cells are maintained in DMEM supplemented with 10% FBS and antibiotics at 37°C and 5% CO2.

• Treatment: Macrophages are treated with palmitic acid or palmitoleic acid in the presence of lipopolysaccharide (LPS) to induce an inflammatory response.

• Inflammatory Marker Analysis: Cell lysates and culture supernatants are collected. Gene expression of Toll-like receptor 4 (TLR4) is analyzed by qRT-PCR. The production of TNF-α in the supernatant is measured by ELISA.

Signaling Pathways and Experimental Workflows

Caption: Anti-inflammatory signaling pathway of Palmitoleic Acid.

Caption: Experimental workflow for in vitro anti-inflammatory assays.

Conclusion

The available evidence strongly suggests that the anti-inflammatory effects of Stearyl Palmitoleate are mediated by its palmitoleic acid component. Comparative studies highlight that palmitoleic acid is a more potent anti-inflammatory agent than palmitic acid and, in some contexts, oleic acid. Its mechanism of action involves the suppression of pro-inflammatory signaling pathways, such as NF-κB, and the activation of anti-inflammatory pathways, including PPAR-α. These findings warrant further investigation into the therapeutic potential of Stearyl Palmitoleate and palmitoleic acid in inflammatory diseases.

References

• 1. Palmitoleic Acid has Stronger Anti-Inflammatory Potential in Human Endothelial Cells Compared to Oleic and Palmitic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Palmitoleic Acid has Stronger Anti-Inflammatory Po... - BV FAPESP [bv.fapesp.br]
• 3. Palmitoleic acid ameliorates palmitic acid-induced proinflammation in J774A.1 macrophages via TLR4-dependent and TNF-α-independent signallings - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Saturated and Unsaturated Wax Esters for Research and Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of saturated and unsaturated wax esters, focusing on their physicochemical properties and performance in various applications relevant to research and drug development. The information presented is supported by experimental data and detailed methodologies to assist in the selection of appropriate wax esters for specific formulation and analytical needs.

Physicochemical Properties: A Quantitative Comparison

The degree of saturation significantly influences the physical and chemical characteristics of wax esters. Saturated wax esters, composed of fatty acids and fatty alcohols with no carbon-carbon double bonds, exhibit different properties compared to their unsaturated counterparts, which contain one or more double bonds. These differences are critical in determining their suitability for various applications, from pharmaceutical excipients to cosmetic formulations.

Table 1: Comparative Physicochemical Properties of Saturated vs. Unsaturated Wax Esters

Property	Saturated Wax Esters	Unsaturated Wax Esters	Key Observations
Melting Point (°C)	Higher, generally solid at room temperature.[1][2][3][4][5] For example, saturated wax esters with 26 to 48 carbon atoms melt in the range of 38-73°C.[3][6][7]	Lower, often liquid at room temperature.[1][2][3][4][5] The presence of a single double bond can decrease the melting point by approximately 30°C.[3][6][7]	The straight-chain nature of saturated esters allows for tighter molecular packing, leading to higher melting points. The "kinks" introduced by cis-double bonds in unsaturated esters disrupt this packing.[6][7]
Viscosity	Generally higher in the molten state.	Generally lower in the liquid state. The viscosity of fatty acid esters decreases with an increasing number of double bonds.[8]	The more compact structure of saturated esters leads to stronger intermolecular forces and thus higher viscosity.
Oxidative Stability	High. The absence of double bonds makes them resistant to oxidation. Montan wax, which is rich in saturated esters, is highly resistant to oxidation.[9]	Lower. The double bonds are susceptible to oxidation, which can lead to polymerization and degradation.[10]	The presence of double bonds in unsaturated wax esters makes them prone to attack by free radicals, initiating oxidative degradation.[10]
Solubility	Soluble in nonpolar organic solvents like hexane (B92381), benzene, and chloroform.[11] Their solubility in polar solvents like ethanol (B145695) increases with temperature.[12][13]	Also soluble in nonpolar organic solvents.[9]	Both types are generally lipophilic.[11]

Performance in Drug Delivery Applications

The choice between saturated and unsaturated wax esters can significantly impact the performance of drug delivery systems. Their properties influence drug release rates, encapsulation efficiency, and the stability of the final formulation.

Table 2: Performance Comparison in Drug Delivery Systems

Application	Saturated Wax Esters	Unsaturated Wax Esters	Key Considerations
Controlled Release Formulations	Provide a solid, hydrophobic barrier, leading to sustained drug release. Paraffin wax, a saturated hydrocarbon wax, is used for this purpose.[14][15] Carnauba wax, with a high melting point, is also used to sustain drug release.[16][17]	Their lower melting point and liquid nature at physiological temperatures may lead to faster drug release.	The solid nature and higher melting point of saturated wax esters are advantageous for creating stable, slow-releasing matrix tablets.[14]
Encapsulation in Nanoparticles	Their solid nature can be beneficial for forming stable solid lipid nanoparticles (SLNs). Beeswax, containing a high proportion of saturated esters, has been used to encapsulate omega-3 and vitamin D3.[18]	The liquid state of many unsaturated wax esters may be more suitable for nanoemulsion or self-emulsifying drug delivery systems.	The physical state of the wax ester at the formulation and physiological temperature is a critical factor. The interaction between the drug and the wax matrix also plays a crucial role in encapsulation efficiency and stability.[19][20][21]

Experimental Protocols

Accurate characterization of wax esters is essential for their effective application. The following are detailed methodologies for key experiments.

Characterization and Quantification: GC-MS and HPLC-ELSD

Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) are powerful techniques for the analysis of wax esters.[22]

Experimental Workflow for Wax Ester Analysis

Caption: General experimental workflows for GC-MS and HPLC-ELSD analysis of wax esters.

High-Temperature Gas Chromatography-Mass Spectrometry (GC-MS) Protocol [23][24][25]

• Sample Preparation: Dissolve the wax ester sample in hexane or toluene to a concentration of 0.1-1.0 mg/mL.[23]

• Instrumentation:

  • Gas Chromatograph coupled to a Mass Spectrometer.

  • Column: High-temperature fused-silica capillary column (e.g., DB-1 HT, 15 m x 0.25 mm, 0.10 µm film thickness).[23]

• GC Conditions:

  • Injector Temperature: 390°C.[23]

  • Oven Temperature Program: Initial temperature of 120°C, ramp to 240°C at 15°C/min, then ramp to 390°C at 8°C/min, and hold for 6 minutes.[23]

  • Carrier Gas: Helium.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Scan Range: m/z 50-920.[23]

  • Detector Temperature: 390°C.[23]

• Data Analysis: Identify wax esters based on their mass spectra, which typically show characteristic fragment ions corresponding to the fatty acid and fatty alcohol moieties.[6][23] Quantification is performed by comparing peak areas to those of standards.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) Protocol [22][26][27][28]

• Sample Preparation: Dissolve the wax sample in a suitable solvent mixture (e.g., chloroform/methanol).[22]

• Instrumentation:

  • High-Performance Liquid Chromatograph with an Evaporative Light Scattering Detector.

  • Column: C30 reverse-phase column.[26][28]

• HPLC Conditions:

  • Mobile Phase: A gradient of methanol (B129727) and chloroform.[26]

  • Flow Rate: Typically around 1 mL/min.

• ELSD Conditions:

  • Nebulizer Temperature and Gas Flow: Optimized for the mobile phase.

• Data Analysis: Quantify wax esters based on the peak area from the ELSD chromatogram. This method is suitable for a broad range of wax esters, including high molecular weight and thermally labile compounds.[22][26]

Thermal Analysis: Differential Scanning Calorimetry (DSC)

DSC is used to determine the melting point and thermal behavior of wax esters.

DSC Experimental Workflow

Caption: Experimental workflow for Differential Scanning Calorimetry (DSC) analysis.

Differential Scanning Calorimetry (DSC) Protocol for Melting Point Determination

• Sample Preparation: Accurately weigh 1-10 mg of the wax ester sample into an aluminum DSC pan and seal it.

• Instrumentation:

  • Differential Scanning Calorimeter.

• DSC Conditions:

  • Temperature Program: Heat the sample from a low temperature (e.g., 0°C) to a temperature above its melting point (e.g., 100°C) at a constant rate (e.g., 10°C/min).

  • Atmosphere: Nitrogen purge.

• Data Analysis: The melting point (Tm) is typically determined as the peak temperature of the endothermic melting transition on the DSC thermogram. The area under the peak corresponds to the enthalpy of fusion.

Oxidative Stability Assessment: Rancimat Method

The Rancimat method is an accelerated aging test used to determine the oxidative stability of fats and oils, including wax esters.[2][4][29][30][31][32]

Rancimat Experimental Workflow

Caption: Experimental workflow for the Rancimat method to determine oxidative stability.

Rancimat Protocol [2][4][29][30]

• Sample Preparation: Place a precisely weighed amount of the wax ester sample (typically 3 g) into the reaction vessel.[4]

• Instrumentation:

  • Rancimat apparatus.

• Test Conditions:

  • Temperature: A constant elevated temperature (e.g., 110°C or 120°C).[4]

  • Airflow: A constant stream of purified air is passed through the sample.

• Measurement: The volatile oxidation products are carried by the air stream into a measuring vessel containing deionized water. The conductivity of this water is continuously monitored.

• Data Analysis: The induction time is the time until a rapid increase in conductivity is observed. A longer induction time indicates higher oxidative stability.[2][29]

Conclusion

The choice between saturated and unsaturated wax esters is a critical decision in research and drug development, with significant implications for product performance and stability. Saturated wax esters offer high melting points and excellent oxidative stability, making them ideal for creating solid, controlled-release formulations. In contrast, unsaturated wax esters provide lower melting points and are often in a liquid state, which can be advantageous for certain topical formulations and nanoemulsion systems, although their lower oxidative stability must be considered. The detailed experimental protocols provided in this guide will enable researchers to accurately characterize their chosen wax esters and make informed decisions based on robust scientific data.

References

• 1. Wax ester - Wikipedia [en.wikipedia.org]
• 2. news-medical.net [news-medical.net]
• 3. researchgate.net [researchgate.net]
• 4. metrohm.com [metrohm.com]
• 5. Wax Esters Analysis Service - Creative Proteomics [creative-proteomics.com]
• 6. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemical and physical analyses of wax ester properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Wax esters | Cyberlipid [cyberlipid.gerli.com]
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• 11. Wax - Wikipedia [en.wikipedia.org]
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• 15. Effect of drug load and lipid-wax blends on drug release and stability from spray-congealed microparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. researchgate.net [researchgate.net]
• 20. Stabilization of an Aqueous Bio-Based Wax Nano-Emulsion through Encapsulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Factors affecting drug encapsulation and stability of lipid-polymer hybrid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]
• 23. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Wax esters analysis via GC-MS - Chromatography Forum [chromforum.org]
• 25. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. researchgate.net [researchgate.net]
• 29. btsa.com [btsa.com]
• 30. Oxidation stability of oils and fats – Rancimat method | Metrohm [metrohm.com]
• 31. azom.com [azom.com]
• 32. metrohm.com [metrohm.com]

A Comparative Analysis of the Biological Activities of Stearyl Palmitoleate and Its Constituent Moieties: Palmitoleic Acid and Stearyl Alcohol

For Immediate Release

[City, State] – [Date] – A comprehensive review of available scientific literature reveals distinct yet complementary biological activities for the wax ester stearyl palmitoleate (B1233929) and its constituent molecules, the omega-7 fatty acid palmitoleic acid and the fatty alcohol stearyl alcohol. While stearyl palmitoleate primarily serves as an effective emollient and skin barrier enhancer, its individual components exhibit more direct and potent anti-inflammatory and skin-soothing properties. This guide provides a detailed comparison for researchers, scientists, and drug development professionals engaged in dermatological and cosmetic formulation.

Introduction

Stearyl palmitoleate is a wax ester formed from the esterification of stearyl alcohol and palmitoleic acid. It is found in various cosmetic and personal care products for its textural and emollient properties. However, understanding its biological activity requires a deeper look into the actions of its precursors. This guide synthesizes experimental data to compare the effects of stearyl palmitoleate, palmitoleic acid, and stearyl alcohol on key dermatological parameters, including skin hydration and inflammation.

Data Summary: A Comparative Overview

To facilitate a clear comparison, the following table summarizes the primary biological activities and known quantitative effects of stearyl palmitoleate, palmitoleic acid, and stearyl alcohol based on available in vitro and in vivo studies.

Feature	Stearyl Palmitoleate	Palmitoleic Acid	Stearyl Alcohol
Primary Function	Emollient, Occlusive Agent	Anti-inflammatory, Skin Barrier Repair	Emollient, Emulsion Stabilizer
Skin Hydration	Improves hydration by reducing transepidermal water loss (TEWL) through film formation.	Oral supplementation has been shown to significantly improve skin hydration and reduce TEWL.[1][2][3]	Functions as an emollient, contributing to skin softness and smoothness, which can indirectly support hydration.[4][5]
Anti-inflammatory Activity	Data on direct anti-inflammatory effects is limited. Its occlusive nature may help protect the skin from external irritants.	Topically applied palmitoleic acid has demonstrated potent anti-inflammatory effects, significantly inhibiting the release of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[6][7]	Has been shown to ameliorate imiquimod-induced psoriasis-like skin inflammation in mice, reducing epidermal thickness and PASI scores.[8]
Metabolism in Skin	Presumed to be hydrolyzed by cutaneous lipases into palmitoleic acid and stearyl alcohol, though the rate and extent of this conversion in vivo are not well-documented.[9][10]	Directly available to interact with skin cells and modulate inflammatory pathways.	Considered biologically benign and primarily acts as a conditioning agent.[5][11]

In-Depth Analysis of Biological Activities

Stearyl Palmitoleate: The Protective Barrier

Stearyl palmitoleate, as a wax ester, primarily functions by forming a protective, occlusive layer on the skin's surface. This film helps to reduce transepidermal water loss (TEWL), a key factor in maintaining skin hydration. While direct evidence of its intrinsic anti-inflammatory activity is scarce, its barrier-forming properties can indirectly mitigate inflammation by protecting the skin from environmental aggressors. The biological activity of stearyl palmitoleate is largely dependent on its potential hydrolysis by skin-resident lipases, which would release the more biologically active palmitoleic acid and stearyl alcohol.[9][10]

Palmitoleic Acid: The Active Anti-Inflammatory Agent

Palmitoleic acid, an omega-7 monounsaturated fatty acid, has been the subject of numerous studies highlighting its significant biological effects on the skin.

Anti-inflammatory Effects: Topical application of palmitoleic acid has been shown to exert potent anti-inflammatory effects. In a study on wound healing in rats, palmitoleic acid significantly reduced the levels of key pro-inflammatory cytokines, including:

• TNF-α: Inhibition of 73.14% (p≤0.05)[6]

• IL-1β: Inhibition of 66.19% (p≤0.001)[6]

• IL-6: Inhibition of 75.19% (p≤0.001)[6]

This anti-inflammatory action is believed to be a primary contributor to its ability to accelerate wound healing.[6][7] The proposed mechanism involves the modulation of inflammatory signaling pathways within skin cells.

Skin Barrier Function: Oral supplementation with palmitoleic acid has been demonstrated to improve skin barrier function. A 12-week, randomized, double-blind, placebo-controlled study found that daily supplementation with 500 mg of palmitoleic acid significantly improved skin hydration and reduced TEWL compared to a control group.[1][2][3]

Stearyl Alcohol: The Soothing Emollient

Stearyl alcohol is a long-chain fatty alcohol widely used in cosmetics for its emollient and emulsion-stabilizing properties. It contributes to the soft, smooth appearance of skin by forming a protective layer that helps to retain moisture.[4][5]

Anti-inflammatory Potential: While generally considered biologically inert, recent research suggests that stearyl alcohol may possess mild anti-inflammatory properties. A study investigating its effect on imiquimod-induced psoriasis-like skin inflammation in mice found that topical application of stearyl alcohol (in concentrations of 1%, 5%, and 10%) dose-dependently ameliorated the severity of skin lesions, as measured by the Psoriasis Area and Severity Index (PASI) scores and epidermal thickness.[8]

Signaling Pathways and Experimental Workflows

To visualize the biological processes and experimental designs discussed, the following diagrams are provided in Graphviz DOT language.

Caption: Signaling pathway of Palmitoleic Acid's anti-inflammatory action.

Caption: Workflow for in vitro skin inflammation assay.

Detailed Experimental Protocols

In Vitro Skin Irritation Test: Reconstructed Human Epidermis (RHE) Model

This protocol is based on the OECD Test Guideline 439 and is suitable for assessing the skin irritation potential of topical substances.

1. Model and Materials:

• Reconstructed human epidermis (RHE) models (e.g., EpiDerm™, SkinEthic™ RHE).

• Assay medium provided by the RHE model manufacturer.

• Phosphate-buffered saline (PBS).

• Test substances: Stearyl palmitoleate, Palmitoleic acid, Stearyl alcohol.

• Positive control: 5% Sodium Dodecyl Sulfate (SDS).

• Negative control: PBS.

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) at 1 mg/mL in assay medium.

• Isopropanol (B130326).

• 24-well plates.

2. Procedure:

• Upon receipt, place the RHE tissues in 24-well plates containing pre-warmed assay medium and incubate overnight at 37°C and 5% CO₂.

• The following day, replace the medium.

• Topically apply 25 µL of the liquid test substances or 25 mg of the solid test substances to the surface of the RHE tissues.

• Incubate for 60 minutes at 37°C and 5% CO₂.

• After incubation, thoroughly wash the tissues with PBS to remove the test substance.

• Blot the tissues and transfer them to fresh assay medium.

• Incubate for 42 hours at 37°C and 5% CO₂.

• After the post-incubation period, transfer the tissues to a 24-well plate containing the MTT reagent.

• Incubate for 3 hours at 37°C and 5% CO₂.

• After incubation, remove the tissues and extract the formazan (B1609692) precipitate by immersing the tissues in isopropanol and shaking for 2 hours.

• Measure the optical density of the isopropanol extract at 570 nm using a spectrophotometer.

• Calculate cell viability as a percentage relative to the negative control. A reduction in viability below 50% is indicative of skin irritation.

Measurement of Cytokine Levels in Cell Culture Supernatants

This protocol describes the measurement of pro-inflammatory cytokines released from cultured skin cells following treatment with the test substances.

1. Cell Culture and Treatment:

• Human keratinocytes (e.g., HaCaT cells) or dermal fibroblasts.

• Appropriate cell culture medium.

• Inflammatory stimulus (e.g., lipopolysaccharide (LPS) or TNF-α).

• Test substances: Stearyl palmitoleate, Palmitoleic acid, Stearyl alcohol.

• Control: Vehicle used to dissolve the test substances.

2. Procedure:

• Seed the cells in multi-well plates and culture until they reach approximately 80% confluency.

• If inducing inflammation, pre-treat the cells with the inflammatory stimulus for a specified period (e.g., 24 hours).

• Remove the medium and add fresh medium containing the test substances at various concentrations. Include a vehicle control.

• Incubate the cells for a defined period (e.g., 24 hours) at 37°C and 5% CO₂.

• After incubation, collect the cell culture supernatants and centrifuge to remove any cellular debris.

• Store the supernatants at -80°C until analysis.

3. Cytokine Measurement (ELISA):

• Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits for the specific cytokines of interest (e.g., TNF-α, IL-1β, IL-6).

• Follow the manufacturer's instructions for the ELISA procedure. This typically involves:

  • Coating a 96-well plate with a capture antibody.

  • Adding the collected cell culture supernatants and standards.

  • Adding a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).

  • Adding a substrate that produces a colorimetric signal in the presence of the enzyme.

  • Stopping the reaction and measuring the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the concentration of each cytokine in the samples by comparing their absorbance to the standard curve.

Conclusion

The biological activity of stearyl palmitoleate on the skin is primarily attributed to its physicochemical properties as a wax ester, providing emollient and occlusive benefits that enhance skin hydration. Upon topical application, its potential hydrolysis into palmitoleic acid and stearyl alcohol could locally deliver molecules with demonstrated anti-inflammatory and skin-soothing properties. Palmitoleic acid stands out for its potent and direct anti-inflammatory effects, while stearyl alcohol offers a milder, yet beneficial, contribution to calming irritated skin. For formulators and researchers, understanding these distinct activities is crucial for the targeted development of dermatological and cosmetic products. While stearyl palmitoleate is an excellent choice for barrier repair and moisturization, formulations aiming for significant anti-inflammatory action may benefit from the direct inclusion of palmitoleic acid.

References

• 1. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 2. researchgate.net [researchgate.net]
• 3. Efficacy and safety of oral palmitoleic acid supplementation for skin barrier improvement: A 12-week, randomized, double-blinded, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eraorganics.com [eraorganics.com]
• 5. jessbeauty.com [jessbeauty.com]
• 6. Topical anti-inflammatory activity of palmitoleic acid improves wound healing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Topical anti-inflammatory activity of palmitoleic acid improves wound healing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of stearyl alcohol on imiquimod-induced psoriasis-like skin inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Wax ester-synthesizing activity of lipases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development of skin sebum medium and inhibition of lipase activity in Cutibacterium acnes by oleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 11. amperna.com [amperna.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Stearyl Palmitoleate

For researchers, scientists, and drug development professionals, the precise and reliable quantification of lipid compounds such as Stearyl Palmitoleate is fundamental for quality control, formulation development, and metabolic studies. This guide provides an objective comparison of two prevalent analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)—supported by established experimental data for similar long-chain fatty acid esters.

The selection of an optimal analytical method hinges on various factors, including the sample matrix, required sensitivity, and available instrumentation. Cross-validation of these methods is a critical step to ensure data accuracy and consistency across different analytical platforms.

Data Presentation: Performance Comparison of Key Analytical Methods

The following table summarizes typical performance characteristics for GC-MS and HPLC-ELSD, providing a clear comparison of their validation parameters. These values are based on established methods for long-chain fatty acid esters and serve as a benchmark for the analysis of Stearyl Palmitoleate.[1]

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-ELSD)
Linearity (R²)	> 0.998	> 0.997
Accuracy (% Recovery)	98.5% - 101.2%	97.8% - 102.5%
Precision (% RSD)
- Repeatability	< 1.5%	< 2.0%
- Intermediate Precision	< 2.0%	< 2.5%
Limit of Detection (LOD)	~ 0.05 µg/mL	~ 0.1 µg/mL
Limit of Quantitation (LOQ)	~ 0.15 µg/mL	~ 0.3 µg/mL
Specificity	Very High (with mass fragmentation data)	High

Experimental Protocols

Detailed methodologies for both GC-MS and HPLC-ELSD are provided below. These protocols are adaptable for the analysis of Stearyl Palmitoleate in various matrices.

Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography is a powerful technique for analyzing volatile and thermally stable compounds. For long-chain esters like Stearyl Palmitoleate, analysis often requires a derivatization step to convert the analyte into a more volatile form, such as a fatty acid methyl ester (FAME).[2][3]

a. Sample Preparation (Hydrolysis and Derivatization):

• Accurately weigh approximately 50 mg of the sample into a reaction vial.

• Add 2 mL of 0.5 M methanolic sodium hydroxide. Blanket the vial with nitrogen, seal, and heat at 100°C for 10 minutes to hydrolyze the ester.

• Cool the vial and add 2 mL of a 14% boron trifluoride (BF₃) in methanol (B129727) solution.[3] Re-seal the vial and heat at 100°C for another 10 minutes to methylate the resulting fatty acids.

• Cool to room temperature and add 1 mL of hexane (B92381) followed by 1 mL of saturated sodium chloride solution.

• Vortex for 2 minutes and centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Carefully transfer the upper hexane layer, containing the fatty acid methyl esters, to a clean vial for GC-MS analysis.[3]

b. Chromatographic Conditions:

• Instrument: Gas Chromatograph coupled with a Mass Spectrometer.[4]

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.[4]

• Injector Temperature: 280°C.[4][5]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program: Initial temperature 150°C, hold for 1 minute; ramp at 15°C/min to 320°C; hold for 5 minutes.[1]

• Injection Volume: 1 µL (splitless mode).[5]

• MS Parameters: Electron impact ionization (EI, 70 eV) in positive mode; ion source temperature 230°C; acquire in full scan mode (m/z 50-700).[4]

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

Reversed-phase HPLC is a versatile technique for separating compounds based on their hydrophobicity. Since Stearyl Palmitoleate lacks a strong UV chromophore, an Evaporative Light Scattering Detector (ELSD) is a suitable choice for its detection.[1][6]

a. Sample Preparation:

• Accurately weigh approximately 100 mg of the sample into a 20 mL vial.

• Add 10 mL of a suitable solvent mixture such as chloroform/methanol (2:1, v/v).

• Vortex for 2 minutes to ensure complete dissolution.

• If necessary, centrifuge the sample at 4000 rpm for 10 minutes to pellet any insoluble excipients.[1]

• Transfer the clear supernatant to a clean vial for HPLC analysis. Prepare a series of calibration standards in the same solvent.

b. Chromatographic Conditions:

• Instrument: HPLC system with an ELSD detector.

• Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm).[7]

• Mobile Phase: A gradient of Acetonitrile (A) and Water (B).

  • 0-20 min: 90% A, 10% B.

  • 20.1-25 min: Return to initial conditions for re-equilibration.

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 40°C.[1][8]

• Injection Volume: 20 µL.

• ELSD Settings:

  • Nebulizer Temperature: 40°C.[1]

  • Evaporator Temperature: 60°C.[1]

  • Gas Flow (Nitrogen): 1.5 L/min.[1]

Mandatory Visualization

The following diagram illustrates the logical workflow for the cross-validation of the GC-MS and HPLC-ELSD analytical methods for Stearyl Palmitoleate.

Caption: Workflow for cross-validation of analytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A simplified method for analysis of polyunsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arpi.unipi.it [arpi.unipi.it]
• 5. mdpi.com [mdpi.com]
• 6. agilent.com [agilent.com]
• 7. core.ac.uk [core.ac.uk]
• 8. glsciences.com [glsciences.com]

A Comparative Guide to the Structural Confirmation of Synthetic Stearyl Palmitoleate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques used to confirm the structure of synthetically produced stearyl palmitoleate (B1233929), a wax ester with significant potential in various pharmaceutical and research applications. For comparative purposes, we have included data for cetyl palmitate, a structurally similar and widely used wax ester. This document outlines detailed experimental protocols and presents quantitative data in a clear, comparative format to aid in the selection of appropriate analytical methods for structural verification.

Product Performance Comparison: Stearyl Palmitoleate vs. Cetyl Palmitate

Stearyl palmitoleate is the ester formed from the reaction of stearyl alcohol and palmitoleic acid. Its structure contains a C18 saturated alcohol chain and a C16 monounsaturated fatty acid chain. Cetyl palmitate, in contrast, is derived from cetyl alcohol (a C16 saturated alcohol) and palmitic acid (a C16 saturated fatty acid). The key structural difference is the presence of a double bond in the palmitoleate moiety of stearyl palmitoleate, which influences its physical and chemical properties, such as its melting point and potential for oxidation.

Accurate structural confirmation is paramount to ensuring the purity and desired functionality of the synthesized product. The following sections detail the analytical techniques and expected data for both compounds.

Quantitative Data Summary

The table below summarizes the expected analytical data for the structural confirmation of stearyl palmitoleate and a common alternative, cetyl palmitate.

Analytical Technique	Stearyl Palmitoleate (C₃₄H₆₆O₂) **	Cetyl Palmitate (C₃₂H₆₄O₂) **
¹H NMR (CDCl₃, ppm)	~5.3 (m, -CH=CH-), ~4.05 (t, -CH₂-O-CO-), ~2.25 (t, -CO-CH₂-), ~2.0 (m, -CH₂-CH=), ~1.6 (m, -O-CO-CH₂-CH₂-), ~1.25 (s, -(CH₂)n-), ~0.88 (t, -CH₃)	~4.05 (t, -CH₂-O-CO-), ~2.25 (t, -CO-CH₂-), ~1.6 (m, -O-CO-CH₂-CH₂-), ~1.25 (s, -(CH₂)n-), ~0.88 (t, -CH₃)
¹³C NMR (CDCl₃, ppm)	~174 (C=O), ~130 (-CH=CH-), ~64 (-CH₂-O-), ~34 (-CO-CH₂-), ~29-32 (-(CH₂)n-), ~27 (-CH₂-CH=), ~25 (-O-CO-CH₂-CH₂-), ~22 (-CH₂-CH₃), ~14 (-CH₃)	~174 (C=O), ~64 (-CH₂-O-), ~34 (-CO-CH₂-), ~29-32 (-(CH₂)n-), ~25 (-O-CO-CH₂-CH₂-), ~22 (-CH₂-CH₃), ~14 (-CH₃)
Mass Spectrometry (EI)	M⁺ at m/z 506.5. Key fragments: [M-C₁₈H₃₇O]⁺ (palmitoleoyl cation), [C₁₈H₃₇OH]⁺.	M⁺ at m/z 480.5. Key fragments: [M-C₁₆H₃₃O]⁺ (palmitoyl cation), [C₁₆H₃₃OH]⁺.
FTIR (cm⁻¹)	~2917, 2849 (C-H stretch), ~1738 (C=O stretch), ~1175 (C-O stretch)	~2916, 2849 (C-H stretch), ~1737 (C=O stretch), ~1176 (C-O stretch)

Experimental Protocols

Synthesis of Stearyl Palmitoleate (Fischer Esterification)

Objective: To synthesize stearyl palmitoleate from stearyl alcohol and palmitoleic acid.

Materials:

• Stearyl alcohol (1 equivalent)

• Palmitoleic acid (1 equivalent)

• Toluene (solvent)

• Sulfuric acid (catalyst, ~0.02 equivalents)

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask, Dean-Stark apparatus, condenser, separatory funnel, rotary evaporator.

Procedure:

• To a round-bottom flask, add stearyl alcohol, palmitoleic acid, and toluene.

• Add a catalytic amount of concentrated sulfuric acid.

• Equip the flask with a Dean-Stark apparatus and a condenser.

• Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete (no starting material visible by TLC), cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude stearyl palmitoleate.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to confirm the presence of key functional groups and the overall structure.

Procedure:

• Dissolve 5-10 mg of the purified synthetic product in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Process the spectra and identify characteristic chemical shifts for the ester linkage, the double bond, and the aliphatic chains.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the synthesized ester.

Procedure:

• Dissolve a small amount of the sample in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane).

• Introduce the sample into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC-MS).

• Acquire the mass spectrum using an appropriate ionization technique, such as electron ionization (EI) or electrospray ionization (ESI).

• Analyze the molecular ion peak and the fragmentation pattern to confirm the structure.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the characteristic functional groups present in the molecule.

Procedure:

• Place a small amount of the neat sample (if liquid) or a thin film (if solid, prepared by dissolving in a volatile solvent and evaporating) onto the ATR crystal of the FTIR spectrometer.

• Alternatively, prepare a KBr pellet containing a small amount of the solid sample.

• Acquire the infrared spectrum over the range of 4000-400 cm⁻¹.

• Identify the characteristic absorption bands for the C=O ester stretch and the C-O stretch.

Visualizations

Caption: Workflow for the synthesis and structural confirmation of stearyl palmitoleate.

A Comparative Analysis of the Emollient Properties of Wax Esters: A Guide for Researchers and Formulation Scientists

An in-depth comparison of various natural and synthetic wax esters reveals significant differences in their ability to hydrate (B1144303) the skin, prevent water loss, and provide desirable sensory characteristics. This guide provides an objective analysis of their performance, supported by experimental data, to aid in the selection of optimal emollients for cosmetic and dermatological formulations.

Wax esters, a class of lipids composed of fatty acids and fatty alcohols, are integral components in a vast array of skincare and pharmaceutical products, prized for their moisturizing and protective properties. Their emollient action stems from their ability to form a semi-occlusive layer on the skin, reducing transepidermal water loss (TEWL) and helping to maintain the integrity of the skin's natural barrier. However, the specific performance of individual wax esters can vary considerably depending on their chemical structure. This guide delves into a comparative analysis of popular wax esters, presenting quantitative data on their effects on skin hydration and barrier function, alongside sensory panel evaluations to characterize their feel on the skin.

Quantitative Comparison of Emollient Performance

The efficacy of an emollient is primarily determined by its impact on skin hydration and its ability to prevent moisture evaporation. These parameters are quantified through measurements of skin capacitance (Corneometer) and Transepidermal Water Loss (Tewameter), respectively.

A study evaluating a polyglyceryl wax ester blend demonstrated a significant 23% increase in skin moisturization [1]. Furthermore, the same formulation was shown to improve the skin's water-retaining ability twofold compared to an untreated control, indicating a substantial reduction in TEWL[1]. While specific percentage reductions in TEWL for individual wax esters are not always readily available in comparative studies, the occlusive nature of waxes like paraffin (B1166041) wax is well-established in improving skin properties[2].

Wax Ester/Emollient	Key Performance Data	Source
Polyglyceryl Wax Ester Blend	23% increase in skin moisturization.	[1]
Polyglyceryl Wax Ester Blend	Twofold improvement in water-retaining ability (TEWL reduction).	[1]
Decyl Oleate (B1233923)	High shining, softness, and dryness performance.	[3]
Oleyl Erucate	Similar shining, dryness, softness, and stickiness to Decyl Oleate.	[3]
Propylene (B89431) Glycol Dicaprylate/Dicaprate	Best velvetiness, softness, and dryness performance.	[3]
Glyceryl Caprylate	Poorer dry time performance.	[3]
Jojoba Esters	Excellent hydration properties and non-greasy feel.	[4]

Sensory Profile Comparison

The tactile experience of a topical product is a critical factor in consumer acceptance and patient compliance. Sensory panels are employed to quantitatively assess attributes such as spreadability, greasiness, and absorption.

A sensory mapping study involving six different emollient esters, including the wax esters decyl oleate and oleyl erucate, provided valuable comparative data.[3][5] The evaluation was conducted by a panel of seven people who rated the esters on a scale of 1 to 10 for various parameters after application in a cream base.[3]

Propylene glycol dicaprylate/dicaprate was rated as having the best velvetiness, softness, and dryness performance.[3] Decyl oleate and oleyl erucate, a cost-effective alternative to jojoba oil, exhibited similar high performance in terms of shining, dryness, and softness, with low stickiness.[3] In contrast, glyceryl caprylate showed the poorest performance, particularly in terms of dry time.[3] Jojoba esters are noted for their low greasy emollient properties and good stability.[4]

Sensory Attribute	Decyl Oleate	Oleyl Erucate	Propylene Glycol Dicaprylate/Dicaprate	Glyceryl Caprylate	Coco-Caprylate/Caprate	Bis-Diglyceryl Polyacyladipate-1
Dry Time	8	8	9	4	9	7
Softness	9	9	10	6	9	8
Stickiness	8	8	9	5	8	7
Velvetiness	8	8	10	5	9	7
Dryness	9	9	10	6	9	8
Shining	9	9	8	7	8	8

Data sourced from a sensory panel evaluation where attributes were scored on a 1-10 scale, with 10 being the most desirable performance (e.g., least sticky, softest feel).[3]

Experimental Protocols

To ensure the reliability and reproducibility of the data presented, standardized experimental methodologies are crucial.

Measurement of Skin Hydration (Corneometry)

This technique measures the electrical capacitance of the skin, which is directly proportional to its moisture content.

• Acclimatization: Subjects are required to rest in a temperature and humidity-controlled room for at least 20-30 minutes before measurements are taken. This ensures that the skin surface has stabilized.

• Baseline Measurement: A baseline reading is taken from the designated test area on the skin (e.g., the volar forearm) using a Corneometer.

• Product Application: A standardized amount of the test emollient is applied to the test area.

• Post-Application Measurements: Corneometer readings are taken at specified time intervals after product application to assess the change in skin hydration.

Measurement of Transepidermal Water Loss (TEWL)

TEWL is a measure of the quantity of water that passes from inside the body through the epidermal layer to the surrounding atmosphere via diffusion. It is a key indicator of skin barrier function.

• Acclimatization: As with corneometry, subjects must be acclimatized to a controlled environment.

• Baseline Measurement: A baseline TEWL reading is taken from the test area using a Tewameter. The probe of the instrument is placed gently on the skin surface.

• Product Application: A standardized amount of the emollient is applied to the test area.

• Post-Application Measurements: TEWL is measured at predetermined time points after application to determine the effect of the emollient on the skin's barrier function. A decrease in TEWL indicates an improvement in the barrier.[1]

Sensory Panel Evaluation

This method involves a trained panel of individuals who evaluate the sensory properties of the products in a controlled environment.

• Panelist Selection and Training: Panelists are selected based on their sensory acuity and are trained to identify and rate specific sensory attributes consistently.

• Product Application: A standardized amount of each product is applied to a designated skin area.

• Attribute Evaluation: Panelists rate various sensory descriptors (e.g., spreadability, absorbency, greasiness, tackiness, after-feel) at specific time points (e.g., immediately after application and after 15 minutes) using a defined scale.[3]

Visualizing the Mechanisms and Workflows

To better understand the processes involved in emollient action and evaluation, the following diagrams illustrate the key pathways and experimental steps.

Caption: Mechanism of action of wax esters as emollients.

Caption: Workflow for evaluating emollient properties.

Conclusion

The selection of a wax ester as an emollient should be guided by a comprehensive understanding of its performance characteristics. While many wax esters provide excellent occlusive properties that lead to improved skin hydration and reduced water loss, their sensory profiles can differ significantly. For formulations where tactile elegance is paramount, esters like propylene glycol dicaprylate/dicaprate and coco-caprylate/caprate offer a superior feel. For applications requiring high efficacy in moisturization and barrier repair, blends of polyglyceryl wax esters have shown promising results. This guide provides a foundational comparison to assist researchers and formulators in making informed decisions based on quantitative data and standardized evaluation protocols. Further head-to-head studies of a wider range of individual wax esters would be beneficial to build a more comprehensive comparative database.

References

• 1. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 2. Effects of paraffin wax and loess on skin hydration and texture | International Journal of Innovative Research and Scientific Studies [ijirss.com]
• 3. tojned.net [tojned.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

In Vitro Validation of Palmitoleic Acid's Therapeutic Potential: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Section 1: Comparative Anti-inflammatory Potential

Palmitoleic acid has demonstrated significant anti-inflammatory properties across various in vitro models. These effects are often compared to the pro-inflammatory effects of the saturated fatty acid, palmitic acid.

Table 1: Comparison of In Vitro Anti-inflammatory Effects of Fatty Acids

Parameter	Palmitoleic Acid (POA)	Palmitic Acid (PA)	Oleic Acid (OA)	Cell Models	Key Findings
Cytokine Production (e.g., TNF-α, IL-6, IL-1β)	↓ Decreased	↑ Increased	↓ Decreased / No significant effect	Macrophages (e.g., RAW 264.7, primary peritoneal macrophages), Endothelial Cells (e.g., HUVEC)	POA consistently suppresses the production of pro-inflammatory cytokines induced by stimuli like LPS or PA itself.[1][2][3] PA, in contrast, often induces the expression and secretion of these cytokines.[4] OA generally shows anti-inflammatory or neutral effects.
Inflammatory Gene Expression (e.g., NF-κB, COX-2)	↓ Decreased	↑ Increased	↓ Decreased	Macrophages, Endothelial Cells	POA has been shown to inhibit the NF-κB signaling pathway, a central regulator of inflammation.[1] PA activates this pathway, leading to the transcription of numerous inflammatory genes.[5] OA can also attenuate NF-κB activation.
Macrophage Polarization	M2 phenotype (anti-inflammatory)	M1 phenotype (pro-inflammatory)	M2 phenotype (anti-inflammatory)	Macrophages	POA can promote the polarization of macrophages towards an anti-inflammatory M2 phenotype, while PA promotes the pro-inflammatory M1 phenotype.[6]
Endothelial Activation (e.g., ICAM-1 expression)	↓ Decreased	↑ Increased	↓ Decreased	Endothelial Cells	POA reduces the expression of adhesion molecules on endothelial cells, which is a critical step in the inflammatory process.[4] PA increases their expression.[7]

Experimental Protocol: In Vitro Macrophage Anti-inflammatory Assay

This protocol describes a general workflow for assessing the anti-inflammatory effects of fatty acids on macrophages.

• Cell Culture: Murine RAW 264.7 macrophages or primary bone marrow-derived macrophages are cultured in DMEM supplemented with 10% FBS and antibiotics.

• Fatty Acid Preparation: Sodium palmitoleate (B1233929) and sodium palmitate are dissolved in sterile, endotoxin-free water to create stock solutions. These are then complexed with fatty acid-free bovine serum albumin (BSA) to facilitate their delivery in culture media.

• Treatment: Macrophages are seeded in multi-well plates and allowed to adhere. They are then pre-treated with varying concentrations of POA or PA for a specified period (e.g., 2-4 hours).

• Inflammatory Challenge: Cells are stimulated with a pro-inflammatory agent, typically lipopolysaccharide (LPS) from E. coli, at a concentration of 100 ng/mL for 24 hours.

• Endpoint Analysis:

  • Cytokine Measurement: The cell culture supernatant is collected, and the concentrations of TNF-α, IL-6, and IL-1β are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • Gene Expression Analysis: Total RNA is extracted from the cells, and quantitative real-time PCR (qRT-PCR) is performed to measure the mRNA levels of inflammatory genes like Tnf, Il6, Il1b, and Nos2.

  • Signaling Pathway Analysis: Cell lysates are prepared, and Western blotting is used to assess the phosphorylation status of key signaling proteins in the NF-κB pathway (e.g., p65, IκBα).

Visualization of the NF-κB Signaling Pathway

References

• 1. Palmitoleic acid reduces the inflammation in LPS-stimulated macrophages by inhibition of NFκB, independently of PPARs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Palmitoleic acid ameliorates palmitic acid-induced proinflammation in J774A.1 macrophages via TLR4-dependent and TNF-α-independent signallings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In Vitro Anti-Inflammatory Effects of Three Fatty Acids from Royal Jelly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Palmitoleic Acid has Stronger Anti-Inflammatory Potential in Human Endothelial Cells Compared to Oleic and Palmitic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oleic acid inhibits stearic acid-induced inhibition of cell growth and pro-inflammatory responses in human aortic endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Palmitoleic acid prevents palmitic acid-induced macrophage activation and consequent p38 MAPK-mediated skeletal muscle insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oleic acid inhibits stearic acid-induced inhibition of cell growth and pro-inflammatory responses in human aortic endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Lubricant Performance of Stearyl Palmitoleate and Jojoba Oil

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the lubricant properties of stearyl palmitoleate (B1233929) and jojoba oil. While extensive experimental data is available for jojoba oil, a common benchmark in various industries, there is a notable lack of published data specifically detailing the lubricant performance of stearyl palmitoleate. This guide will present the available quantitative data for jojoba oil, outline the standard experimental protocols for lubricant testing, and offer a theoretical comparison of stearyl palmitoleate based on the known properties of its constituent molecules and the general characteristics of wax esters.

Executive Summary

Data Presentation: Lubricant Performance Properties

The following table summarizes the available quantitative data for the lubricant properties of jojoba oil. The corresponding data for stearyl palmitoleate is not available in the reviewed literature.

Property	Jojoba Oil	Stearyl Palmitoleate	Test Method
Kinematic Viscosity @ 40°C (cSt)	22.5 - 28.8	Data Not Available	ASTM D445
Kinematic Viscosity @ 100°C (cSt)	5.4 - 7.2	Data Not Available	ASTM D445
Viscosity Index	190 - 233	Data Not Available	ASTM D2270
Four-Ball Wear (Wear Scar Diameter, mm)	0.45 (typical)	Data Not Available	ASTM D4172
Pour Point (°C)	7 - 10	Data Not Available	ASTM D97
Flash Point (°C)	> 280	Data Not Available	ASTM D92
Oxidative Stability (hours)	High	Data Not Available	ASTM D2272
Rust Prevention	Pass	Data Not Available	ASTM D665
Foaming Characteristics	Low Foaming	Data Not available	ASTM D892

Theoretical Comparison of Stearyl Palmitoleate

Based on its chemical structure as a long-chain, unsaturated wax ester, the following properties can be inferred for stearyl palmitoleate in comparison to jojoba oil:

• Viscosity: Stearyl palmitoleate (C34H66O2) has a similar molecular weight to the average wax esters found in jojoba oil (primarily C40-C44). This suggests it would likely have a comparable, possibly slightly lower, viscosity. The presence of a single double bond in the palmitoleic acid portion would contribute to a lower melting point and potentially lower viscosity compared to a fully saturated wax ester of the same chain length.

• Lubricity: The long alkyl chains of both the stearyl alcohol and palmitoleic acid components are expected to form effective lubricating films, similar to jojoba oil. The ester functional group provides polarity, which can enhance surface adhesion and boundary lubrication.

• Oxidative Stability: The presence of a monounsaturated fatty acid (palmitoleic acid) makes stearyl palmitoleate susceptible to oxidation at the double bond. Jojoba oil also contains unsaturated fatty acids and alcohols, but its overall stability is high. The oxidative stability of stearyl palmitoleate would likely be lower than fully saturated wax esters but could be comparable to other unsaturated esters.

• Pour Point: The single point of unsaturation in stearyl palmitoleate would likely result in a lower pour point compared to a saturated wax ester of the same carbon number, making it suitable for a wider range of temperatures.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on ASTM International standards. These protocols are essential for any future experimental comparison of stearyl palmitoleate and jojoba oil.

Kinematic Viscosity (ASTM D445)

• Objective: To determine the kinematic viscosity of the lubricant, which is a measure of its resistance to flow under gravity.

• Methodology:

  • A calibrated glass capillary viscometer is selected based on the expected viscosity of the sample.

  • The sample is drawn into the viscometer, and the viscometer is placed in a constant temperature bath until the sample reaches the test temperature (typically 40°C and 100°C).

  • The time taken for the liquid to flow between two marked points on the viscometer is measured.

  • The kinematic viscosity is calculated by multiplying the flow time by the calibration constant of the viscometer.

Viscosity Index (ASTM D2270)

• Objective: To determine the viscosity index (VI), an empirical number that indicates the effect of temperature change on the kinematic viscosity of the oil. A higher VI indicates a smaller change in viscosity with temperature.

• Methodology:

  • The kinematic viscosities of the lubricant are determined at both 40°C and 100°C using ASTM D445.

  • The viscosity index is calculated using a formula that compares the viscosity of the sample oil at 40°C with that of two reference oils having viscosity indices of 0 and 100, and the same viscosity at 100°C as the sample oil.

Four-Ball Wear Test (ASTM D4172)

• Objective: To determine the wear-preventive characteristics of a lubricant.

• Methodology:

  • Three steel balls are clamped together in a cup, and the test lubricant is added to cover the balls.

  • A fourth steel ball is rotated against the three stationary balls under a specified load, speed, and temperature for a set duration.

  • After the test, the wear scars on the three stationary balls are measured using a microscope.

  • The average wear scar diameter is reported as a measure of the lubricant's anti-wear properties.

Pour Point (ASTM D97)

• Objective: To determine the lowest temperature at which a lubricant will continue to flow.

• Methodology:

  • The sample is cooled at a specified rate in a test jar.

  • At every 3°C interval, the jar is removed from the cooling bath and tilted to see if the oil flows.

  • The pour point is the lowest temperature at which the oil is observed to flow, plus 3°C.

Flash Point (ASTM D92 - Cleveland Open Cup Method)

• Objective: To determine the flash point, which is the lowest temperature at which the vapors of the lubricant will ignite when an ignition source is passed over it.

• Methodology:

  • The lubricant is heated in an open cup at a specified rate.

  • A small flame is passed over the surface of the liquid at regular temperature intervals.

  • The flash point is the lowest temperature at which the vapors ignite with a brief flash.

Visualizations

Molecular Structures

Caption: Molecular representation of Jojoba Oil and Stearyl Palmitoleate.

General Experimental Workflow for Lubricant Comparison

Caption: A generalized workflow for comparing lubricant performance.

Conclusion

Jojoba oil is a well-established, high-performance natural lubricant with a comprehensive set of experimental data supporting its efficacy. Stearyl palmitoleate, while lacking direct comparative data, possesses a molecular structure that suggests it would exhibit good lubricating properties. Its performance relative to jojoba oil would likely depend on the specific application and the importance of properties such as oxidative stability. Further experimental investigation following standardized protocols is necessary to provide a definitive quantitative comparison between these two wax esters. This guide serves as a foundational resource for researchers and professionals to understand the known properties of jojoba oil and to inform the design of future studies on stearyl palmitoleate.

References

• 1. benchchem.com [benchchem.com]
• 2. Wax ester - Wikipedia [en.wikipedia.org]

A Comparative Guide to Assessing the Purity of Commercerically Available Stearyl Palmitoleate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl palmitoleate (B1233929), the ester of stearyl alcohol and palmitoleic acid, is a wax ester with growing interest in various scientific and industrial applications, including cosmetics, pharmaceuticals, and as a bioactive lipid. The purity of this compound is critical for ensuring experimental reproducibility, product stability, and safety. This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of commercially available stearyl palmitoleate, complete with experimental protocols and data presentation formats to aid researchers in selecting the most appropriate techniques for their needs.

Given the limited publicly available comparative data for stearyl palmitoleate, this guide presents a framework for analysis and uses representative data based on closely related fatty acid esters to illustrate the comparison between hypothetical commercial suppliers.

Key Purity Parameters and Potential Impurities

The purity of stearyl palmitoleate is typically determined by assaying the main component and identifying and quantifying various impurities. Common impurities and key quality parameters include:

• Residual Reactants: Unreacted stearyl alcohol and palmitoleic acid.

• Byproducts of Synthesis: Isomers of stearyl palmitoleate, other fatty acid esters, and degradation products.

• Residual Solvents: Solvents used during the synthesis and purification process.[1][2][3][4][5]

• Acid Value: A measure of the free fatty acids present.[6][7][8]

• Saponification Value: An indicator of the average molecular weight of the ester.[6][7][8][9][10]

• Melting Point: A physical property indicative of purity.

Comparative Analysis of Analytical Techniques

A multi-pronged analytical approach is often necessary for a thorough purity assessment of stearyl palmitoleate. The following table summarizes the most common techniques and their primary applications.

Analytical Technique	Primary Application	Information Provided	Pros	Cons
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation and identification of volatile and semi-volatile impurities.	Fatty acid profile (after derivatization), identification of residual reactants and byproducts.	High sensitivity and specificity, excellent for qualitative and quantitative analysis.	Requires derivatization for fatty acids, not suitable for non-volatile impurities.
High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)	Separation and quantification of the main component and non-volatile impurities.	Purity assay, quantification of unreacted stearyl alcohol and other non-volatile byproducts.	Suitable for non-chromophoric compounds, compatible with gradient elution.[11][12][13][14]	Non-linear response can make quantification challenging, less sensitive than MS.[12]
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Structural confirmation and identification of impurities.	Confirms the ester structure, identifies and quantifies impurities with distinct NMR signals.[15][16][17][18]	Non-destructive, provides detailed structural information, quantitative.	Lower sensitivity compared to chromatographic methods, complex spectra can be difficult to interpret.
Wet Chemistry Titrations	Determination of key quality parameters.	Acid Value and Saponification Value.[6][8][9][10]	Simple, inexpensive, and provides valuable information on overall quality.	Non-specific, does not identify individual impurities.
Headspace Gas Chromatography (HS-GC)	Analysis of residual solvents.	Identification and quantification of volatile organic compounds used as solvents.[3][4]	High sensitivity for volatile compounds.	Limited to volatile and semi-volatile analytes.

Hypothetical Comparative Data of Commercial Stearyl Palmitoleate

The following table presents hypothetical purity data for stearyl palmitoleate from three different commercial suppliers to illustrate how such data can be compared.

Parameter	Supplier A	Supplier B	Supplier C	Method
Purity (by HPLC-ELSD)	> 98%	> 95%	> 99%	HPLC-ELSD
Stearyl Palmitoleate (by GC-FID, as FAME)	98.5%	96.2%	99.1%	GC-FID
Palmitoleic Acid (by GC-FID, as FAME)	0.5%	1.5%	0.2%	GC-FID
Stearic Acid (by GC-FID, as FAME)	0.2%	0.8%	0.1%	GC-FID
Other Fatty Acids (by GC-FID, as FAME)	< 0.8%	< 1.5%	< 0.6%	GC-FID
Residual Stearyl Alcohol (by HPLC-ELSD)	0.3%	1.0%	0.1%	HPLC-ELSD
Acid Value (mg KOH/g)	< 1.0	< 2.5	< 0.5	Titration
Saponification Value (mg KOH/g)	108 - 112	105 - 115	109 - 111	Titration
Residual Solvents (Hexane, ppm)	< 50	< 200	< 20	HS-GC
Appearance	White to off-white solid	White to yellowish solid	White crystalline solid	Visual

Note: This data is for illustrative purposes only and does not represent actual commercial products.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Profile

This method determines the fatty acid composition of the sample after converting the fatty acid esters to fatty acid methyl esters (FAMEs).

a. Sample Preparation (Transesterification):

• Weigh accurately about 25 mg of the stearyl palmitoleate sample into a screw-capped test tube.

• Add 1.5 mL of 0.5 M sodium hydroxide (B78521) in methanol.

• Heat the mixture at 100°C for 5 minutes in a heating block.

• Cool the tube to room temperature.

• Add 2 mL of boron trifluoride-methanol solution (14% BF₃ in methanol) and heat again at 100°C for 5 minutes.

• Cool to room temperature and add 1 mL of iso-octane.

• Add 5 mL of saturated sodium chloride solution and shake vigorously for 30 seconds.

• Allow the layers to separate. The upper iso-octane layer containing the FAMEs is collected for GC-MS analysis.[19][20]

b. GC-MS Conditions:

• GC System: Agilent 6890N or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[21]

• Injector Temperature: 250°C.

• Injection Mode: Split (10:1).

• Injection Volume: 1 µL.

• Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, then ramp at 20°C/min to 280°C and hold for 10 minutes.[21]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS System: Agilent 5973 Mass Selective Detector or equivalent.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Source Temperature: 230°C.

• Scan Range: 50-700 m/z.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

This method is used to determine the purity of the stearyl palmitoleate and quantify non-volatile impurities like residual stearyl alcohol.

a. Sample Preparation:

• Accurately weigh about 10 mg of the stearyl palmitoleate sample.

• Dissolve the sample in 10 mL of a mixture of isopropanol (B130326) and hexane (B92381) (e.g., 50:50 v/v) to a final concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm PTFE syringe filter before injection.

b. HPLC-ELSD Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: Water.

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 80:20 v/v).

• Gradient: Start with 80% B, increase to 100% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• ELSD Detector: SEDEX LT-ELSD™ or equivalent.[11]

• Nebulizer Temperature: 40°C.

• Evaporation Tube Temperature: 60°C.

• Gas Flow Rate (Nitrogen): 1.5 L/min.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used for structural confirmation and identification of impurities.

a. Sample Preparation:

• Dissolve approximately 10-20 mg of the stearyl palmitoleate sample in about 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.[17]

b. NMR Acquisition Parameters (Example for a 400 MHz spectrometer):

• ¹H NMR:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 2.0 s

  • Spectral Width: 16 ppm

• ¹³C NMR:

  • Pulse Program: zgpg30

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Spectral Width: 240 ppm

c. Data Interpretation:

• ¹H NMR: Look for the characteristic signals of the ester group (triplet around 4.05 ppm for the -CH₂-O-C=O), the double bond in the palmitoleate chain (multiplet around 5.34 ppm), the long aliphatic chains (multiplets between 0.88 and 2.30 ppm). Impurities like free fatty acids will show a broad signal for the carboxylic acid proton (>10 ppm), and free stearyl alcohol will have a distinct triplet for the -CH₂-OH group (around 3.64 ppm).

• ¹³C NMR: Identify the carbonyl carbon of the ester (around 174 ppm), the carbons of the double bond (around 130 ppm), and the carbons of the aliphatic chains (between 14 and 65 ppm).[22]

Wet Chemistry Methods

a. Acid Value Determination:

• Accurately weigh about 5 g of the sample into a 250-mL flask.

• Add 50 mL of a neutralized alcohol solution (e.g., ethanol (B145695) or isopropanol neutralized to phenolphthalein).

• Gently heat the mixture to dissolve the sample.

• Add 1 mL of phenolphthalein (B1677637) indicator solution.

• Titrate with standardized 0.1 N potassium hydroxide (KOH) solution until a faint pink color persists for at least 30 seconds.[6][7][8]

• Calculate the acid value using the formula: Acid Value = (56.1 x V x N) / W Where: V = volume of KOH solution used (mL) N = normality of the KOH solution W = weight of the sample (g)

b. Saponification Value Determination:

• Accurately weigh about 2 g of the sample into a 250-mL flask with a reflux condenser.

• Add 25.0 mL of 0.5 N alcoholic potassium hydroxide solution.

• Reflux the mixture for 60 minutes.

• Cool and add 1 mL of phenolphthalein indicator.

• Titrate the excess KOH with 0.5 N hydrochloric acid (HCl).

• Perform a blank titration without the sample.[6][8][10]

• Calculate the saponification value using the formula: Saponification Value = [56.1 x (B - S) x N] / W Where: B = volume of HCl used for the blank (mL) S = volume of HCl used for the sample (mL) N = normality of the HCl solution W = weight of the sample (g)

Visualizations

References

• 1. database.ich.org [database.ich.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. almacgroup.com [almacgroup.com]
• 5. tga.gov.au [tga.gov.au]
• 6. <401> FATS AND FIXED OILS [drugfuture.com]
• 7. Determination of Acid value, Saponification value and Ester value | PPTX [slideshare.net]
• 8. Significance and Principle Involved in Determination of Acid Value, Saponification Value, Ester Value | Pharmaguideline [pharmaguideline.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Saponification Value in Carnuba Wax by USP/NF Residual Titration Method [scirp.org]
• 11. assets.fishersci.com [assets.fishersci.com]
• 12. Normal-Phase HPLC-ELSD to Compare Lipid Profiles of Different Wheat Flours - PMC [pmc.ncbi.nlm.nih.gov]
• 13. HPLC/ELSD Determination and Validation of Alpha Lipoic Acid and Sucralose in Bulk and in Their Pharmaceutical Dosage Forms [journals.ekb.eg]
• 14. Development and validation of HILIC-UHPLC-ELSD methods for determination of sugar alcohols stereoisomers and its application for bioconversion processes of crude glycerin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Application of 1H and 13C NMR Fingerprinting as a Tool for the Authentication of Maltese Extra Virgin Olive Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 16. grasasyaceites.revistas.csic.es [grasasyaceites.revistas.csic.es]
• 17. magritek.com [magritek.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. files.core.ac.uk [files.core.ac.uk]
• 21. arpi.unipi.it [arpi.unipi.it]
• 22. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Stearyl Palmitoleate in a Laboratory Setting

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory environment. Stearyl palmitoleate (B1233929), a wax ester, requires careful consideration for its disposal to minimize environmental impact and adhere to safety protocols. This guide provides essential, step-by-step information for the proper disposal of stearyl palmitoleate.

Hazard Assessment and Safety Precautions

Quantitative Data Summary

For reference and comparison, the following table summarizes key quantitative data for stearyl palmitate, a closely related compound.

Property	Value	Source
Molecular Formula	C34H68O2	[3]
Molecular Weight	508.9 g/mol	[3]
Physical State	Solid (crystals or flakes)	[4][5]
Melting Point	131.9 to 133.3 °F	[5]
Solubility in Water	Insoluble	[4]
Flash Point	>330°F (165°C)	[6]

Step-by-Step Disposal Protocol

The proper disposal of stearyl palmitoleate should be conducted in accordance with local, state, and federal regulations. The following is a general procedural guide:

• Waste Identification and Collection:

  • Collect waste stearyl palmitoleate in a designated, properly labeled, and sealed container.

  • Avoid mixing with other chemical waste to prevent unknown reactions.

• Spill Management:

  • In the event of a spill, first, remove all sources of ignition.[4]

  • For solid spills, dampen the material with an inert absorbent material like sand or sawdust.[4][6]

  • Carefully transfer the absorbed material into a suitable container for disposal.[4][6]

  • Seal the container and label it appropriately.

  • Clean the spill area thoroughly with soap and water.[4]

• Final Disposal:

  • The recommended method for the final disposal of stearyl palmitoleate is through a licensed chemical destruction facility or by controlled incineration with flue gas scrubbing.[7]

  • Do not discharge stearyl palmitoleate or its containers into sewer systems or the environment.[7]

  • For empty containers, triple rinse with an appropriate solvent (e.g., toluene), and either offer for recycling or puncture to prevent reuse before disposing of in a sanitary landfill.[4][7] Combustible packaging materials may be incinerated.[7]

Experimental Workflow for Disposal

The logical workflow for the proper disposal of stearyl palmitoleate is illustrated in the diagram below. This visualization outlines the decision-making process from waste generation to final disposal, emphasizing safety and regulatory compliance.

Caption: Logical workflow for the safe disposal of stearyl palmitoleate.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of stearyl palmitoleate, fostering a culture of safety and regulatory compliance. Always consult your institution's specific safety guidelines and a certified waste disposal partner for guidance tailored to your location and facilities.

References

• 1. makingcosmetics.com [makingcosmetics.com]
• 2. Stearyl palmitoleate | C34H66O2 | CID 5365187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. larodan.com [larodan.com]
• 4. STEARYL PALMITATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Stearyl Palmitate | C34H68O2 | CID 75778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ecdn6.globalso.com [ecdn6.globalso.com]
• 7. targetmol.com [targetmol.com]

Essential Safety and Handling of Stearyl Palmitoleate for Laboratory Professionals

An immediate guide to the safe handling, personal protective equipment, and disposal of Stearyl Palmitoleate (B1233929) in a research environment.

For researchers, scientists, and drug development professionals, the safe handling of all laboratory chemicals is paramount. This guide provides essential safety and logistical information for Stearyl Palmitoleate, ensuring operational preparedness and adherence to safety protocols.

Personal Protective Equipment (PPE)

When handling Stearyl Palmitoleate, especially in powdered form or when heated, appropriate personal protective equipment is crucial to prevent skin, eye, and respiratory irritation.[1]

• Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are mandatory to protect against dust particles and potential splashes.[2][3]

• Skin Protection:

  • Gloves: Chemical-resistant gloves, such as nitrile, are essential to prevent skin contact.[3] Household latex gloves are not recommended as they offer less protection against chemicals.[3]

  • Lab Coat: A lab coat or other protective clothing should be worn to prevent contamination of personal clothing.[3]

• Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-approved respirator should be used.[2] Work should be conducted in a well-ventilated area or under a chemical fume hood.[4]

Chemical and Physical Properties

Understanding the physical and chemical properties of Stearyl Palmitoleate is fundamental to its safe handling and storage. The following table summarizes key data. Data for the closely related compound Stearyl Palmitate is included for reference where specific data for Stearyl Palmitoleate is unavailable.

Property	Value	Source
Chemical Name	octadecyl (Z)-hexadec-9-enoate	PubChem
Molecular Formula	C₃₄H₆₆O₂	[1][5]
Molecular Weight	506.9 g/mol	[1][5]
Physical Appearance	White crystals or flakes (for Stearyl Palmitate)	[6]
Melting Point	~59 °C (for Stearyl Palmitate)	[7]
Boiling Point	~528.4 °C (for Stearyl Palmitate)	[7]
Solubility	Insoluble in water.	[6]

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Stearyl Palmitoleate and ensuring a safe laboratory environment.

• Handling:

  • Avoid contact with skin and eyes.[4]

  • Avoid the formation of dust and aerosols.[4]

  • Ensure adequate ventilation during handling.[4]

  • Wash hands thoroughly after handling.[8]

  • If the material is heated, be aware that contact with the molten substance can cause thermal burns.[8]

• Storage:

  • Store in a tightly closed container.[4]

  • Keep in a dry, cool, and well-ventilated place.[4]

  • Store away from incompatible materials such as strong oxidizing agents.[6]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is essential.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.

• Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove contaminated clothing and shoes. Get medical attention if irritation develops. For contact with molten material, cool the area quickly with cold water. Do not attempt to remove the solidified material from the skin. Seek immediate medical attention for thermal burns.[8]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

• Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never give anything by mouth to an unconscious person. Loosen tight clothing such as a collar, tie, belt, or waistband. Get medical attention if symptoms appear.

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is a critical component of laboratory safety.

• Spill Response:

  • For solid spills, carefully sweep or scoop up the material and place it into a suitable container for disposal. Avoid generating dust.

  • Ensure the spill area is well-ventilated.

  • Clean the spill area thoroughly with soap and water.

• Disposal:

  • Dispose of waste material in accordance with local, state, and federal regulations.[4]

  • The material may be sent to a licensed chemical destruction plant or disposed of by controlled incineration.[4]

  • Do not allow the chemical to enter drains or sewer systems.[4]

Experimental Workflow for Handling Stearyl Palmitoleate

The following diagram outlines the standard workflow for the safe handling of Stearyl Palmitoleate in a laboratory setting.

Workflow for Safe Handling of Stearyl Palmitoleate.

References

• 1. Stearyl palmitoleate | C34H66O2 | CID 5365187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ecdn6.globalso.com [ecdn6.globalso.com]
• 3. fragranceoilsdirect.co.uk [fragranceoilsdirect.co.uk]
• 4. targetmol.com [targetmol.com]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. Stearyl Palmitate | C34H68O2 | CID 75778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Buy Stearyl palmitate | 8006-54-0 | >98% [smolecule.com]
• 8. makingcosmetics.com [makingcosmetics.com]